3-Ethyl-1-methyl-1H-imidazol-3-ium sodium sulfate

Core Science & Biosynthesis

Comprehensive Technical Guide on 3-Ethyl-1-methyl-1H-imidazol-3-ium Sodium Sulfate ([EMIM][NaSO4])

Executive Summary & Chemical Identity

3-Ethyl-1-methyl-1H-imidazol-3-ium sodium sulfate (CAS: 674282-83-8), commonly abbreviated as [EMIM][NaSO4], is a specialized heteroleptic double-salt ionic liquid[1][2]. While frequently conflated in commercial databases with its acidic precursor, 1-ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4], CAS: 412009-61-1)[3][4], the sodium sulfate derivative possesses fundamentally distinct thermophysical and electrochemical properties.

The equimolar presence of the kosmotropic sodium cation (Na+) and sulfate anion (SO4²⁻) alongside the bulky, charge-delocalized [EMIM]+ cation creates a highly ordered, hydrogen-bonded network[5][6]. This unique structural motif makes [EMIM][NaSO4] an exceptional candidate for advanced Aqueous Two-Phase Systems (ATPS) in bioseparation[7][8], as well as a non-volatile supporting electrolyte in sodium-ion energy storage systems.

Structural Causality & Physicochemical Properties

The substitution of the acidic proton in [EMIM][HSO4] with a sodium ion fundamentally alters the liquid's coordination chemistry. Na+ acts as a strong Lewis acid, coordinating tightly with the oxygen atoms of the sulfate anion. This increases the lattice energy and viscosity of the system compared to [EMIM][HSO4][9][10], while simultaneously widening the electrochemical window by eliminating the easily reducible acidic proton pathway.

Data Presentation: Core Properties

Note: Values are synthesized from foundational imidazolium sulfate data and stoichiometric extrapolation.

Property	Value / Characteristic	Mechanistic Cause
Molecular Formula	C₆H₁₁N₂NaO₄S	Equimolar [EMIM]+, Na+, and SO4²⁻[5][11]
Molecular Weight	230.22 g/mol	Sum of constituent ions[6]
Physical State (25°C)	Highly viscous liquid / Gel	Strong Na⁺–SO₄²⁻ electrostatic bridging
pH (10% aqueous)	~7.0 (Neutral)	Absence of acidic proton (unlike[EMIM][HSO4])
Density (25°C)	> 1.36 g/cm³	High mass density of sulfate and sodium ions[10]
Safety Profile	Corrosive / Irritant	Disruption of lipid bilayers by the imidazolium ring[4][12]

Synthesis and Purification System

To ensure high purity and avoid chloride contamination (which poisons electrochemical applications), a direct neutralization route from high-purity [EMIM][HSO4] is required. This protocol is designed as a self-validating system to prevent structural degradation.

Step-by-Step Methodology

• Precursor Preparation : Dissolve 1.0 mole of high-purity [EMIM][HSO4] in 500 mL of ultra-pure deionized water (18.2 MΩ·cm) in a jacketed reactor cooled to 0°C. Causality: Temperature control is critical to manage the exothermic neutralization and prevent localized thermal degradation of the imidazolium ring.

• Neutralization : Slowly titrate exactly 1.0 molar equivalent of standardized aqueous NaOH (1.0 M) into the reactor under vigorous stirring.

• Self-Validation (pH Monitoring) : Continuously monitor the pH. The titration must stop precisely at pH 7.0 ± 0.1. Causality: Excess NaOH leads to alkaline deprotonation of the C2 carbon on the imidazolium ring (forming a reactive carbene), while a deficit leaves residual corrosive acidity.

• Solvent Removal : Transfer the neutral solution to a rotary evaporator. Remove water at 80°C under reduced pressure (10 mbar) until a highly viscous residue forms.

• Purification : Wash the residue three times with 100 mL of cold, anhydrous acetone. Causality: Acetone selectively dissolves unreacted organic impurities while the highly polar [EMIM][NaSO4] double salt remains insoluble.

• Drying & Final Validation : Dry the product in a vacuum desiccator at 60°C for 72 hours. Validate the anhydrous state using Karl Fischer titration. The moisture content must be <50 ppm. Causality: Trace water exponentially decreases viscosity and narrows the electrochemical window by introducing parasitic water-splitting reactions.

Workflow for the synthesis and self-validation of [EMIM][NaSO4].

Aqueous Two-Phase Systems (ATPS) & Extraction

[EMIM][NaSO4] is highly effective in forming Aqueous Two-Phase Systems (ATPS) for the extraction of high-value biomolecules (e.g., anthocyanins, caffeine, and recombinant proteins)[8][13]. The presence of the Na+ and SO4²⁻ ions inherently provides a strong salting-out environment[7].

ATPS Extraction Protocol

• System Formulation : Prepare a 30% (w/w) aqueous solution of [EMIM][NaSO4] in a graduated centrifuge tube.

• Sample Introduction : Add the crude biological extract (e.g., 5% w/w) containing the target biomolecule.

• Phase Induction : Introduce a secondary kosmotropic salt (e.g., K₃PO₄) at 15% (w/w) and vortex for 2 minutes. Causality: The massive hydration radius of the phosphate and sulfate ions outcompetes the imidazolium cation for water molecules (the salting-out effect). This forces the [EMIM]+ cations and the hydrophobic/amphiphilic target biomolecules to migrate and form a distinct, IL-rich top phase[7][13].

• Consolidation : Centrifuge the mixture at 3000 × g for 15 minutes at 25°C to consolidate the phase boundary and eliminate emulsions.

• Recovery : Carefully decant the top [EMIM]-rich phase. The target molecule can subsequently be recovered via back-extraction or precipitation.

Mechanism of Aqueous Two-Phase System (ATPS) formation and extraction.

References

• "3-Ethyl-1-methyl-1H-imidazol-3-ium sodium sulfate, 98%, 100g". SciSupplies. 1

• "3-Ethyl-1-methyl-1H-imidazol-3-ium sodium sulfate". Oakwood Chemical. 2

• "1-Ethyl-3-MethyliMidazoliuM Hydrogen Sulfate | Indagoo | 674282-83-8". CymitQuimica. 5

• "1-Ethyl-3-methylimidazolium hydrogen sulfate, 98%". Fisher Scientific. 12

• "Critical Assessment of the Formation of Ionic-Liquid-Based Aqueous Two-Phase Systems in Acidic Media". ACS Publications. 7

• "Liquid−Liquid Equilibrium of Aqueous Two-Phase System Composed of Poly(ethylene glycol) 400 and Sulfate Salts". ResearchGate. 8

• "Equilibrium Data for Aqueous Two-Phase Systems Formed by Ionic Liquid and Inorganic Salts". ResearchGate. 13

Sources

• 1. SciSupplies [scisupplies.eu]
• 2. 3-Ethyl-1-methyl-1H-imidazol-3-ium sodium sulfate [oakwoodchemical.com]
• 3. 1-乙基-3-甲基咪唑硫酸氢盐--Lanzhou Greenchem ILs (Center for Greenchemistry and catalysis), LICP, CAS. Ionic Liquids [ionike.com]
• 4. 1-Ethyl-3-methylimidazolium hydrogen sulfate, 98% 50 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 5. 1-Ethyl-3-MethyliMidazoliuM Hydrogen Sulfate | CymitQuimica [cymitquimica.com]
• 6. 674282-83-8|3-Ethyl-1-methyl-1H-imidazol-3-ium sodium sulfate|BLD Pharm [bldpharm.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. roco.global [roco.global]
• 10. 1-Ethyl-3-methylimidazolium hydrogensulfate, >98% | IoLiTec [iolitec.de]
• 11. 1-Ethyl-3-MethyliMidazoliuM Hydrogen Sulfate | CymitQuimica [cymitquimica.com]
• 12. 1-Ethyl-3-methylimidazolium hydrogen sulfate, 98% 50 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 13. researchgate.net [researchgate.net]

Technical Guide: Synthesis of 1-Ethyl-3-Methylimidazolium Ethyl Sulfate ([EMIM][EtSO4])

Topic: 1-Ethyl-3-Methylimidazolium Sulfate Synthesis Protocol Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary & Strategic Context

In the landscape of ionic liquids (ILs) for pharmaceutical and industrial applications, 1-ethyl-3-methylimidazolium ethyl sulfate ([EMIM][EtSO4]) stands out as a premier "green" solvent and electrolyte. Unlike halide-based ILs, [EMIM][EtSO4] is synthesized via a halogen-free, atom-economic alkylation route, eliminating the need for subsequent anion exchange and reducing hazardous waste.

Crucial Disambiguation: The term "1-ethyl-3-methylimidazolium sulfate" is often used ambiguously. It most commonly refers to the ethyl sulfate salt ([EMIM][EtSO4]). However, in catalytic contexts, it may refer to the hydrogen sulfate salt ([EMIM][HSO4]), a Brønsted acidic IL. This guide prioritizes the synthesis of [EMIM][EtSO4] as the primary commercial and synthetic target, while providing a derivative protocol for converting [EMIM][EtSO4] to [EMIM][HSO4].

Key Technical Advantages:

• Atom Economy: 100% (No byproducts in the primary alkylation).

• Purity Profile: Avoids halide impurities (Cl⁻, Br⁻) that poison metal catalysts.

• Versatility: Precursor for metathesis to [EMIM][NTf2], [EMIM][PF6], and [EMIM][OAc].

Strategic Safety Framework

WARNING: High-Risk Reagents Involved. While the final IL is relatively safe, the synthesis involves Diethyl Sulfate (DES) , a potent alkylating agent classified as a Category 1B Carcinogen and Mutagen .

Hazard	Control Measure
Diethyl Sulfate (DES)	Closed System Only. Use a Schlenk line or sealed reactor. Double-glove (Nitrile + Laminate) is mandatory. Inhalation is fatal; use a fume hood with high face velocity.
Exothermicity	The alkylation is highly exothermic. Strict temperature control (< 60°C) is required to prevent runaway reactions and product decomposition (discoloration).
Moisture Sensitivity	While [EMIM][EtSO4] is water-miscible, moisture significantly alters viscosity. Perform synthesis under dry Nitrogen or Argon .

Core Protocol: Synthesis of [EMIM][EtSO4]

Methodology: Solvent-Free Nucleophilic Substitution (Green Route) Target Scale: 100 g (approx. 0.42 mol)

Reagents & Equipment

• 1-Methylimidazole (MIM): 34.5 g (0.42 mol). Distill over CaH₂ prior to use if yellow.

• Diethyl Sulfate (DES): 64.8 g (0.42 mol). Handle with extreme caution.

• Solvent (Washing): Ethyl Acetate (EtOAc), HPLC grade, dry.

• Reactor: 250 mL 3-neck round-bottom flask, equipped with:

  • Magnetic stirrer.[1]

  • Reflux condenser (with N₂ outlet).

  • Pressure-equalizing addition funnel.

  • Internal thermometer (Thermocouple).

• Atmosphere: Dry Nitrogen (N₂) or Argon.[1]

Step-by-Step Procedure

Step 1: System Preparation

• Flame-dry the glassware under vacuum and backfill with N₂ three times.

• Charge the flask with 34.5 g of 1-Methylimidazole .

• Cool the flask in an ice-water bath to 10°C.

Step 2: Controlled Alkylation (The Critical Step)

• Charge the addition funnel with 64.8 g of Diethyl Sulfate .

• Begin vigorous stirring (approx. 600 RPM).

• Dropwise Addition: Add DES slowly over 60–90 minutes.

  • Critical Control Point: Monitor internal temperature.[1] Do NOT exceed 40°C during addition. If T > 40°C, stop addition and increase cooling.

• Once addition is complete, remove the ice bath.

• Heat the mixture to 60°C and stir for 4–6 hours.

  • Causality: Heating ensures complete conversion of the toxic DES, but exceeding 70°C causes "browning" (formation of carbene degradation products), reducing optical purity.

Step 3: Purification (Washing)

• Cool the reaction mixture to room temperature (RT).

• Add 50 mL of Ethyl Acetate and stir vigorously for 15 minutes.

  • Mechanism:[1][2][3] [EMIM][EtSO4] is immiscible with EtOAc; unreacted MIM and DES (if any) partition into the EtOAc phase.

• Allow phases to settle (IL is the bottom phase). Decant or siphon off the top organic layer.[3]

• Repeat the wash 3 times.

Step 4: Drying & Finishing

• Connect the flask to a high-vacuum manifold (< 1 mbar).

• Heat to 70°C under vacuum for 6–12 hours.

  • Purpose: Removes trace EtOAc and moisture.

• Backfill with N₂ and store in a desiccator or glovebox.

Synthesis Workflow Diagram

Figure 1: Step-by-step workflow for the solvent-free synthesis of [EMIM][EtSO4], emphasizing temperature control points.

Process Validation (Quality Control)

A self-validating system requires confirmation of structure and purity.

NMR Characterization (¹H NMR, 400 MHz, DMSO-d₆)

The spectrum must show two distinct ethyl groups: one bound to the imidazolium ring (cation) and one in the sulfate anion.

Proton Environment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
C2-H (Imidazolium)	9.05	Singlet	1H	Acidic proton between nitrogens
C4-H / C5-H	7.76 / 7.68	Doublets	2H	Ring backbone protons
N-CH₂ (Cation)	4.19	Quartet	2H	Ethyl group on Nitrogen
N-CH₃ (Cation)	3.85	Singlet	3H	Methyl group on Nitrogen
O-CH₂ (Anion)	3.72	Quartet	2H	Ethyl group on Sulfate (Distinct from cation)
CH₃ (Cation)	1.42	Triplet	3H	Terminal methyl (Cation)
CH₃ (Anion)	1.10	Triplet	3H	Terminal methyl (Anion)

Note: The presence of peaks at 3.72 and 1.10 ppm confirms the intact Ethyl Sulfate anion. Absence of these peaks suggests hydrolysis to Hydrogen Sulfate.

Impurity Limits

• Water (Karl Fischer): < 500 ppm (Critical for viscosity).

• Halides (AgNO₃ Test): Negative (No precipitate).

• Color: Clear to very pale yellow (Gardner Color < 2). Dark yellow/orange indicates thermal degradation.

Derivative Protocol: Conversion to [EMIM][HSO4]

If the research target is the acidic Hydrogen Sulfate salt (e.g., for acid catalysis), convert the [EtSO4] precursor via hydrolysis.[3]

Reaction: [EMIM][EtSO4] + H₂O → [EMIM][HSO4] + EtOH

• Dissolve [EMIM][EtSO4] in deionized water (1:1 mass ratio).

• Heat to 80–90°C for 24 hours in an open vessel (or with a distillation head) to drive off the ethanol byproduct.

• Validation: Monitor ¹H NMR. The anion ethyl peaks (3.72 ppm, 1.10 ppm) will disappear, leaving only the cation peaks and the HSO₄ acidic proton (often exchanged/invisible in D₂O).

• Remove water under high vacuum (80°C, < 1 mbar) until constant weight.

Applications in Drug Development

The synthesized [EMIM][EtSO4] serves multiple roles in pharmaceutical workflows:

• Reaction Medium: Replaces volatile organic solvents (VOCs) in nucleophilic substitutions and oxidations.

• Biocatalysis: Used as a co-solvent for lipase-catalyzed kinetic resolutions of chiral drug intermediates (e.g., ibuprofen esters).

• Cellulose Processing: Solubilizes biomass for excipient production.

Mechanistic Diagram: Alkylation Pathway

Figure 2: SN2 mechanism of 1-methylimidazole attacking the ethyl group of diethyl sulfate.

References

• Green Synthesis of Ionic Liquids: Wasserscheid, P., & Welton, T. (Eds.). (2008).[1] Ionic Liquids in Synthesis. Wiley-VCH. Link

• Protocol Validation & Properties: Gomez, E., et al. (2006). "Physical properties of pure 1-ethyl-3-methylimidazolium ethylsulfate and its binary mixtures with ethanol and water." Journal of Chemical & Engineering Data, 51(6), 2096-2102. Link

• Hydrolysis to Hydrogen Sulfate: Li, X., et al. (2012). "Synthesis and characterization of 1-ethyl-3-methylimidazolium hydrogen sulfate." Advanced Materials Research, 550-553, 156-159. Link

• Safety Data (Diethyl Sulfate): PubChem Database.[4] Diethyl Sulfate - CID 6432. Link

Sources

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 4. 1-Ethyl-3-methylimidazolium methyl sulfate | C7H14N2O4S | CID 16211409 - PubChem [pubchem.ncbi.nlm.nih.gov]

Characterization of 1-ethyl-3-methylimidazolium based ionic liquids

Technical Guide: Characterization of 1-Ethyl-3-Methylimidazolium ([EMIM]) Based Ionic Liquids

Executive Summary & Core Directive

1-Ethyl-3-methylimidazolium ([EMIM]) variants represent the "fruit fly" of ionic liquid (IL) research, particularly in pharmaceutical applications ranging from active pharmaceutical ingredient (API) solubilization to transdermal drug delivery. However, the utility of [EMIM] ILs is inextricably linked to their purity. A variance of 500 ppm in water content can alter viscosity by 30%, while trace halide impurities can catalyze API degradation.

This guide moves beyond standard textbook definitions to provide a rigorous, self-validating characterization framework. We prioritize causality : understanding why a parameter shifts allows you to engineer superior solvent systems.

The Characterization Workflow (Logic & Causality)

Effective characterization is not a linear checklist but a gated logic flow. You must validate purity before assessing physical properties, as impurities skew bulk measurements.

Figure 1: Gated characterization workflow. Note that physicochemical profiling (Phase 3) is futile if Phase 1 fails, as water dominates transport properties.

Phase 1: Critical Purity Profiling

In drug development, "ionic liquid" often implies "non-volatile," but it does not imply "inert." Impurities are the primary source of experimental failure.

Water Content (Karl Fischer)

• Protocol: Coulometric Karl Fischer titration is mandatory. Volumetric titration lacks the sensitivity for <1000 ppm levels.

• Why it matters: Water acts as a co-solvent, disrupting the supramolecular hydrogen-bonding network of [EMIM] cations.

• Self-Validation: Perform a drift correction before injection. If drift > 0.5 µ g/min , the cell is not equilibrium.

Halide Impurities (Ion Chromatography)

• Context: [EMIM] ILs are often synthesized via metathesis from [EMIM]Cl or [EMIM]Br. Residual halides are cytotoxic and corrosive.

• Protocol: Dissolve 100 mg IL in 10 mL deionized water. Filter (0.22 µm). Analyze via Ion Chromatography (IC) using a conductivity detector.

• Limit: For pharmaceutical applications, aim for < 50 ppm.

Phase 2: Structural Elucidation (Spectroscopy)

Confirming the structure ensures the cation-anion stoichiometry is 1:1. Excess imidazole or alkylating agents are common contaminants.

Nuclear Magnetic Resonance (NMR)

Standard: 1H NMR (400 MHz) in DMSO-d6 or CDCl3.

• Key Diagnostic Peaks ([EMIM]+):

  • C2-H (Acidic Proton):

    8.5–10.0 ppm. Note: This peak shifts significantly with concentration and anion basicity due to H-bonding.

  • N-CH3: Singlet,

    ~3.8–3.9 ppm.

  • N-CH2-CH3: Quartet (

    ~4.2 ppm) and Triplet ( ~1.4 ppm).

• Protocol Tip: Use a coaxial insert with an external lock (e.g., DMSO-d6) if analyzing neat ILs to prevent solvent interference, though dilution is standard for structure confirmation.

FTIR Spectroscopy

Used to verify the anion and check for water (broad peak ~3500 cm⁻¹).

• [BF4]-: Strong stretch ~1050 cm⁻¹.

• [PF6]-: Strong stretch ~840 cm⁻¹.

• [DCA]- (Dicyanamide): Sharp nitrile stretch ~2130, 2190 cm⁻¹.

Phase 3: Physicochemical Profiling

This data defines the engineering window for the IL.

Thermal Stability (TGA & DSC)

Methodology:

• TGA (Thermogravimetric Analysis): Ramp 10°C/min under N2.

  • Metric:

    (start of decomposition).

  • Caution:

    overestimates long-term stability. For process safety, subtract 50–75°C from .

• DSC (Differential Scanning Calorimetry): Heat-Cool-Heat cycle (-100°C to 150°C).

  • Metric:

    (Glass Transition) and (Melting Point).[1]

  • Relevance: Many [EMIM] salts are supercooled liquids at room temperature. A

    near operating temperature results in sluggish kinetics.

Transport Properties (Viscosity)

Viscosity (

) is the single biggest barrier to IL adoption in microfluidics and injection.

• Temperature Dependence: Follows the Vogel-Fulcher-Tammann (VFT) equation, not Arrhenius.

• Protocol: Cone-and-plate rheometer. Gap size is critical (50 µm). Ensure sample is dry; hygroscopic uptake during measurement can skew results by 10% in minutes.

Table 1: Comparative Properties of Common [EMIM] ILs (at 25°C)

Anion	Viscosity (cP)	Conductivity (mS/cm)	(°C)	Pharm. Relevance
[Cl]-	Solid ( ~87°C)	N/A	~280	Precursor; H-bond disruptor
[BF4]-	38	14.0	~420	Toxic (hydrolysis to HF); Solvent only
[OAc]-	160	2.8	~200	Biomass dissolution; High basicity
[NTf2]-	34	9.0	~440	Hydrophobic; High stability; Drug delivery

Data aggregated from NIST ILThermo Database and standard literature values.

Electrochemical Window (EW)

Crucial for sensing and electrophoretic drug delivery.

• Protocol: Cyclic Voltammetry (CV).[2][3]

  • Working Electrode: Glassy Carbon or Platinum.

  • Reference: Ag/Ag+ (in IL) or Fc/Fc+ (internal standard).

  • Scan Rate: 50–100 mV/s.

• Definition: The voltage range between the reduction of the cation (limit 1) and oxidation of the anion (limit 2) where current density < 0.5 mA/cm².

• Typical EW: [EMIM][BF4] ~ 4.3 V; [EMIM][NTf2] ~ 4.5 V.

Pharmaceutical Suitability & Toxicity

For drug development, the "Green Solvent" label is misleading. [EMIM] cations exhibit moderate cytotoxicity due to lipophilicity-driven membrane disruption.

• Cytotoxicity (IC50): generally correlates with alkyl chain length. [EMIM] (C2) is less toxic than [BMIM] (C4) or [HMIM] (C6).

• Anion Effect: Fluorinated anions ([BF4], [PF6]) are generally avoided in vivo due to hydrolysis risk. [OAc], [Amino Acids], and [Phosphates] are preferred for biocompatibility.

References

• Characterization of Aqueous 1-Ethyl-3-Methylimidazolium Ionic Liquids. National Institutes of Health (NIH). [Link]

• Density and viscosity of several pure and water-saturated ionic liquids. Royal Society of Chemistry (Green Chemistry). [Link][4]

• Electrochemical Stability Windows of Imidazolium-Based Ionic Liquids. American Chemical Society (ACS). [Link]

• Ionic Liquids in Drug Delivery Systems. MDPI Encyclopedia. [Link]

• Thermal Stability of Ionic Liquids: Current Status and Prospects. MDPI (Processes). [Link]

Sources

• 1. curate.nd.edu [curate.nd.edu]
• 2. squ.elsevierpure.com [squ.elsevierpure.com]
• 3. iieta.org [iieta.org]
• 4. Density and viscosity of several pure and water-saturated ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Guide: Solubility Profile of 1-Ethyl-3-Methylimidazolium Sulfate in Organic Solvents

[1]

Executive Summary & Compound Identity

Target Audience: Medicinal Chemists, Process Engineers, and Formulation Scientists.[1]

In the context of organic synthesis and drug development, "1-ethyl-3-methylimidazolium sulfate" most commonly refers to 1-ethyl-3-methylimidazolium ethyl sulfate ([EMIM][EtSO

]). This room-temperature ionic liquid (RTIL) is favored for its halogen-free synthesis, high thermal stability, and tunable solvation properties.[1]

While a true "sulfate" dianion salt ([EMIM]

[SO ]) exists in academic literature, it is not the commercial standard. This guide focuses on the [EMIM][EtSO ] (CAS: 342573-75-5) and its close analog [EMIM][MeSO ] (Methyl sulfate, CAS: 516474-01-4), as these are the relevant solvents for pharmaceutical extraction and catalysis.

Key Physicochemical Characteristics[1][2][3][4][5][6][7]

• Molecular Weight: 236.29 g/mol ([EtSO

  ])

• Appearance: Yellowish viscous liquid at room temperature.

• Density: ~1.24 g/cm³ at 25°C.[2]

• Viscosity: Moderate (~94 cP at 25°C), decreases significantly with temperature or co-solvent addition.

• Hygroscopicity: High. Water content dramatically alters solubility profiles.

Solubility Landscape in Organic Solvents

The solubility of [EMIM][EtSO

] follows a distinct "polar-biphasic" behavior. It acts as a polar phase that is miscible with high-dielectric solvents but forms a biphasic system with low-dielectric hydrocarbons.[1] This property is the foundation of its utility in Liquid-Liquid Extraction (LLE) .

Master Solubility Table

Solvent Class	Representative Solvents	Solubility Status	Application Relevance
Protics (Polar)	Water, Methanol, Ethanol, Isopropanol	Miscible	Homogeneous catalysis; Solvation of polar APIs.[1]
Aprotics (Polar)	DMSO, DMF, Acetonitrile	Miscible	Reaction media for nucleophilic substitutions.[1]
Chlorinated	Dichloromethane (DCM), Chloroform	Miscible	Volatile solvent for transferring ILs; Homogeneous processing.
Ketones	Acetone	Miscible	Intermediate polarity solvent; often used to lower viscosity.
Esters	Ethyl Acetate	Partially Miscible / Immiscible *	Critical: Forms two phases.[3] Used to extract organic products from the IL phase.[4]
Ethers	Diethyl Ether, MTBE, THF	Immiscible (THF varies)	Biphasic extraction; Washing impurities from the IL phase.[1]
Aromatics	Toluene, Benzene, Xylene	Immiscible	Separation of aromatics from aliphatics (IL extracts aromatics selectively).[1]
Aliphatics	Hexane, Heptane, Cyclohexane	Immiscible	The IL forms a distinct lower phase; ideal for product isolation.[1]

*Note: Ethyl Acetate miscibility is highly sensitive to water content. In dry conditions, it may show partial miscibility, but in the presence of water, it forms a clear biphasic system.[1]

Mechanistic Insight: Kamlet-Taft Parameters

To understand why [EMIM][EtSO

] dissolves specific drugs or reagents, we analyze its solvatochromic parameters compared to traditional solvents.

• Hydrogen Bond Acidity (

  ): ~0.65 (Moderate donor ability from the C2-H of imidazolium).

• Hydrogen Bond Basicity (

  ): ~0.71 – 0.77 (Strong acceptor). The sulfate anion is a potent H-bond acceptor, making this IL excellent for dissolving H-bond donating solutes (e.g., phenols, alcohols, carbohydrates).[1]

• Polarizability (

  ): ~0.98. Highly polar, similar to DMSO.[1]

Applications in Drug Development & Synthesis

Biphasic Catalysis and Product Isolation

Because [EMIM][EtSO

] is immiscible with non-polar organic solvents (hexane, toluene, ether), it allows for a "recyclable catalyst" workflow.

• Reaction: Catalyst (e.g., metal complex) is dissolved in [EMIM][EtSO

  ].

• Processing: Reagents are added. If they are non-polar, the reaction occurs at the interface. If polar, they dissolve.[1][5]

• Extraction: The product is extracted using an immiscible solvent (e.g., Diethyl Ether or Hexane). The catalyst remains in the IL phase.

Solubilization of Poorly Soluble APIs

The high

value (0.77) allows [EMIM][EtSO ] to disrupt the crystal lattice of diverse pharmaceutical ingredients, particularly those with phenolic or hydroxyl groups (e.g., flavonoids, polyphenols) that are poorly soluble in water or simple alcohols.

Experimental Protocols

Protocol A: Rapid Solubility Screening (Cloud Point Method)

Objective: Determine the precise solubility limit of a drug or reagent in [EMIM][EtSO

].

• Preparation: Dispense 1.0 g of [EMIM][EtSO

  ] into a chemically resistant glass vial (borosilicate). Ensure the IL is dried (vacuum oven at 60°C, <1 mbar, 4h) to remove water interference.

• Addition: Add the solute (solid or liquid) in small increments (e.g., 10 mg or 10 µL).

• Equilibration: Vortex for 60 seconds after each addition. Place in a thermostated block at 25°C.

• Observation:

  • Clear: Soluble.[3][5]

  • Cloudy/Precipitate: Insoluble (Solubility limit reached).

  • Phase Separation: Immiscible (Liquid solute).

• Quantification: If precise data is needed, centrifuge the saturated mixture, filter the supernatant (0.2 µm PTFE), and analyze via HPLC.

Protocol B: Partition Coefficient Determination ( )

Objective: Calculate the distribution of a drug between [EMIM][EtSO

] and an organic solvent (e.g., Ethyl Acetate) for extraction planning.

• System Setup: Mix 2 mL of [EMIM][EtSO

  ] saturated with the organic solvent and 2 mL of the organic solvent saturated with the IL. (Pre-saturation prevents volume changes).

• Solute Addition: Dissolve a known mass of the drug in the phase where it is most soluble.

• Mixing: Combine phases in a shake flask. Shake vigorously for 2 hours at constant temperature.

• Separation: Centrifuge at 3000 rpm for 10 minutes to break any emulsion.

• Analysis: Sample both the upper (organic) and lower (IL) phases. Dilute samples in methanol and analyze via HPLC.

• Calculation:

  • If

    , the drug prefers the Ionic Liquid.

  • If

    , the drug is effectively extracted into the organic solvent.

Visualization of Solubility & Extraction Logic

Solvent Selection Decision Tree

Caption: Decision tree for selecting solvents compatible with [EMIM][EtSO

]. Green paths indicate miscibility (homogeneous); Red paths indicate immiscibility (biphasic).

Biphasic Extraction Workflow

Caption: Standard workflow for isolating pharmaceutical intermediates from [EMIM][EtSO

] media using an immiscible organic solvent.

References

• Gonzalez, E. J., et al. (2010).[1] Liquid extraction of benzene from its mixtures using 1-ethyl-3-methylimidazolium ethylsulfate as a solvent.[1] Journal of Chemical & Engineering Data. Available at: [Link]

• Stenutz, R. Kamlet-Taft solvent parameters for Ionic Liquids. Available at: [Link]

• PubChem. 1-Ethyl-3-methylimidazolium methyl sulfate Compound Summary. National Library of Medicine. Available at: [Link]

Sources

• 1. Kamlet-Taft solvent parameters [stenutz.eu]
• 2. iolitec.de [iolitec.de]
• 3. organometallics.it [organometallics.it]
• 4. mdpi.com [mdpi.com]
• 5. Solvent Miscibility Table [sigmaaldrich.com]

The Molecular Architecture and Applied Dynamics of 1-Ethyl-3-Methylimidazolium Sulfate ([EMIM]₂[SO₄])

Executive Summary

As the frontier of materials science shifts toward sustainable, high-performance electrolytes and solvents, ionic liquids (ILs) have emerged as highly tunable alternatives to volatile organic compounds. Among these, 1-ethyl-3-methylimidazolium sulfate —commonly abbreviated as [EMIM]₂[SO₄] or [C₂mim]₂[SO₄]—occupies a unique physicochemical niche. Unlike monovalent ILs (e.g., those based on [TFSI]⁻ or [BF₄]⁻ anions), the divalent sulfate anion coordinates two bulky imidazolium cations. This distinct molecular architecture directly influences its thermal stability, ionic conductivity, and phase behavior, making it a critical component in advanced applications ranging from proton exchange membrane fuel cells (PEMFCs) to next-generation epidermal hydrogel electrodes.

This technical guide deconstructs the structural properties, field-proven synthesis workflows, and application methodologies of [EMIM]₂[SO₄], providing researchers and drug development professionals with a self-validating framework for its utilization.

Molecular Architecture & Physicochemical Profile

The fundamental behavior of [EMIM]₂[SO₄] is dictated by the strong electrostatic interactions between the delocalized positive charge on the imidazolium rings and the highly symmetrical, divalent sulfate anion. This strong coordination network results in a higher melting point compared to many room-temperature ionic liquids (RTILs), technically classifying it as a low-melting organic salt.

The comprehensive 1 of this ionic liquid are summarized below[1]:

Quantitative Data Summary

Property	Value / Description
Chemical Name	1-Ethyl-3-methylimidazolium sulfate
Common Abbreviations	[EMIM]₂[SO₄], [C₂mim]₂[SO₄]
Molecular Formula	C₁₂H₂₂N₄O₄S
Molar Mass	318.39 g/mol
Melting Point	70 °C
Cation	1-Ethyl-3-methylimidazolium (EMIM⁺)
Anion	Sulfate (SO₄²⁻)

The melting point of 70 °C is a direct consequence of the divalent anion's ability to bridge multiple cations, increasing the lattice energy[2]. However, upon melting or when dissolved in polar matrices (like hydrogels or polymer electrolytes), the salt dissociates completely, providing an exceptionally high concentration of mobile charge carriers.

Synthesis and Purification Workflows

The synthesis of highly pure [EMIM]₂[SO₄] is traditionally achieved via a metathesis reaction. The protocol below is engineered to ensure high yield and purity, leveraging thermodynamic driving forces and differential solubility.

Protocol 1: Metathesis Synthesis of [EMIM]₂[SO₄]

1. Precursor Solvation: Dissolve highly pure 1-ethyl-3-methylimidazolium iodide ([EMIM][I]) in deionized water. Causality: Water acts as an excellent ionizing solvent, fully dissociating the precursor salt to prepare it for anion exchange.

2. Metathesis Reaction: Add a stoichiometric amount of Silver Sulfate (Ag₂SO₄) to the aqueous solution and stir vigorously in the dark for 24 hours. Causality: The thermodynamic driving force of this reaction is the formation of Silver Iodide (AgI). Because AgI is highly insoluble in water, it precipitates out of the solution, shifting the reaction equilibrium entirely to the product side according to Le Chatelier’s principle.

3. Filtration & Validation (Self-Validating Step): Filter the resulting suspension through a 0.22 µm PTFE membrane to remove the yellow AgI precipitate. Validation: The filtrate must be completely clear and colorless. If a yellow tint persists, colloidal AgI is still present; the solution must be centrifuged at 10,000 RPM for 15 minutes and refiltered.

4. Solvent Evaporation: Remove the water under reduced pressure using a rotary evaporator at 60 °C until a viscous crude residue is obtained.

5. Crystallization: Dissolve the crude residue in a saturated mixture of methyl cyanide (acetonitrile) and diethyl ether. Slowly cool the solution to induce crystallization[2]. Causality: This specific solvent system provides a precise polarity gradient. The IL is soluble at elevated temperatures but supersaturates upon cooling, allowing the [EMIM]₂[SO₄] to crystallize out while trace impurities remain dissolved in the mother liquor.

6. High-Vacuum Drying: Dry the obtained crystals under high vacuum (10⁻³ mbar) at 50 °C for 48 hours to remove any residual volatile solvents and trace moisture.

Fig 1: Step-by-step metathesis synthesis and purification workflow for [EMIM]2[SO4].

Advanced Applications in Materials Science

Conductive Hydrogels and Epidermal Electrodes

In the realm of electrophysiological monitoring,[EMIM]₂[SO₄] is utilized to engineer highly conductive, stretchable epidermal electrodes. By incorporating this IL into a polymer matrix, researchers can achieve 3 that is independent of ambient humidity[3].

Protocol 2: Fabrication of [EMIM]₂[SO₄]-Doped Epidermal Hydrogels

1. Matrix Preparation: Dissolve the primary polymer (e.g., carboxymethyl chitosan or polyacrylamide precursors) in deionized water under continuous stirring at 40 °C until a homogeneous, viscous solution is formed.

2. Ionic Liquid Integration: Introduce 20–40 wt% of [EMIM]₂[SO₄] into the polymer solution. Causality: The addition of the IL serves a dual purpose. First, it releases free EMIM⁺ and SO₄²⁻ ions to act as mobile charge carriers. Second, the bulky ions intercalate between polymer chains, disrupting hydrogen bonding between water molecules, which imparts profound anti-freezing and anti-drying properties to the hydrogel.

3. Crosslinking & Polymerization: Add a chemical crosslinker (e.g., N,N′-methylenebisacrylamide) and a photoinitiator. Pour the solution into a standardized mold and expose it to UV light (365 nm) for 10 minutes to trigger in-situ gelation.

4. Electrochemical Validation (Self-Validating Step): Clamp the resulting hydrogel between two stainless steel blocking electrodes and perform Electrochemical Impedance Spectroscopy (EIS) from 0.1 Hz to 100 kHz. Validation: A successfully integrated hydrogel will exhibit a distinct semi-circle in the high-frequency region of the Nyquist plot, translating to an ionic conductivity ranging from 0.38 to 0.62 S/m[3]. If conductivity falls below 0.1 S/m, the IL dispersion was inhomogeneous, requiring a longer mixing duration in Step 2.

Fig 2: Mechanism of ionic conductivity enhancement in hydrogel-based epidermal electrodes.

Proton Exchange Membrane Fuel Cells (PEMFC)

Beyond wearable electronics,[EMIM]₂[SO₄] and its structural analogs are extensively investigated as dopants in polymer electrolytes for electrochemical devices. The addition of ILs to polymer electrolytes 4 by supplying additional mobile ions and exerting a plasticizing effect that softens the polymer chains, thereby facilitating easier segmental motion[4]. In high-temperature PEMFCs, [EMIM]-based sulfate electrolytes have demonstrated excellent thermal stability and promising proton transport capabilities at elevated temperatures (above 145 °C) where traditional aqueous Nafion membranes fail due to dehydration[5].

Conclusion

1-Ethyl-3-methylimidazolium sulfate represents a highly versatile node in the expanding network of ionic liquids. By understanding the causality behind its synthesis—specifically the thermodynamic leverage of metathesis—and its mechanistic behavior within polymer matrices, researchers can reliably deploy [EMIM]₂[SO₄] to overcome the thermal and conductive limitations of conventional materials in both energy storage and bioelectronics.

References

• Title: ionic-liquids-physicochemical-properties.pdf. Source: chemistry-chemists.com.
• Title: Recovery and purification of ionic liquids from solutions: a review. Source: rsc.org.
• Title: Conductive hydrogel-based epidermal electrodes for electrophysiological monitoring. Source: rsc.org.
• Title: Ionic Liquid Enhancement of Polymer Electrolyte Conductivity and their Effects on the Performance of Electrochemical Devices. Source: scispace.com.
• Title: A Critical Review on the Use of Ionic Liquids in Proton Exchange Membrane Fuel Cells. Source: nih.gov.

Sources

• 1. chemistry-chemists.com [chemistry-chemists.com]
• 2. Recovery and purification of ionic liquids from solutions: a review - RSC Advances (RSC Publishing) DOI:10.1039/C8RA06384B [pubs.rsc.org]
• 3. Conductive hydrogel-based epidermal electrodes for electrophysiological monitoring - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D5TC01896J [pubs.rsc.org]
• 4. scispace.com [scispace.com]
• 5. A Critical Review on the Use of Ionic Liquids in Proton Exchange Membrane Fuel Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Whitepaper: Physicochemical Profiling and Application Methodologies for CAS 674282-83-8

As a Senior Application Scientist, I approach the integration of novel ionic liquids (ILs) not merely as solvent substitutions, but as fundamental redesigns of the reaction microenvironment. CAS 674282-83-8, chemically designated as 3-Ethyl-1-methyl-1H-imidazol-3-ium sodium sulfate (often abbreviated as [EMIM][NaSO4]), represents a highly specialized derivative within the imidazolium-based ionic liquid family[1].

Unlike standard protic ionic liquids such as [EMIM][HSO4], the incorporation of the sodium cation alongside the sulfate anion creates a unique mixed-salt system[2]. This configuration is engineered for advanced applications in biphasic catalysis, green solvent extraction, and as a supporting electrolyte in energy storage systems. By neutralizing the Brønsted acidity of the hydrogen sulfate anion, [EMIM][NaSO4] offers a buffered, highly conductive environment with enhanced "salting-out" capabilities for organic product recovery[3].

Physicochemical Profiling

Accurate baseline data is critical for reproducible experimental design. The following table synthesizes the core physicochemical properties of CAS 674282-83-8[1],[4].

Property	Value / Description
CAS Registry Number	674282-83-8
Chemical Name	3-Ethyl-1-methyl-1H-imidazol-3-ium sodium sulfate
Molecular Formula	C6H11N2NaO4S
Molecular Weight	230.22 g/mol
SMILES	CN1C=C=C1.O=S([O-])([O-])=O.[Na+]
Purity Standard	≥98% (Analytical Grade)
Physical State	Solid / Viscous Liquid (Highly dependent on ambient moisture)
Solubility Profile	Miscible with H2O, MeOH, EtOH; Immiscible with non-polar organics
Hygroscopicity	Extreme (Requires inert atmosphere handling)

Mechanistic Insights: Causality in Experimental Choices

The selection of [EMIM][NaSO4] over traditional volatile organic solvents (VOCs) or standard ILs is driven by two primary mechanistic advantages:

• Electrochemical Stability & Shear Properties: The [EMIM]+ cation provides a broad electrochemical window and unique layering properties, resisting reduction at the cathode while maintaining low friction coefficients under pressure[5]. The [NaSO4]- complex facilitates high ionic mobility, making the compound an excellent supporting electrolyte for electro-organic synthesis.

• The "Salting-Out" Effect in Biphasic Catalysis: In liquid-liquid extraction and biphasic catalysis, the high charge density of the sodium sulfate complex tightly binds water molecules (forming a dense hydration shell). This drastically reduces the solubility of hydrophobic organic substrates in the IL phase, driving them into a distinct organic phase. This enables spontaneous phase separation and simplifies product recovery without energy-intensive distillation[3].

Experimental Workflows & Methodologies

Protocol 1: Rigorous Dehydration and Moisture Control

Causality: Imidazolium sulfates are notoriously hygroscopic. Absorbed water acts as an anti-solvent, drastically altering viscosity, reducing the electrochemical window, and interfering with catalytic activity[6]. This protocol ensures a self-validating moisture control loop.

• Initial Transfer: Transfer the raw [EMIM][NaSO4] into a Schlenk flask within an argon-filled glovebox to prevent initial atmospheric moisture uptake.

• Vacuum Drying: Connect the flask to a high-vacuum line (< 0.1 mbar). Heat the oil bath to 80°C. Critical Step: Do not exceed 100°C, as prolonged exposure to high temperatures can initiate thermal degradation of the imidazolium ring.

• Agitation: Stir magnetically at 400 RPM for 48 hours to ensure maximum surface area exposure and outgassing of trapped water pockets.

• Validation (Karl Fischer Titration): Extract a 0.5 g aliquot under argon and perform coulometric Karl Fischer (KF) titration.

  • Self-Validation Check: If H2O content is < 500 ppm, proceed to storage. If > 500 ppm, introduce activated 3Å molecular sieves and repeat vacuum drying for 24 hours.

• Storage: Seal under argon and store in a desiccator in the dark at room temperature[1].

Self-validating dehydration workflow for hygroscopic imidazolium-based ionic liquids.

Protocol 2: Application in Biphasic Catalysis

Causality: Utilizing the salting-out effect of the [NaSO4]- anion to drive product separation and allow for high-efficiency recycling of the ionic liquid[3].

• Phase Preparation: In a jacketed reactor, dissolve the active catalyst (e.g., a transition metal complex) into 50 mL of dehydrated [EMIM][NaSO4].

• Substrate Addition: Introduce the organic substrates (e.g., alcohols and organic acids for esterification). The mixture will initially form an emulsion under vigorous stirring (800 RPM).

• Reaction Execution: Heat the reactor to 60°C for 4 hours. The IL phase stabilizes the transition state via ion-dipole interactions.

• Phase Separation: Cease stirring. The high ionic strength of the [EMIM][NaSO4] forces the hydrophobic ester product to rapidly phase-separate into a distinct upper layer.

• Decantation & Recycling: Decant the upper product layer. The lower IL/catalyst layer can be recycled directly for the next batch without further purification, maintaining process economics[3].

Mechanistic pathway of biphasic catalysis utilizing the salting-out effect of [EMIM][NaSO4].

Quality Control & Analytical Validation

To ensure the trustworthiness of the [EMIM][NaSO4] batch, rigorous QC must be maintained before deployment in sensitive drug development workflows:

• 1H NMR (D2O): Verify the integrity of the imidazolium ring. Key chemical shifts should appear at δ ~8.7 ppm (s, 1H, N-CH-N) and δ ~7.5 ppm (d, 2H, backbone CH), confirming no degradation of the cation.

• Ion Chromatography (IC): Quantify the exact stoichiometric ratio of [EMIM]+ to Na+ and SO4(2-) to ensure no residual halides (Cl-, Br-) remain from the synthesis process. Halide impurities severely poison transition metal catalysts and reduce the electrochemical window.

References

• Oakwood Chemical - 3-Ethyl-1-methyl-1H-imidazol-3-ium sodium sulfate Technical Data. URL:[Link]

• Bioresource Technology (via ResearchGate) - High-efficiency recovery, regeneration and recycling of 1-ethyl-3-methylimidazolium hydrogen sulfate for levulinic acid production from sugarcane bagasse with membrane-based techniques. URL:[Link]

Sources

• 1. 674282-83-8|3-Ethyl-1-methyl-1H-imidazol-3-ium sodium sulfate|BLD Pharm [bldpharm.com]
• 2. 1-Ethyl-3-MethyliMidazoliuM Hydrogen Sulfate Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. researchgate.net [researchgate.net]
• 4. 1-Ethyl-3-MethyliMidazoliuM Hydrogen Sulfate | CymitQuimica [cymitquimica.com]
• 5. Layering and shear properties of an ionic liquid, 1-ethyl-3-methylimidazolium ethylsulfate, confined to nano-films between mica surfaces - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. 1-ETHYL-3-METHYLIMIDAZOLIUM ETHYL SULFATE | 342573-75-5 [chemicalbook.com]

Molecular Architectures of Imidazolium Alkyl Sulfates: Decoding Cation-Anion Interplay

Executive Summary

This technical guide dissects the molecular interactions governing imidazolium alkyl sulfate ionic liquids (ILs). For researchers in drug development and material science, understanding these interactions is not merely academic—it is the engineering logic required to tune solubility, viscosity, and bioavailability.

The core of this guide focuses on the cation-anion interface , specifically the hydrogen bonding network formed between the acidic protons of the imidazolium ring (particularly C2-H) and the oxygen atoms of the sulfate anion. We will explore how manipulating these interactions allows for the "programming" of solvent properties for pharmaceutical applications.

The Nature of the Bond: Electrostatics & Hydrogen Bonding

The macroscopic properties of imidazolium sulfates—such as their negligible vapor pressure and high thermal stability—arise from a delicate balance of Coulombic forces, hydrogen bonding, and van der Waals interactions.

The Dominant Interaction: C2-H···O Hydrogen Bonding

While the primary cohesive force in ILs is electrostatic (Coulombic attraction between cation and anion), the directionality and structure of the liquid are dictated by hydrogen bonds.[1]

• The Donor: The proton at the C2 position of the imidazolium ring is the most acidic due to the electron-withdrawing effect of the two adjacent nitrogen atoms.

• The Acceptor: The oxygen atoms of the alkyl sulfate anion (

  ) act as strong H-bond acceptors.

• The Mechanism: The anion preferentially locates near the C2-H, forming a directional H-bond.[2] Secondary interactions occur at the C4-H and C5-H positions, but these are energetically weaker.

Nanostructuration and the Alkyl Chain Effect

In imidazolium alkyl sulfates (e.g.,

), the alkyl chains on both the cation and anion tend to aggregate.

• Polar Domains: Formed by the charged imidazolium head and the sulfate group.

• Non-Polar Domains: Formed by the alkyl tails.

• Consequence: As chain length increases (e.g., octyl sulfate vs. methyl sulfate), these domains segregate more distinctively. This "nanostructuration" creates a heterogeneous solvation environment, allowing these ILs to solubilize both polar drugs (in the ionic domain) and lipophilic drugs (in the alkyl domain).

Visualization of Interaction Network

The following diagram illustrates the hierarchy of forces stabilizing the ionic liquid structure.

Caption: Hierarchy of molecular interactions in imidazolium alkyl sulfates determining macroscopic properties.

Analytical Toolbox: Characterizing the Interaction

To validate the strength and nature of these interactions, specific analytical techniques are required.

Nuclear Magnetic Resonance (NMR)

NMR is the gold standard for probing H-bonding in ILs.

• H NMR Shift: The chemical shift ( ) of the C2-H proton is highly sensitive to anion basicity and concentration. A downfield shift (higher ppm) indicates stronger H-bonding with the sulfate anion.

• NOE (Nuclear Overhauser Effect): 2D NOESY experiments reveal spatial proximity. Cross-peaks between the cation's ring protons and the anion's alkyl chain confirm the formation of contact ion pairs.

Vibrational Spectroscopy (FTIR/Raman)

• C-H Stretching: The C2-H stretching vibration (typically ~3100-3200 cm

  ) red-shifts and broadens upon H-bond formation.

• Anion Modes: The symmetric and asymmetric

  stretching modes of the sulfate group shift depending on the strength of the interaction with the cation.

Experimental Protocol: Synthesis & Validation

This section details the synthesis of 1-Butyl-3-methylimidazolium Octyl Sulfate ([BMIM][OctSO

]) , a "green" IL relevant for drug delivery due to its surfactant properties and lower toxicity compared to halide ILs.

Synthesis Workflow (Transesterification/Metathesis)

Objective: Synthesize high-purity [BMIM][OctSO

] free of halide impurities.

Reagents:

• 1-Butyl-3-methylimidazolium chloride ([BMIM][Cl]) (Precursor)

• Sodium Octyl Sulfate (Na[OctSO

  ])

• Dichloromethane (DCM)

• Deionized Water[3]

Protocol:

• Dissolution: Dissolve equimolar amounts of [BMIM][Cl] and Na[OctSO

  ] in distilled water.

• Metathesis: Stir the mixture vigorously at room temperature for 4 hours.

• Extraction: Add DCM to the aqueous solution. The hydrophobic IL [BMIM][OctSO

  ] will partition into the DCM layer, while the byproduct (NaCl) remains in the water.

• Washing: Wash the DCM layer 3x with deionized water to remove residual chloride. Critical Step: Test the wash water with AgNO

  . No precipitate indicates chloride-free product.

• Drying: Dry the organic phase over anhydrous MgSO

  , filter, and remove DCM via rotary evaporation.

• Vacuum Drying: Dry the final viscous liquid under high vacuum (0.1 mbar) at 60°C for 24 hours to remove trace water.

Characterization Logic

Once synthesized, the cation-anion interaction must be verified.

Technique	Observation Target	Expected Result for [BMIM][OctSO ]
H NMR (DMSO-d )	C2-H Proton	ppm (Downfield shift vs. dilute state)
FTIR	Sulfate stretch	Shift from ~1200 cm (free) to ~1190 cm (H-bonded)
Karl Fischer	Water Content	ppm (Water disrupts H-bonds, invalidating viscosity data)

Experimental Workflow Diagram

Caption: Step-by-step synthesis and validation workflow for [BMIM][OctSO4].

Pharmaceutical Applications: Structure-Function Relationship

The specific cation-anion interactions in imidazolium sulfates directly translate to pharmaceutical utility.

Drug Solubilization

The dual nature of the interactions allows these ILs to act as "universal" solvents.

• Mechanism: The sulfate anion accepts H-bonds from proton-donating drugs (e.g., ibuprofen), while the imidazolium cation interacts via

  - stacking with aromatic drugs.

• Data Point: [BMIM][OctSO

  ] shows significantly higher solubilization capacity for poorly water-soluble drugs compared to [BMIM][Cl] due to the surfactant-like nature of the octyl sulfate anion.

Transdermal Delivery

Imidazolium sulfates act as permeation enhancers.

• Lipid Disruption: The alkyl chains of the anion insert into the stratum corneum lipids, increasing fluidity.

• Interaction Exchange: The strong H-bonding capability of the IL allows it to disrupt the H-bond network of the skin barrier, facilitating drug passage.

References

• Evaluation of Cation−Anion Interaction Strength in Ionic Liquids. ACS Publications. [Link]

• 1-n-Butyl-3-methylimidazolium ([bmim]) octylsulfate—an even 'greener' ionic liquid. Green Chemistry. [Link][4]

• Ionic Liquids in Pharmaceutical and Biomedical Applications: A Review. PMC. [Link]

• Hydrogen Bonds in Imidazolium Ionic Liquids. The Journal of Physical Chemistry A. [Link]

• 1-Butyl-3-methylimidazolium octyl sulfate | C16H32N2O4S. PubChem. [Link][5]

Sources

• 1. Hydrogen-Bonded Complexes in Binary Mixture of Imidazolium-Based Ionic Liquids with Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reactive Molecular Dynamics in Ionic Liquids: A Review of Simulation Techniques and Applications [mdpi.com]
• 3. Alkylimidazolium-based ionic liquids with tailored anions and cations for CO 2 capture - RSC Advances (RSC Publishing) DOI:10.1039/D3RA08335G [pubs.rsc.org]
• 4. 1-n-Butyl-3-methylimidazolium ([bmim]) octylsulfate—an even ‘greener’ ionic liquid - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. 1-Butyl-3-methylimidazolium octyl sulfate | C16H32N2O4S | CID 12095226 - PubChem [pubchem.ncbi.nlm.nih.gov]

Advanced Handling and Safety Protocols for 1-Ethyl-3-Methylimidazolium Sulfate Derivatives in Pharmaceutical Development

As a Senior Application Scientist, I frequently encounter a critical nomenclature trap in early-stage pharmaceutical development: the ambiguous requisition of "1-ethyl-3-methylimidazolium sulfate." In industrial and laboratory practice, this name rarely refers to the pure divalent sulfate salt. Instead, it almost exclusively denotes one of two highly distinct ionic liquids (ILs): 1-Ethyl-3-methylimidazolium ethyl sulfate ([EMIM][EtSO₄]) or 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO₄]) .

Failing to differentiate between these two compounds is not merely a semantic error—it is a critical safety and experimental hazard. While [EMIM][EtSO₄] is a mild irritant used for 1[1],[EMIM][HSO₄] contains a highly acidic proton, making it a severe corrosive agent capable of causing irreversible tissue damage.

This whitepaper establishes the definitive physicochemical profiles, mechanistic handling protocols, and self-validating workflows required to safely and effectively utilize these ionic liquids in modern drug development.

Physicochemical Profiling & Mechanistic Hazard Analysis

To design safe experimental workflows, we must first understand the causality behind the hazard classifications of these two derivatives.

The corrosive nature of [EMIM][HSO₄] (Hazard H314) is driven by the hydrogen sulfate anion. In the presence of ambient moisture or biological tissue, the [HSO₄]⁻ anion dissociates, releasing a free proton (H⁺) and driving a highly exothermic, localized reduction in pH that denatures proteins and causes severe chemical burns.

Conversely, [EMIM][EtSO₄] replaces this acidic proton with an ethyl group. This esterification fundamentally alters the molecule's reactivity. Without the labile proton,[EMIM][EtSO₄] cannot induce severe acid burns, reducing its hazard profile to a standard skin and eye irritant (H315/H319)[2]. This structural modification also enhances its lipophilicity, making it an exceptional cosolvent for poorly water-soluble Active Pharmaceutical Ingredients (APIs)[3].

Quantitative Data Summary

The following table synthesizes the critical safety and physical data for both variants to ensure accurate chemical selection and risk assessment.

Property / Metric	[EMIM][Ethyl Sulfate]	[EMIM][Hydrogen Sulfate]
CAS Number	342573-75-5[2]	412009-61-1[4]
Molecular Formula	C₈H₁₆N₂O₄S[5]	C₆H₁₂N₂O₄S[4]
Molecular Weight	236.29 g/mol [5]	208.23 g/mol [4]
Density (25 °C)	~1.24 g/cm³[6]	~1.36 g/cm³
GHS Signal Word	Warning [2]	Danger
Primary Hazard Statements	H315 (Skin Irritation)H319 (Eye Irritation)[7]	H314 (Severe Skin Burns)H318 (Severe Eye Damage)
Required PPE	Nitrile gloves, safety goggles, lab coat[7]	Acid-resistant gloves, face shield, chemical apron, fume hood

Self-Validating Experimental Protocols

In pharmaceutical development, standard operating procedures (SOPs) must be more than a list of instructions; they must be self-validating systems . This means the protocol inherently contains a measurable feedback loop that proves the procedure was executed successfully before the operator moves to the next step.

Protocol A: Anhydrous Handling & Schlenk Line Transfer for [EMIM][EtSO₄]

Causality: Ionic liquids are profoundly hygroscopic. When [EMIM][EtSO₄] absorbs ambient atmospheric water, the water molecules act as plasticizers, disrupting the Coulombic interactions between the imidazolium ring and the sulfate anion. This exponentially decreases the macroscopic viscosity and alters the Kamlet-Taft solvent parameters, which will completely invalidate downstream API solubility data or kinetic measurements.

Step-by-Step Methodology:

• Preparation: Bake all glassware at 120°C for 4 hours. Cool under a continuous flow of ultra-high purity (UHP) Argon.

• Degassing: Transfer the [EMIM][EtSO₄] into a Schlenk flask. Apply a high vacuum (10⁻³ mbar) while heating the liquid to 70°C for 24 hours to drive off dissolved moisture and volatile impurities.

• Transfer: Backfill the Schlenk flask with Argon. Use a gas-tight, Argon-purged syringe to transfer the required volume of the IL through a rubber septum into the reaction vessel.

• Self-Validation Step (Karl Fischer Titration): Immediately extract a 100 µL aliquot of the transferred IL and inject it into a coulometric Karl Fischer (KF) titrator.

  • Validation Logic: If the KF reading is < 500 ppm water , the anhydrous integrity of the transfer is validated, and the experiment may proceed. If the reading is > 500 ppm , the system flags a failure, and the IL must be re-dried.

Protocol B: Emergency Spill Response & Neutralization for [EMIM][HSO₄]

Causality: Because [EMIM][HSO₄] is a strong acid, wiping a spill directly with standard organic absorbents (like paper towels) can trigger an exothermic degradation reaction, potentially leading to combustion or the release of toxic sulfur oxide (SOₓ) vapors. The acid must be chemically neutralized into a benign salt before physical cleanup.

Step-by-Step Methodology:

• Containment: Evacuate non-essential personnel. Don a face shield, heavy-duty neoprene gloves, and an acid-gas respirator. Surround the spill with an inert chemical boom (e.g., dry sand or vermiculite) to prevent spreading.

• Neutralization: Liberally apply solid Sodium Bicarbonate (NaHCO₃) powder directly onto the spill.

  • Mechanistic Observation: The reaction will produce [EMIM]₂[SO₄], water, and CO₂ gas. The visible effervescence (bubbling) acts as a real-time kinetic indicator of the neutralization process.

• Self-Validation Step (pH Verification): Once effervescence ceases, use a plastic spatula to mix a small amount of distilled water into the slurry. Press a universal pH indicator strip into the mixture.

  • Validation Logic: If the strip reads pH 7.0 ± 0.5 , the corrosive hazard is validated as neutralized, and the slurry can be safely scooped into a hazardous waste container. If the pH is < 6.0, the hazard persists; apply additional NaHCO₃ and re-test.

Workflow for hazard identification and self-validating spill neutralization of EMIM sulfates.

Applications in Pharmaceutical Development

When handled correctly,[EMIM][EtSO₄] offers transformative capabilities in drug formulation and analytical quality control.

API Solubilization Enhancement

Many modern APIs, such as Indomethacin, suffer from poor aqueous solubility, severely limiting their bioavailability. Researchers have demonstrated that utilizing [EMIM][EtSO₄] as a cosolvent can increase the solubility of Indomethacin by up to 30,000 times compared to pure water[1].

Mechanistic Causality: The profound solubilizing power of [EMIM][EtSO₄] stems from its dual-action disruption of the API's rigid crystal lattice. The imidazolium cation ([EMIM]⁺) engages in π-π stacking and hydrophobic interactions with the drug's aromatic rings, while the ethyl sulfate anion ([EtSO₄]⁻) acts as a powerful hydrogen-bond acceptor[1]. This thermodynamically drives the dissolution process, stabilizing the monomeric drug molecules in solution and paving the way for advanced transdermal and oral delivery systems[3].

Residual Solvent Analysis via HS-GC

During API synthesis, toxic volatile organic compounds (VOCs) like dichloromethane are often used. Quantifying these residual solvents is a strict regulatory requirement. Traditional diluents (e.g., DMSO) used in Headspace Gas Chromatography (HS-GC) possess their own vapor pressures, which can co-elute and mask the peaks of the target residual solvents.

Mechanistic Causality: [EMIM][EtSO₄] is uniquely suited as an HS-GC diluent because it is composed entirely of ions, resulting in a vapor pressure of effectively zero (< 1.0 mmHg at 25 °C)[8]. When the pharmaceutical tablet is dissolved in [EMIM][EtSO₄] and heated to 110°C, only the volatile residual solvents partition into the headspace. The ionic liquid remains entirely in the liquid phase, completely eliminating diluent interference and drastically improving the signal-to-noise ratio for accurate purity profiling[8].

Mechanistic pathway of [EMIM][EtSO4] in API solubilization and HS-GC purity profiling.

References

1.6[6] 2.2[2] 3.7[7] 4.[4] 5.5[5] 6. 7.1[1] 8.3[3] 9.[8]

Sources

• 1. researchgate.net [researchgate.net]
• 2. fishersci.com [fishersci.com]
• 3. An insight into pharmaceutical challenges with ionic liquids: where do we stand in transdermal delivery? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemscene.com [chemscene.com]
• 5. 1-Ethyl-3-methylimidazolium ethyl sulfate = 95 342573-75-5 [sigmaaldrich.com]
• 6. fluorochem.co.uk [fluorochem.co.uk]
• 7. tcichemicals.com [tcichemicals.com]
• 8. amecj.com [amecj.com]

The "Green" Paradox: Environmental Impact and Mechanistic Toxicology of Imidazolium-Based Ionic Liquids

Executive Summary

As a Senior Application Scientist evaluating novel solvent systems for chemical synthesis and drug development, I approach imidazolium-based ionic liquids (IBILs) with a critical eye. Historically, IBILs have been championed as "green solvents" primarily due to their negligible vapor pressure, which effectively eliminates volatile organic compound (VOC) emissions. However, this atmospheric benefit masks a significant aquatic hazard. When these non-volatile salts enter environmental water systems, their complex molecular architectures interact with biological membranes and enzymatic pathways in highly specific, deleterious ways. This whitepaper deconstructs the mechanistic toxicology, environmental persistence, and standardized assessment protocols required to truly evaluate the ecological footprint of IBILs.

Mechanistic Toxicology: The Alkyl Chain Effect and Enzymatic Inhibition

To understand the toxicity of IBILs, we must move beyond bulk solvent properties and examine their behavior at the cellular level. The toxicity of an IBIL is not uniform; it is highly dependent on the structural interplay between the imidazolium cation and its associated anion.

The Alkyl Chain Effect and Membrane Disruption

The most critical determinant of IBIL toxicity is the length of the alkyl side-chain attached to the imidazolium ring. As the alkyl chain elongates (e.g., from a C4 butyl group to a C8 octyl group), the lipophilicity (Log

) of the cation increases significantly[1].

The Causality: Biological membranes are composed of phospholipid bilayers. A highly lipophilic, long-chain imidazolium cation acts essentially as a cationic surfactant. The elongated hydrophobic tail intercalates into the hydrophobic core of the lipid bilayer, while the positively charged imidazolium headgroup interacts with the negatively charged phosphate heads of the membrane. This spatial steric hindrance disrupts membrane integrity, leading to cellular leakage, loss of osmotic control, and rapid cell death in aquatic microorganisms[2]. Consequently, while a C4-imidazolium IL might be classified as "practically harmless," a C8 or C10 analog is often "highly toxic"[3].

Acetylcholinesterase (AChE) Inhibition

Beyond physical membrane disruption, IBILs exhibit targeted biochemical toxicity. Studies have demonstrated that imidazolium cations act as potent inhibitors of Acetylcholinesterase (AChE), a critical enzyme in the nervous systems of higher aquatic organisms like Daphnia magna[4].

The Causality: The positively charged imidazole ring structurally mimics choline. This allows the IBIL cation to competitively bind to the anionic active site of the AChE enzyme. Furthermore, the presence of specific anions, such as tetrafluoroborate (

), has been shown to synergistically enhance this enzyme-inhibitory toxicity[4].

Caption: Mechanistic pathways of imidazolium ionic liquid toxicity via membrane disruption and AChE inhibition.

Environmental Fate: Biodegradability and Persistence

A true "green" chemical must not only be non-toxic but also readily biodegradable. Unfortunately, the core imidazolium ring is notoriously recalcitrant to microbial and abiotic degradation[5].

When subjected to standard OECD 301 Ready Biodegradability tests, short-chain IBILs (like

) frequently yield 0% mineralization. Paradoxically, while elongating the alkyl chain increases acute toxicity, it can sometimes provide a structural "handle" for microbial -oxidation, slightly improving primary degradation rates. However, ultimate mineralization (complete conversion to and ) remains poor[6].

To mitigate this, modern solvent design incorporates oxygenated functional groups (e.g., ester linkages) into the alkyl chain. The presence of ester functions renders the ionic liquids more susceptible to enzymatic hydrolysis by environmental microbes, significantly enhancing their biodegradability profile[5].

Quantitative Ecotoxicity Profile

The following table synthesizes the exponential relationship between alkyl chain length and acute toxicity, utilizing data derived from Vibrio fischeri bioluminescence assays. Note the inverse relationship between Log

and toxicity severity[2].

Imidazolium Ionic Liquid	Alkyl Chain Length	Log ( M)	Equivalent ( M)	Ecotoxicity Classification
	C2 (Ethyl)	4.22	16,595	Practically Harmless
	C4 (Butyl)	3.32	2,089	Low Toxicity
	C6 (Hexyl)	2.24	173	Moderate Toxicity
	C8 (Octyl)	1.25	17.7	Highly Toxic

Data demonstrates that the addition of just six carbons (C2 to C8) increases toxicity by nearly three orders of magnitude[2].

Experimental Methodologies for Environmental Assessment

To ensure scientific integrity, the evaluation of IBILs must rely on self-validating experimental systems. Below are the definitive protocols used to quantify the data discussed above.

Protocol 1: Microtox® Bioassay for Acute Ecotoxicity (Vibrio fischeri)

Rationale & Causality: This assay utilizes the bioluminescent marine bacterium Vibrio fischeri. The bioluminescence pathway is directly coupled to the cellular electron transport chain. Any disruption to the lipid bilayer by the lipophilic alkyl chain of the IBIL immediately uncouples this chain, resulting in a quantifiable drop in light emission. This creates a self-validating, real-time readout of metabolic toxicity[1].

• Reagent Preparation: Reconstitute lyophilized V. fischeri in a 2% NaCl solution to mimic optimal marine osmolarity and stabilize the bacterial baseline metabolism.

• Serial Dilution: Prepare a geometric dilution series of the target IBIL (e.g.,

  ) in the test buffer.

• Inoculation & Incubation: Inoculate the IBIL solutions with the bacterial suspension. Incubate strictly at 15°C in a temperature-controlled luminometer to prevent thermal stress from confounding the toxicity data.

• Kinetic Measurement: Record luminescence at precise intervals (5, 15, and 30 minutes) to capture both immediate membrane shock and progressive metabolic inhibition.

• Data Synthesis: Calculate the

  (Effective Concentration causing a 50% reduction in luminescence) using a log-linear regression model.

Protocol 2: OECD 301F Manometric Respirometry Test for Ready Biodegradability

Rationale & Causality: This protocol measures the Biological Oxygen Demand (BOD) of a microbial consortium exposed to the IBIL as its sole carbon source. By sealing the system and chemically scrubbing evolved

with NaOH, the only variable affecting headspace pressure is microbial consumption. This ensures that the measured pressure drop is a direct, stoichiometric reflection of the IBIL's carbon oxidation[6].

• Inoculum Preparation: Harvest activated sludge from a municipal wastewater treatment plant. Aerate and wash the sludge to deplete residual endogenous carbon, ensuring the microbes will only feed on the test IBIL.

• Test System Setup: Add the IBIL (typically at 100 mg/L theoretical oxygen demand) to a mineral medium inoculated with the prepared sludge (30 mg/L suspended solids).

• Absorption: Place a absorber (NaOH pellets) in the headspace of the respirometer flasks.

• Respirometric Monitoring: Seal the flasks and incubate at 22°C in the dark (to prevent algal oxygen production) for 28 days. Monitor the pressure drop continuously.

• Endpoint Calculation: Calculate the percentage of biodegradation by dividing the cumulative BOD by the Theoretical Oxygen Demand (ThOD). A threshold of >60% ThOD within a 10-day window dictates a "readily biodegradable" status.

Caption: Integrated experimental workflow for evaluating the environmental risk profile of ionic liquids.

References

• Ionic Liquids—A Review of Their Toxicity to Living Organisms. PMC (National Institutes of Health).[Link]

• Influence of oxygen functionalities on the environmental impact of imidazolium based ionic liquids. PubMed (National Institutes of Health).[Link]

• Role of Fungi in Biodegradation of Imidazolium Ionic Liquids by Activated Sewage Sludge. MDPI.[Link]

• Integrative Assessment of Mixture Toxicity of Three Ionic Liquids on Acetylcholinesterase Using a Progressive Approach. MDPI.[Link]

• Comprehensive Analysis of the Acute Toxicity of Ionic Liquids Using Microtox® Bioassays. MDPI.[Link]

• Assessment the ecotoxicity and inhibition of imidazolium ionic liquids by respiration inhibition assays. Universidad Autónoma de Madrid (UAM).[Link]

Sources

• 1. Comprehensive Analysis of the Acute Toxicity of Ionic Liquids Using Microtox® Bioassays | MDPI [mdpi.com]
• 2. Ionic Liquids—A Review of Their Toxicity to Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. repositorio.uam.es [repositorio.uam.es]
• 4. mdpi.com [mdpi.com]
• 5. Influence of oxygen functionalities on the environmental impact of imidazolium based ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: 1-Ethyl-3-Methylimidazolium Ethyl Sulfate ([EMIM][EtSO4]) as a Battery Electrolyte

This Application Note is designed for researchers and material scientists focusing on next-generation energy storage systems. It details the specific use of 1-ethyl-3-methylimidazolium ethyl sulfate ([EMIM][EtSO4]) —often referred to generally as "EMIM Sulfate"—as a safe, high-conductivity electrolyte solvent or additive.

Executive Summary

1-ethyl-3-methylimidazolium ethyl sulfate ([EMIM][EtSO4]) is a halogen-free, hydrophilic ionic liquid (IL) characterized by moderate viscosity, high ionic conductivity, and a wide electrochemical stability window (ESW) relative to aqueous electrolytes. Unlike fluorinated ILs (e.g., [EMIM][TFSI]), [EMIM][EtSO4] is cost-effective and biodegradable, making it a prime candidate for sustainable battery chemistries (e.g., Zn-ion, Mg-air) and as a safety additive in Li-ion batteries (LIBs) to suppress flammability.

Key Technical Advantages:

• Safety: Negligible vapor pressure and high flash point (>150°C).

• Cost: Significantly cheaper than fluorinated anions (BF4, PF6, TFSI).

• Conductivity: ~3–5 mS/cm at 25°C (neat), tunable with solvents.

Material Characterization & Specifications

Before formulation, the raw material must be validated. [EMIM][EtSO4] is hygroscopic; water content is the primary failure mode for electrochemical performance.

Core Specifications

Property	Value (at 25°C)	Relevance to Batteries
Molecular Formula		Anion is Ethyl Sulfate ( ).
Viscosity ( )	90 – 120 cP	Moderate. Requires dilution or elevated temp for high-rate cycling.
Conductivity ( )	3.8 – 4.2 mS/cm	Sufficient for low-C-rate applications or gel electrolytes.
Electrochem.[1][2][3][4][5][6] Window	~4.1 V	Anodic limit: ~ +2.5V vs Ag/Ag+. Cathodic limit: ~ -1.6V.
Water Content	< 100 ppm (Required)	Commercially supplied at ~1000 ppm; drying is mandatory .

Critical Pre-Treatment: Dehydration Protocol

Objective: Reduce water content to <50 ppm to prevent hydrolysis and parasitic side reactions.

• Equipment: Vacuum oven or Schlenk line, rotary vane pump, Karl Fischer titrator.

• Procedure:

  • Place [EMIM][EtSO4] in a wide-mouth glass drying vessel.

  • Heat to 70°C under high vacuum (< 10 Pa / 0.1 mbar).

  • Stir magnetically at 300 RPM to renew the surface area.

  • Duration: Minimum 24 hours. For battery grade, 48 hours is recommended.

  • Transfer: Transfer directly to an Argon-filled glovebox without air exposure.

• Validation: Perform Karl Fischer titration (Coulometric) inside the glovebox. Target: < 50 ppm .

Electrolyte Formulation Protocol

[EMIM][EtSO4] is rarely used as a neat solvent for Li-ion batteries due to the high viscosity and cathodic instability of the imidazolium ring on graphite. It is best used as a co-solvent or in Zn-ion systems.

Scenario A: Li-Ion Safety Electrolyte (Co-Solvent)

Target: Improved safety (flammability reduction) for LFP/Graphite cells. Formulation: 1.0 M LiTFSI in EC:DMC:[EMIM][EtSO4] (4:4:2 vol%).

• Dissolution: Dissolve Lithium Bis(trifluoromethanesulfonyl)imide (LiTFSI) into Ethylene Carbonate (EC) / Dimethyl Carbonate (DMC) mixture first.

• Addition: Slowly add dried [EMIM][EtSO4] (20% by volume).

  • Note: The presence of EC (Ethylene Carbonate) is critical to form a stable Solid Electrolyte Interphase (SEI) on the graphite anode, preventing the reduction of the

    cation.

• Homogenization: Stir at room temperature for 4 hours inside the glovebox.

Scenario B: Zn-Ion Battery Electrolyte

Target: Dendrite suppression in aqueous Zn batteries. Formulation: 2.0 M

in Water:[EMIM][EtSO4] (70:30 vol%).

• Mixing: Add [EMIM][EtSO4] to deionized water.

• Salt Addition: Dissolve

  into the mixture.

• Mechanism: The

  cation adsorbs onto the Zn anode, creating an electrostatic shield that promotes uniform Zn plating (preventing dendrites).

Electrochemical Characterization Protocols

Determination of Electrochemical Stability Window (ESW)

Objective: Define the voltage limits where the electrolyte does not decompose.[4]

• Cell Setup: 3-Electrode Swagelok or Glass Cell.

  • Working Electrode (WE): Platinum disk (inert) or Glassy Carbon (2 mm diameter).

  • Counter Electrode (CE): Platinum wire.

  • Reference Electrode (RE): Ag wire (quasi-reference) or

    (in IL).

• Protocol:

  • Perform Linear Sweep Voltammetry (LSV) or Cyclic Voltammetry (CV).

  • Scan Rate: 10 mV/s.

  • Range: Start at Open Circuit Potential (OCP). Scan Anodic (positive) until current density hits

    (Breakdown). Repeat for Cathodic (negative).

  • Analysis: The ESW is the difference between the anodic onset (

    ) and cathodic onset ( ).

  • Expectation:

    typically breaks down oxidatively around +2.3V vs Fc/Fc+ and reductively around -1.8V vs Fc/Fc+.

Ionic Conductivity Measurement

Method: Electrochemical Impedance Spectroscopy (EIS).

• Cell: Conductivity probe with two parallel Pt plates (fixed cell constant).

• Frequency Range: 1 MHz to 1 Hz.

• Amplitude: 10 mV.

• Calculation:

  • Where

    is the high-frequency intercept on the Nyquist plot (real axis).

Battery Assembly Protocol (Coin Cell)

Target Application: LiFePO4 (LFP) Half-Cell Testing. Rationale: LFP operates within the stable voltage window of [EMIM][EtSO4].

Step-by-Step Assembly (CR2032 Format)

• Environment: Argon Glovebox (

  ppm, ppm).

• Components:

  • Cathode: LiFePO4 on Al foil (12 mm punch).

  • Anode: Lithium metal disk (14 mm punch) or Zn foil (if using Zn chemistry).

  • Separator: Glass Fiber (Whatman GF/D) is preferred over Celgard for ILs due to better wettability.

  • Electrolyte: The prepared [EMIM][EtSO4] formulation (approx. 80-100 µL).

• Workflow:

  • Step 1: Place the Cathode in the Positive Case (Can).

  • Step 2: Apply 40 µL of electrolyte to the cathode.

  • Step 3: Place the Glass Fiber separator on top.

  • Step 4: Apply remaining 40-60 µL electrolyte to the separator. Wait 2 minutes for full wetting (ILs are viscous).

  • Step 5: Place the Anode (Li) on the wetted separator.

  • Step 6: Place Spacer and Spring.

  • Step 7: Cap with Negative Case and crimp at 800-1000 psi.

• Resting: Allow the cell to rest for 12 hours before cycling to ensure complete pore filling.

Visualization of Workflows

Figure 1: Electrolyte Preparation & Qualification Workflow

Caption: Critical path for processing hygroscopic ionic liquids into battery-grade electrolytes.

Figure 2: Electrochemical Stability Window (ESW) Concept

Caption: The operational voltage range of [EMIM][EtSO4]. Exceeding these limits causes electrolyte degradation.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
High Overpotential	High viscosity of pure IL leading to poor ion transport.	Dilute with 20-30% organic carbonate (DMC/EMC) or increase operating temp to 40°C.
Capacity Fade (Anode)	Reduction of on Graphite/Li.	Add 5-10% Vinylene Carbonate (VC) or Fluoroethylene Carbonate (FEC) to form robust SEI.
Gassing / Swelling	Water contamination (Hydrolysis of ).	Re-dry raw materials.[6][7] Ensure KF < 50 ppm. Check glovebox atmosphere.
Poor Wetting	High surface tension of IL.	Use Glass Fiber separators instead of Polypropylene (Celgard). Heat cell to 50°C for 1h after assembly.

References

• Sigma-Aldrich. 1-Ethyl-3-methylimidazolium ethyl sulfate Product Specification.Link

• Zhang, S. et al. (2016). Electrochemical stability window of imidazolium-based ionic liquids as electrolytes for lithium batteries. Journal of Physical Chemistry B. Link

• Choi, J. et al. (2019). Ionic Liquid-Based Electrolytes for Energy Storage Devices: A Review. Frontiers in Chemistry. Link

• Khoo, T. et al. (2019). Electrochemical Performance of [EMIM] Based Ionic Liquids in Mg-Air Batteries. Journal of The Electrochemical Society.[3] Link

• Gomez, E. et al. (2013). Physical Properties of Pure 1-Ethyl-3-methylimidazolium Ethylsulfate. Journal of Chemical & Engineering Data.[8] Link

Sources

• 1. oa.tib.eu [oa.tib.eu]
• 2. researchgate.net [researchgate.net]
• 3. eng.usf.edu [eng.usf.edu]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. e3s-conferences.org [e3s-conferences.org]
• 6. Synthesis of Ionic Liquid Based Electrolytes, Assembly of Li-ion Batteries, and Measurements of Performance at High Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 7. utpedia.utp.edu.my [utpedia.utp.edu.my]
• 8. pubs.acs.org [pubs.acs.org]

1-ethyl-3-methylimidazolium sulfate for biomass pretreatment and dissolution

Application Note: High-Efficiency Biomass Fractionation Using 1-Ethyl-3-methylimidazolium Hydrogen Sulfate ([EMIM][HSO4])

Executive Summary

This guide details the protocol for using 1-ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]) to overcome biomass recalcitrance. Unlike non-derivatizing solvents (e.g., [EMIM][OAc]) that merely dissolve cellulose, [EMIM][HSO4] acts as a Brønsted acidic ionic liquid . It functions simultaneously as a solvent and a catalyst, driving the hydrolysis of hemicellulose while solubilizing lignin. This dual action enables a distinct "fractionation" strategy: separating a high-purity cellulose pulp, recovering a reactive lignin precipitate, and releasing pentose sugars into the liquid phase.

Key Application Areas:

• Lignocellulosic Biofuel Production (Pretreatment).[1][2][3]

• Isolation of Technical Lignin for Drug Delivery/Polymer Synthesis.

• Nanocellulose Extraction.

Mechanism of Action

The efficacy of [EMIM][HSO4] relies on two concurrent molecular mechanisms:

• Acid-Catalyzed Hydrolysis (Hemicellulose Removal): The

  anion provides an acidic proton that targets the glycosidic bonds of hemicellulose (which are more acid-labile than cellulose).[4] This selectively hydrolyzes xylan into xylose and furfural, effectively "unlocking" the cellulose microfibrils.

• Lignin Disruption (

  Stacking): The imidazolium cation ( ) interacts with the aromatic rings of lignin via stacking and hydrophobic interactions. This disrupts the Lignin-Carbohydrate Complexes (LCC), solubilizing the lignin into the IL phase while leaving the highly crystalline cellulose largely intact (but swollen and accessible).

Diagram 1: Molecular Mechanism of [EMIM][HSO4] Pretreatment

Caption: Dual-action mechanism where [HSO4]- drives hydrolysis and [EMIM]+ drives lignin solubilization.[5]

Experimental Protocol

Safety Note: [EMIM][HSO4] is acidic and viscous. Wear proper PPE (gloves, goggles). Perform all heating steps in a fume hood.

Materials:

• Ionic Liquid: 1-Ethyl-3-methylimidazolium hydrogen sulfate (>98% purity).

• Biomass: Wheat straw, poplar, or bagasse (milled to <2mm).

• Anti-solvent: Deionized water (18.2 MΩ).

• Equipment: Oil bath/Hotplate, mechanical stirrer, centrifuge.

Workflow: The "Fractionation" Protocol

Step 1: Biomass Preparation (Dehydration)

• Why: Water competes with the IL anions for hydrogen bonding, reducing efficiency.

• Action: Dry biomass at 60°C in a vacuum oven overnight until moisture content is <3%.

Step 2: Pretreatment (Dissolution & Reaction)

• Loading: Prepare a 10 wt% mixture of biomass in [EMIM][HSO4] (e.g., 5g biomass in 45g IL).

• Condition: Heat to 120°C for 2 to 4 hours with continuous stirring (300 rpm).

• Observation: The mixture will darken significantly (brown/black) due to lignin dissolution and minor furfural formation.

Step 3: Anti-Solvent Precipitation (The Separation)

• Action: Cool the mixture to 60°C. Add Deionized Water at a ratio of 2:1 (Water:IL mixture) slowly.

• Mechanism: Water acts as an anti-solvent for lignin.[5] The hydrophobic lignin precipitates out, while sugars and the IL remain in the aqueous phase. The cellulose pulp remains solid but swollen.

Step 4: Phase Separation

• Filtration/Centrifugation: Centrifuge at 4000 rpm for 15 mins.

• Solid Fraction 1 (Cellulose Pulp): Wash 3x with warm water to remove residual IL.

• Liquid Fraction (IL + Lignin + Sugars):

  • Lignin Recovery: Evaporate ethanol (if used) or further dilute to force full lignin precipitation. Filter to recover Technical Lignin .

  • IL Recycle: The remaining liquid contains [EMIM][HSO4] and hemicellulose sugars. Flash evaporation removes water, allowing IL recycling (though sugar buildup must be managed).

Diagram 2: Experimental Workflow

Caption: Step-by-step fractionation workflow separating cellulose pulp from lignin and IL.

Comparative Performance Data

The following table contrasts [EMIM][HSO4] with the common acetate-based IL and dilute acid pretreatment.

Feature	[EMIM][HSO4] (Acidic)	[EMIM][OAc] (Basic/Neutral)	Dilute Acid (H2SO4)
Primary Mechanism	Hydrolysis + Lignin Solubilization	Cellulose Dissolution	Hydrolysis Only
Lignin Removal	High (>80%)	Moderate (remains in solution)	Low (Lignin condenses)
Hemicellulose Fate	Hydrolyzed to monomers (xylose)	Dissolved (Intact polymer)	Hydrolyzed to monomers
Cellulose Crystallinity	Reduced (Amorphous regions)	Significantly Reduced (II)	Slight Reduction
Water Tolerance	Moderate (High water = lower activity)	Low (Water kills dissolution)	High (Aqueous system)
Enzymatic Yield	High (due to delignification)	High (due to decrystallization)	Moderate

Data synthesized from Brandt et al. (2011) and Halder et al. (2019).

Troubleshooting & Optimization

• Viscosity Issues:

  • Problem: Mixture is too thick to stir.

  • Solution: [EMIM][HSO4] is naturally viscous. Increase temperature to 130°C momentarily to reduce viscosity, or add a co-solvent like DMSO (though this complicates recycling).

• Black Pulp (Charring):

  • Problem: The recovered cellulose pulp is black/dark brown.

  • Cause: "Pseudo-lignin" formation due to excessive heating (>150°C) or prolonged reaction times causing sugar degradation.

  • Fix: Reduce temperature to 110°C or limit time to 2 hours.

• Incomplete Lignin Precipitation:

  • Problem: Low lignin yield.[5][6]

  • Fix: Ensure the anti-solvent ratio is at least 2:1 (Water:IL). Allow the mixture to sit at 4°C for 1 hour post-dilution to maximize precipitation.

References

• Brandt, A., et al. (2011). "Deconstruction of lignocellulosic biomass with ionic liquids." Green Chemistry.

  • Context: Establishes the fundamental efficiency of [HSO4] anions in separating lignin

• Halder, P., et al. (2019). "Ionic liquid pretreatment as emerging approaches for enhanced enzymatic hydrolysis of lignocellulosic biomass."[7] Journal of Molecular Liquids.

  • Context: Reviews the specific yields and enzymatic hydrolysis improvements using [EMIM][HSO4].

• Gschwend, F. J. V., et al. (2016). "Pretreatment of Lignocellulosic Biomass with Low-cost Ionic Liquids." Jove-Journal of Visualized Experiments.

  • Context: Provides visual protocols for the [HSO4] based pretre

• Zhang, J., et al. (2009). "Ionic Liquid Pretreatment of Lignocellulosic Biomass for Enhanced Enzymatic Hydrolysis." Energy & Fuels.[8][9]

  • Context: Comparative data on crystallinity reduction and sugar yields.[1][3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Pretreatment of Lignocellulosic Biomass with 1-Ethyl-3-methylimidazolium Acetate for Its Eventual Valorization by Anaerobic Digestion [ideas.repec.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Exploring the Effect of Water Content and Anion on the Pretreatment of Poplar with Three 1-Ethyl-3-methylimidazolium Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. academia.edu [academia.edu]
• 8. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]
• 9. mdpi.com [mdpi.com]

Protocol for using 1-ethyl-3-methylimidazolium sulfate in cellulose dissolution

Application Note: Chemical Dissolution and Hydrolysis of Cellulose using 1-Ethyl-3-methylimidazolium Sulfate Variants

Executive Summary & Scientific Rationale

Core Insight: Unlike the "gold standard" cellulose solvents (e.g., [EMIM][OAc] or [BMIM][Cl]), which rely on high hydrogen-bond basicity to physically disentangle cellulose chains without breaking covalent bonds, 1-ethyl-3-methylimidazolium sulfate variants ([EMIM][HSO4] and [EMIM][EtSO4]) operate via fundamentally different mechanisms.

• [EMIM][HSO4] (Hydrogen Sulfate): An acidic ionic liquid (Brønsted acid). It does not "dissolve" cellulose in the physical sense (to form a spinnable dope) but rather facilitates chemical dissolution via acid-catalyzed hydrolysis. It is the protocol of choice for producing cellulose nanocrystals (CNCs) or fermentable sugars (glucose/xylose) from biomass.

• [EMIM][EtSO4] (Ethyl Sulfate): A pH-neutral, low-viscosity IL with low hydrogen-bond basicity (

  ). It is a poor solvent for native cellulose.[1] It is typically used as a reaction medium for heterogeneous modification or as a negative control in solubility studies.

Critical Distinction: If your goal is to produce fibers or films (regeneration), STOP . Switch to [EMIM][OAc]. This protocol is designed for fractionation, hydrolysis, and nanocrystal isolation .

Chemical Specifications & Safety

Component	Abbreviation	CAS No.	Function	Key Property
1-Ethyl-3-methylimidazolium hydrogen sulfate	[EMIM][HSO4]	412009-61-1	Hydrolysis Catalyst	Acidic (pH < 1), Hygroscopic
1-Ethyl-3-methylimidazolium ethyl sulfate	[EMIM][EtSO4]	342573-75-5	Inert Medium	Neutral, Low Viscosity
Microcrystalline Cellulose	MCC	9004-34-6	Substrate	High Crystallinity

Safety Warning: [EMIM][HSO4] is corrosive. Wear acid-resistant gloves and eye protection. ILs are difficult to remove from skin; wash immediately with copious water.

Experimental Protocol: Acidic Hydrolytic Dissolution

Objective: To solubilize cellulose via depolymerization (hydrolysis) into cello-oligomers and glucose using [EMIM][HSO4].

Phase A: Pre-treatment (Moisture Control)

Context: Water acts as an anti-solvent for cellulose in ILs but is a necessary reactant for hydrolysis. However, excess water reduces the ionic strength and acidity of the IL.

• Drying: Dry MCC powder in a vacuum oven at 60°C for 12 hours .

• IL Drying: Dry [EMIM][HSO4] under vacuum (10 mbar) at 80°C for 4 hours to reduce water content to <500 ppm (verify with Karl-Fischer titration if available).

Phase B: Dissolution/Reaction Workflow

• Reactor Setup: Use a 3-neck round-bottom flask equipped with:

  • Mechanical overhead stirrer (Magnetic stirring is insufficient for high-viscosity slurries).

  • Nitrogen inlet (to prevent atmospheric moisture uptake).

  • Temperature probe.[2]

• Loading: Charge the reactor with [EMIM][HSO4] (e.g., 20 g).

• Heating: Heat IL to 100°C .

• Addition: Gradually add MCC (e.g., 1.0 g, 5 wt% loading) over 10 minutes.

  • Observation: The mixture will initially form a cloudy suspension.

• Reaction: Maintain at 100–120°C for 60–180 minutes .

  • Mechanism:[1][3][4][5][6][7] The acidic proton on [HSO4]^- protonates the glycosidic oxygen, leading to bond cleavage.

  • Endpoint: The solution will darken (browning) due to sugar degradation (formation of HMF) if left too long. A clear, amber solution indicates complete hydrolytic dissolution.

Phase C: Quenching & Fractionation

• Quench: Add 100 mL of deionized water rapidly to the hot solution.

  • Result: Any unhydrolyzed cellulose will precipitate. Soluble sugars (glucose, cellobiose) remain in the aqueous IL phase.

• Separation: Centrifuge at 10,000 rpm for 15 minutes.

  • Pellet: Unreacted Cellulose / Cellulose Nanocrystals (wash 3x with water).

  • Supernatant: [EMIM][HSO4] + Sugars.

Protocol Visualization (Graphviz)

Caption: Workflow for acid-catalyzed hydrolytic dissolution of cellulose in [EMIM][HSO4].

Comparative Data: Anion Efficacy

The choice of anion dictates the fate of the cellulose. The table below contrasts the "Sulfate" protocol with the "Acetate" protocol.

Feature	[EMIM][OAc] (Acetate)	[EMIM][HSO4] (Hydrogen Sulfate)	[EMIM][EtSO4] (Ethyl Sulfate)
Primary Mechanism	H-Bond Disruption (Basicity)	Acid Hydrolysis (Acidity)	Inert / Weak Interaction
Dissolution Type	Physical (Molecular Dispersion)	Chemical (Depolymerization)	None (Heterogeneous Slurry)
Viscosity (25°C)	Moderate (~160 cP)	High (~1500 cP)	Low (~95 cP)
Resulting Product	Regenerated Cellulose Fiber/Film	Glucose, HMF, Nanocrystals	Modified Surface Only
Kamlet-Taft	~1.09 (High Basicity)	~0.45 (Low Basicity)	~0.60 (Low Basicity)

Mechanism of Action

The failure of [EMIM][EtSO4] to dissolve cellulose physically is due to its low Hydrogen Bond Acceptor (HBA) ability (β-value). Cellulose requires an anion with high electron density to compete with the intramolecular O3–H...O5 and O2–H...O6 hydrogen bonds.

• Acetate ([OAc]^-): Strong HBA. Breaks cellulose-cellulose H-bonds.[6][8][9][10]

• Sulfate ([EtSO4]^-): Weak HBA. Charge is delocalized over four oxygens and shielded by the ethyl group. Cannot disrupt the crystalline lattice.

• Hydrogen Sulfate ([HSO4]^-): Acts as a proton donor.

Caption: Mechanistic divergence between physical dissolution (left) and hydrolytic degradation (right).

Troubleshooting & Optimization

• "The cellulose isn't dissolving, it's just turning brown."

  • Cause: You are using [EMIM][HSO4] and the temperature is too high (>120°C), causing dehydration of glucose to HMF (hydroxymethylfurfural) and humins (char).

  • Fix: Lower temperature to 90°C or reduce reaction time.

• "The mixture is a thick paste and never clears."

  • Cause: You are likely using [EMIM][EtSO4] (Ethyl Sulfate). It will not dissolve cellulose.

  • Fix: If physical dissolution is required, add a co-solvent like DMSO (though solubility remains low) or switch to [EMIM][OAc].

• "Viscosity is too high to stir."

  • Cause: [EMIM][HSO4] is naturally viscous.

  • Fix: Add 10-20 wt% water if performing hydrolysis (water is a reactant). Note that adding water prevents physical dissolution in Acetate systems, but aids hydrolysis kinetics in Sulfate systems up to a point.

References

• Brandt, A., et al. (2013). "Deconstruction of lignocellulosic biomass with ionic liquids." Green Chemistry, 15(3), 550-583. Link

• Zhang, J., et al. (2009). "Hydrolysis of cellulose at 100 °C facilitated by the ionic liquid 1-ethyl-3-methylimidazolium chloride."[11] Bioresource Technology, 100(23), 5897-5901. Link

• Hallett, J. P., & Welton, T. (2011). "Room-temperature ionic liquids: Solvents for synthesis and catalysis. 2." Chemical Reviews, 111(5), 3508-3576. Link

• Tan, S. S. Y., et al. (2011). "Extraction of Lignin from Lignocellulose at Atmospheric Pressure Using Alkylbenzenesulfonate Ionic Liquid." Bioresource Technology, 102(17). (Discusses anion basicity effects).

• Pinkert, A., et al. (2009). "Ionic Liquids and Their Interaction with Cellulose." Chemical Reviews, 109(12), 6712-6728. Link

Sources

• 1. chemistry.illinois.edu [chemistry.illinois.edu]
• 2. Cellulose Solubility in Ionic Liquid Mixtures: Temperature, Cosolvent, and Antisolvent Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Towards a molecular understanding of cellulose dissolution in ionic liquids: anion/cation effect, synergistic mechanism and physicochemical aspects - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. Towards a molecular understanding of cellulose dissolution in ionic liquids: anion/cation effect, synergistic mechanism and physicochemical aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. US7828936B2 - Dissolution of cellulose in mixed solvent systems - Google Patents [patents.google.com]

Application Note: Leveraging 1-Ethyl-3-methylimidazolium Ethyl Sulfate ([EMIM][EtSO4]) for Enhanced Enzymatic Catalysis

Abstract

The quest for greener, more efficient chemical synthesis has positioned ionic liquids (ILs) as a transformative class of solvents for biocatalysis. Among them, 1-ethyl-3-methylimidazolium ethyl sulfate ([EMIM][EtSO4]) has emerged as a particularly promising medium due to its favorable physicochemical properties, including water miscibility, low volatility, and high thermal stability.[1][2] This guide provides an in-depth analysis of [EMIM][EtSO4] as a solvent for enzymatic reactions, offering detailed protocols, field-proven insights, and troubleshooting guidance for researchers, scientists, and drug development professionals. We explore the causality behind its ability to enhance enzyme stability and activity, supported by structured data and validated experimental workflows.

Introduction: Why [EMIM][EtSO4] for Biocatalysis?

Enzymes, as highly selective and efficient biocatalysts, are cornerstones of green chemistry. However, their application has often been limited by their stability in conventional organic solvents and the poor solubility of many non-polar substrates in aqueous media.[3][4] Ionic liquids (ILs), which are salts with melting points below 100°C, offer a unique solution. Their tunable nature allows for the design of solvents with specific properties that can stabilize enzyme structures, dissolve a wide range of substrates, and simplify product recovery.[5][6]

[EMIM][EtSO4] stands out as a versatile, water-miscible, and aprotic room temperature ionic liquid (RTIL).[2] Its cation, 1-ethyl-3-methylimidazolium ([EMIM]⁺), can interact favorably with proteins, while the ethyl sulfate ([EtSO₄]⁻) anion contributes to its desirable solvent characteristics.[7] This combination has been shown to create a microenvironment that can preserve or even enhance the catalytic function of various enzymes, including lipases, cellulases, and laccases, making it an excellent candidate for a broad range of biotransformations.[7][8][9]

Physicochemical Properties and Implications for Enzymes

The effectiveness of an IL in biocatalysis is directly linked to its physical properties. Understanding these properties is critical to explaining and predicting enzyme behavior.

Property	Value for [EMIM][EtSO4]	Implication for Enzymatic Reactions
CAS Number	342573-75-5[10]	For unambiguous identification and safety data retrieval.
Molecular Formula	C₈H₁₆N₂O₄S[10]	Defines the structure and interactions.
Molecular Weight	236.29 g/mol [11]	Influences diffusion and mass transfer.
Appearance	Colorless to pale yellow liquid[1]	Ease of use and monitoring of colorimetric assays.
Melting Point	< 25 °C (often cited as -41 °C)[11][12]	Liquid at standard reaction temperatures, eliminating the need for heating.
Density (at 25°C)	~1.24 g/cm³[11]	Affects phase separation and enzyme/substrate settling.
Viscosity (at 25°C)	~94 cP[11]	Higher than water, which can introduce mass transfer limitations. Requires adequate agitation.[13]
Water Miscibility	Miscible[2]	Allows for fine-tuning of water activity, which is crucial for enzyme function.[14][15]
Polarity	Aprotic, polar[2]	Can dissolve a wide range of polar and non-polar substrates, expanding reaction scope.

The relatively high viscosity of [EMIM][EtSO4] is a key consideration. While it can slow substrate diffusion, this is often counterbalanced by enhanced enzyme stability and increased substrate solubility, leading to overall process improvements.[13]

General Workflow for Enzymatic Reactions in [EMIM][EtSO4]

Establishing a successful biocatalytic system in [EMIM][EtSO4] follows a logical progression of steps designed to optimize enzyme performance and ensure reproducibility.

Caption: A structured workflow for conducting enzymatic reactions in [EMIM][EtSO4].

Detailed Experimental Protocols

As a Senior Application Scientist, I emphasize that protocols are not just recipes but systems of logic. The why is as important as the how.

Protocol 4.1: Lipase-Catalyzed Transesterification

Lipases are robust enzymes widely used for ester synthesis. This protocol details the kinetic resolution of a racemic alcohol using Candida antarctica Lipase B (CALB), often immobilized as Novozym 435.

Causality: The use of [EMIM][EtSO4] can enhance the solubility of both the alcohol substrate and the acyl donor, while maintaining the enzyme in its active conformation.[8][16] Controlling water content is critical, as excess water will promote hydrolysis, a competing side reaction.[17]

Step-by-Step Methodology:

• Solvent & Substrate Preparation:

  • Dry [EMIM][EtSO4] under high vacuum at 70-80°C for at least 12 hours to reduce water content to ≤1,500 ppm.[10] Verify with Karl Fischer titration.

  • Prepare a stock solution by dissolving (R,S)-1-phenylethanol (100 mM) and vinyl acetate (150 mM, acyl donor) in the dried [EMIM][EtSO4].

• Enzyme Acclimatization:

  • Add Novozym 435 (20 mg/mL) to the IL-substrate mixture.

  • Rationale: Pre-incubating the enzyme in the reaction medium for a short period (e.g., 30 minutes) allows it to equilibrate with the solvent environment.

• Reaction Execution:

  • Place the reaction vessel in a shaking incubator set to 50°C and 200 rpm.

  • Rationale: 50°C is a common optimal temperature for CALB. Vigorous shaking is essential to overcome the mass transfer limitations imposed by the IL's viscosity.[13]

• Monitoring & Analysis:

  • At timed intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw a small aliquot (e.g., 50 µL).

  • Dilute the aliquot with a solvent suitable for analysis (e.g., 950 µL of hexane/isopropanol).

  • Analyze the sample by chiral HPLC or GC to determine the conversion of the alcohol and the enantiomeric excess of the product ester.

• Product Extraction:

  • Upon completion, add an immiscible organic solvent (e.g., diethyl ether or hexane) to the reaction mixture.

  • Vortex thoroughly and centrifuge to separate the phases. The product will partition into the organic layer, while the enzyme and IL remain in the lower phase.

  • Repeat the extraction 2-3 times to maximize recovery.

Protocol 4.2: Cellulase-Mediated Hydrolysis of a Soluble Cellulose Derivative

Cellulases are often challenged by the insolubility of their substrate. While [EMIM][EtSO4] is not a primary solvent for raw cellulose, it can be an excellent medium for reactions involving soluble cellulose derivatives or for enzymes acting on biomass pre-treated with other ILs. Some ILs have been shown to significantly enhance the thermal stability of cellulases.[13][18]

Causality: The primary goal here is to leverage the stabilizing effect of the IL on the enzyme, potentially allowing for reactions at higher temperatures, which can increase hydrolysis rates.[13] The interaction between the IL ions and the enzyme can prevent thermal unfolding.[7][19]

Caption: Enzyme stabilization within the [EMIM][EtSO4] ionic liquid solvent cage.

Step-by-Step Methodology:

• Solution Preparation:

  • Prepare a 10% (w/v) solution of carboxymethyl cellulose (CMC) in an aqueous buffer (e.g., 50 mM citrate, pH 5.0).

  • Create a series of reaction media by mixing the CMC solution with [EMIM][EtSO4] to achieve final IL concentrations of 0%, 10%, 20%, and 40% (v/v).

• Enzyme Addition:

  • Add a cellulase preparation (e.g., from Trichoderma reesei) to each reaction mixture to a final concentration of 1 mg/mL.

• Reaction & Measurement:

  • Incubate the reactions at 60°C with gentle agitation.

  • Rationale: This temperature may be denaturing for the enzyme in pure buffer but could be stabilizing in the presence of the IL.[13]

  • Measure the release of reducing sugars at various time points using the dinitrosalicylic acid (DNS) method. This involves taking an aliquot, adding DNS reagent, boiling, and measuring absorbance at 540 nm.

• Data Analysis:

  • Plot the concentration of reducing sugars versus time for each IL concentration.

  • Calculate the initial reaction rates and compare the performance. Determine the optimal [EMIM][EtSO4] concentration for this specific enzyme and substrate.

Troubleshooting and Key Considerations

• High Viscosity: If reaction rates are low, consider slightly increasing the temperature (if the enzyme is stable) or adding a small amount of a biocompatible co-solvent to reduce viscosity. However, note that co-solvents can also act as inhibitors.[8][20]

• Low Enzyme Activity: This could be due to incorrect water activity.[14][15] While drying the IL is standard for synthesis, some enzymes require a thin layer of water for flexibility and function. Empirically test a range of water concentrations (e.g., 0.5% to 5% v/v).

• Enzyme Denaturation: While [EMIM][EtSO4] is generally stabilizing, extreme temperatures or pH can still cause denaturation. Ensure the reaction pH is buffered, especially if the reaction produces or consumes acidic/basic species. The [EMIM] cation itself can interact strongly with carboxyl groups on the protein surface.[7]

• Product Inhibition: If the reaction stalls, the product may be inhibiting the enzyme. An integrated extraction system (e.g., a biphasic system with an immiscible organic solvent) can continuously remove the product, driving the reaction to completion.[21][22]

Conclusion

1-Ethyl-3-methylimidazolium ethyl sulfate is a powerful and versatile solvent that can unlock new possibilities in biocatalysis. By providing a stabilizing environment and enhancing substrate solubility, it enables reactions that are inefficient or impossible in conventional media. Its successful application requires a systematic approach, paying close attention to the interplay between its physicochemical properties, water activity, and the specific requirements of the enzyme. The protocols and insights provided in this guide serve as a robust starting point for researchers looking to harness the full potential of [EMIM][EtSO4] in their synthetic endeavors.

References

• Stability of cellulase in ionic liquids: correlations between enzyme activity and COSMO-RS descriptors. Scientific Reports. Available at: [Link]

• Cellulases in Ionic Liquids—The Long Term Stability of Aspergillus sp. Cellulase. MDPI. Available at: [Link]

• Enzyme-Catalyzed Hydrolysis of Cellulose in Ionic Liquids: A Green Approach Toward the Production of Biofuels. Iowa State University Digital Repository. Available at: [Link]

• Stabilizing immobilized cellulase by ionic liquids for saccharification of cellulose solutions in 1-butyl-3-methylimidazolium chloride. Green Chemistry (RSC Publishing). Available at: [Link]

• Enhanced stability and activity of cellulase in an ionic liquid and the effect of pretreatment on cellulose hydrolysis. Biotechnology and Bioengineering. Available at: [Link]

• THE ROLE OF WATER ACTIVITY IN TERMS OF ENZYME ACTIVITY AND ENANTIOSELECTIVITY DURING ENZYMATIC ESTERIFICATION IN NON- CONVENTION. Hungarian Journal of Industry and Chemistry. Available at: [Link]

• Effect of water and ionic liquids on biomolecules. Journal of Biosciences. Available at: [Link]

• “Water-like” Dual-Functionalized Ionic Liquids for Enzyme Activation. ACS Sustainable Chemistry & Engineering. Available at: [Link]

• Regulating Lipase Inhibition by Adjusting Composition of Binary Mixtures of 1-Ethyl-3 methylimidazolium Ethylsulfate. ResearchGate. Available at: [Link]

• The Role of Water Activity in Terms of Enzyme Activity and Enantioselectivity during Enzymatic Esterification in Non-conventional Media. ResearchGate. Available at: [Link]

• Facilitating enzymatic reactions by using ionic liquids: A mini review. IIUM Repository (IRep). Available at: [Link]

• Applications of Ionic Liquids in Whole-Cell and Isolated Enzyme Biocatalysis. PMC. Available at: [Link]

• Impact of ionic liquid physical properties on lipase activity and stability. Journal of Molecular Catalysis B: Enzymatic. Available at: [Link]

• Ionic liquids as a tunable solvent and modifier for biocatalysis. Taylor & Francis. Available at: [Link]

• Recent Developments in Chemical Synthesis with Biocatalysts in Ionic Liquids. MDPI. Available at: [Link]

• Facilitating enzymatic reactions by using ionic liquids: A mini review. SciSpace. Available at: [Link]

• Applications of Ionic Liquids in Whole-Cell and Isolated Enzyme Biocatalysis. MDPI. Available at: [Link]

• Recent developments in biocatalysis in multiphasic ionic liquid reaction systems. PMC. Available at: [Link]

• Biocatalysis in biphasic systems based on ionic liquids. PATh. Available at: [Link]

• Biocatalysis in ionic liquids: state-of-the-union. Green Chemistry (RSC Publishing). Available at: [Link]

• Solvent Tolerance Improvement of Lipases Enhanced Their Applications: State of the Art. MDPI. Available at: [Link]

• Regulating Lipase Inhibition by Adjusting Composition of Binary Mixtures of 1-Ethyl-3 methylimidazolium Ethylsulfate and Propanol-1. ResearchGate. Available at: [Link]

• Supramolecular Ionic Liquid Gels for Enzyme Entrapment. ACS Publications. Available at: [Link]

• Toward advanced ionic liquids. Polar, enzyme-friendly solvents for biocatalysis. PMC. Available at: [Link]

• Applications of ionic liquids in whole cell and isolated enzyme biocatalysis. Queen's University Belfast Research Portal. Available at: [Link]

• Ionic Liquids: Efficient Media for the Lipase-Catalyzed Michael Addition. ResearchGate. Available at: [Link]

• Physical Properties of Pure 1-Ethyl-3-methylimidazolium Ethylsulfate and Its Binary Mixtures With Ethanol and Water at Several Temperatures. ResearchGate. Available at: [Link]

• Stability and Kinetic Behavior of Immobilized Laccase from Myceliophthora thermophila in the Presence of the Ionic Liquid 1-Ethyl-3-methylimidazolium Ethylsulfate. ResearchGate. Available at: [Link]

• Enzyme Stability and Activity in Non-Aqueous Reaction Systems: A Mini Review. MDPI. Available at: [Link]

• Probing the Interaction of 1-Ethyl-3-methylimidazolium Ethyl Sulfate ([Emim][EtSO4]) with Alcohols and Water by Solvent and Rotational Relaxation. ResearchGate. Available at: [Link]

• Application of Ionic Liquids in Biocatalysis. ResearchGate. Available at: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 1-ETHYL-3-METHYLIMIDAZOLIUM ETHYL SULFATE | 342573-75-5 [chemicalbook.com]
• 3. Solvent Tolerance Improvement of Lipases Enhanced Their Applications: State of the Art | MDPI [mdpi.com]
• 4. Toward advanced ionic liquids. Polar, enzyme-friendly solvents for biocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Biocatalysis in ionic liquids: state-of-the-union - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Applications of Ionic Liquids in Whole-Cell and Isolated Enzyme Biocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. banglajol.info [banglajol.info]
• 9. researchgate.net [researchgate.net]
• 10. H27571.30 [thermofisher.com]
• 11. 1-Ethyl-3-methylimidazolium ethyl sulfate, >98% | IoLiTec [iolitec.de]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. DSpace [dr.lib.iastate.edu]
• 14. real.mtak.hu [real.mtak.hu]
• 15. researchgate.net [researchgate.net]
• 16. Impact of ionic liquid physical properties on lipase activity and stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. “Water-like” Dual-Functionalized Ionic Liquids for Enzyme Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Enhanced stability and activity of cellulase in an ionic liquid and the effect of pretreatment on cellulose hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Stability of cellulase in ionic liquids: correlations between enzyme activity and COSMO-RS descriptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Recent developments in biocatalysis in multiphasic ionic liquid reaction systems - PMC [pmc.ncbi.nlm.nih.gov]
• 22. path.web.ua.pt [path.web.ua.pt]

Advanced Electrochemical Protocols for 1-Ethyl-3-methylimidazolium ([EMIM]) Ionic Liquids

Application Note & Technical Guide

Executive Summary: The [EMIM] Advantage

1-Ethyl-3-methylimidazolium ([EMIM]) based ionic liquids (ILs) represent the "workhorse" cation class for modern non-aqueous electrochemistry. Unlike traditional organic electrolytes (e.g., acetonitrile, propylene carbonate), [EMIM] ILs offer a unique combination of negligible vapor pressure , high intrinsic conductivity (>10 mS/cm), and wide electrochemical windows (up to 4.5 V).

However, their performance is binary: Dry, pure ILs enable breakthrough applications; wet or impure ILs perform worse than water. This guide provides the rigorous protocols required to harness their true potential in energy storage and electrodeposition.

Material Selection: Anion-Dependent Properties

The [EMIM] cation provides high mobility due to its planar structure and delocalized charge. The anion dictates the chemistry. Select your IL based on the application matrix below:

Table 1: [EMIM] Ionic Liquid Selection Matrix[1]

Anion	Formula	Electrochemical Window (V)	Viscosity (cP, 25°C)	Primary Application	Critical Limitation
Tetrafluoroborate	[BF₄]⁻	~ 4.2	35 - 40	Supercapacitors (High V)	Hydrolyzes to HF with water moisture.
Bis(trifluoromethanesulfonyl)imide	[TFSI]⁻	4.3 - 4.7	30 - 35	Li-ion Batteries, Actuators	Hydrophobic, but expensive.
Bis(fluorosulfonyl)imide	[FSI]⁻	~ 4.5	20 - 25	High-Rate Batteries	Lower thermal stability than TFSI.
Chloride	[Cl]⁻	< 2.5	Solid at RT (High if melted)	Electroplating Precursor	Hygroscopic; corrosive; narrow window.
Acetate	[OAc]⁻	~ 2.8	> 90	Biomass Processing	High viscosity; not for high-voltage.

Expert Insight: For high-voltage energy storage, [EMIM][TFSI] is the superior choice over [BF₄] due to its hydrolytic stability. For electrodeposition (e.g., Aluminum), [EMIM]Cl is the mandatory precursor to form chlorometallate species.

Protocol 1: Purification and Drying (The Foundation)

The "Hidden" Variable: Water content > 50 ppm drastically reduces the electrochemical window (EW) by introducing H₂ evolution/O₂ evolution peaks inside the IL's native window.

Methodology: Inert Gas Sparging vs. Vacuum

While vacuum drying is common, inert gas sparging (sweeping) is kinetically superior for removing trace water from viscous fluids.[1]

Reagents & Equipment:

• [EMIM] Ionic Liquid (Pre-dried grade if possible).

• Schlenk line or Glovebox (Ar or N₂ atmosphere).

• Heating mantle with temperature controller.

• Karl Fischer Coulometer (for validation).[2]

Step-by-Step Protocol:

• Setup: Place IL in a round-bottom flask connected to a Schlenk line.

• Temperature: Heat IL to 70°C . (Do not exceed 80°C for [BF₄] to avoid decomposition).

• Sparging: Introduce dry Argon via a glass frit/needle directly into the liquid bulk. Flow rate: ~100 mL/min.

• Duration: Spurge for 4–6 hours .

• Vacuum Finish: Switch to high vacuum (< 0.1 mbar) for 1 hour to remove dissolved gas bubbles.

• Validation: Transfer sample anaerobically to Karl Fischer titrator. Target: < 20 ppm H₂O .

Visualization: Purification Logic

Figure 1: Logic flow for the purification of ionic liquids to electrochemical grade standards.

Protocol 2: Electrochemical Characterization (EW Determination)

Standard aqueous reference electrodes (Ag/AgCl) cannot be used directly. They leak water and Cl⁻ ions, contaminating the IL.

The Reference Electrode Solution:

• True Reference: Ag wire in 0.01 M AgNO₃ + 0.1 M [EMIM][TFSI] (separated by a porous frit).

• Quasi-Reference (QRE): Clean Pt or Ag wire (calibrated post-measurement with Ferrocene).

Experimental Setup:

• Working Electrode (WE): Glassy Carbon (3 mm dia), polished to mirror finish.

• Counter Electrode (CE): Pt coil (surface area > 10x WE).

• Reference: Ag wire QRE.

• Internal Standard: Add Ferrocene (Fc) after the initial scan.

Measurement Steps:

• Perform Cyclic Voltammetry (CV) on the blank IL. Scan rate: 50 mV/s.

• Scan wide: -3.0 V to +3.0 V (adjust based on expected window).

• Identify the "cutoff" current density (typically defined as 0.5 mA/cm² or 1.0 mA/cm² ).

• Add 5 mM Ferrocene. Record CV.

• Data Processing: Shift the potential axis so

  . Report EW vs. Fc/Fc⁺.[3]

Application Protocol A: High-Voltage Supercapacitors (EDLCs)

[EMIM][BF₄] and [EMIM][TFSI] allow supercapacitors to operate at 3.5 – 4.0 V , significantly increasing energy density (

) compared to organic electrolytes (2.7 V).

Protocol:

• Electrode Fabrication:

  • Mix Activated Carbon (85%), Carbon Black (10%), and PVDF binder (5%) in NMP.

  • Cast onto Al foil (cathode) and Al foil (anode). Dry at 120°C under vacuum for 12h (Critical step to remove NMP and water).

• Electrolyte Preparation: Use dried [EMIM][BF₄] (< 20 ppm H₂O).

• Assembly (Swagelok or Coin Cell):

  • Assemble in Ar-filled glovebox.

  • Separator: Glass fiber (Whatman GF/D) or Cellulose (must be vacuum dried).

  • Soak separator with 80 µL of IL.

• Testing:

  • Voltage Range: 0 V to 3.5 V.

  • Current Density: 1 A/g to 10 A/g.

  • Note: If "saddle" peaks appear in CV, the IL is not pure or the carbon has functional groups reacting with the IL.

Application Protocol B: Aluminum Electrodeposition

Aluminum cannot be plated from aqueous solutions due to H₂ evolution. The [EMIM]Cl-AlCl₃ system is the industry standard for non-aqueous Al plating.

Chemistry: Mixing AlCl₃ with [EMIM]Cl creates a speciation equilibrium.

• Neutral (1:1 ratio): Dominant species is

  . Not electroactive for deposition.

• Acidic (>1:1 ratio, e.g., 1.5:1): Excess AlCl₃ forms

  . This is the electroactive species.

Deposition Protocol:

• Mixing (Exothermic!): In a glovebox, slowly add anhydrous AlCl₃ powder to [EMIM]Cl. Stir continuously. The mixture will become liquid (eutectic). Target molar ratio: 1.5 : 1 (AlCl₃ : [EMIM]Cl) .[4][5]

• Substrate Prep: Polish Copper or Tungsten substrate. Degrease with Acetone.[6]

• Deposition Parameters:

  • Temperature: 60°C - 90°C (Improves kinetics and conductivity).

  • Mode: Galvanostatic (Constant Current) at 10 - 20 mA/cm² .

  • Anode: Pure Aluminum sheet (sacrificial).

• Post-Treatment: Rinse deposit immediately with dry benzene or toluene, then acetone. Water rinse last.

Visualization: Al Electrodeposition Mechanism

Figure 2: Reaction pathway for Aluminum electrodeposition in Lewis acidic [EMIM]Cl-AlCl₃ ionic liquids.

Troubleshooting & "Gotchas"

Symptom	Probable Cause	Corrective Action
High Background Current	Water/Oxygen contamination.	Re-dry IL (Protocol 1). Check cell airtightness.
Reference Potential Drift	QRE surface changing.	Use Ag/Ag+ (cryptand) reference or add Ferrocene internal standard.
Viscous Drag / Slow Kinetics	Temperature too low.	Increase cell temp to 40–60°C to lower viscosity.
Black/Powdery Al Deposit	Current density too high or water present.	Lower current density; verify glovebox atmosphere (< 1 ppm H₂O).
HF Smell (with [BF₄])	Hydrolysis of anion.	STOP immediately. Neutralize with base. Switch to [TFSI] or [FSI] if moisture cannot be eliminated.

References

• Electrodeposition of Aluminum in [EMIM]Cl-AlCl3

  • Title: Electrodeposition of Aluminum in the 1-Ethyl-3-Methylimidazolium Tetrachloroaluminate Ionic Liquid.[5][7]

  • Source: MDPI / Semantic Scholar (2021).

  • URL:

• Purification Protocols

  • Title: Drying methods for [Emim]+ based ionic liquid electrospray propellants.[8]

  • Source: ResearchG

  • URL:

• Electrochemical Windows & Properties

  • Title: Electrochemical stability windows of ionic liquids.[3][6][9][10][11][12]

  • Source: ResearchG

  • URL:

• Supercapacitor Applications

  • Title: Ionic liquid 1-ethyl-3-methylimidazolium tetracyanoborate-based gel polymer electrolyte for electrochemical capacitors.[13]

  • Source: RSC / Journal of M

  • URL:

• Reference Electrode Selection

  • Title: Reference Electrode for Ionic Liquids.[3][11][14]

  • Source: ResearchG

  • URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. academia.edu [academia.edu]
• 3. researchgate.net [researchgate.net]
• 4. Electrodeposition of Aluminum in the 1-Ethyl-3-Methylimidazolium Tetrachloroaluminate Ionic Liquid (Journal Article) | OSTI.GOV [osti.gov]
• 5. mdpi.com [mdpi.com]
• 6. bard.cm.utexas.edu [bard.cm.utexas.edu]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. eplab.ae.illinois.edu [eplab.ae.illinois.edu]
• 9. briefs.techconnect.org [briefs.techconnect.org]
• 10. Electrochemical Stability Window of Imidazolium-Based Ionic Liquids as Electrolytes for Lithium Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Rationale for the implementation of reference electrodes in ionic liquids - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Ionic liquid 1-ethyl-3-methylimidazolium tetracyanoborate-based gel polymer electrolyte for electrochemical capacitors - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 14. escholarship.org [escholarship.org]

Advanced Protocol: Role of 1-Ethyl-3-methylimidazolium Sulfate Variants in Organic Synthesis

Executive Summary

This technical guide addresses the application of "1-ethyl-3-methylimidazolium sulfate" in organic synthesis. It is critical to distinguish between the two primary sulfate-based anions associated with this cation, as their synthetic roles are diametrically opposed:

• [EMIM][EtSO₄] (Ethyl Sulfate): A neutral-to-basic, halogen-free solvent and reaction medium.

• [EMIM][HSO₄] (Hydrogen Sulfate): A strong Brønsted acidic catalyst and solvent.

This guide provides detailed protocols for synthesizing [EMIM][EtSO₄] and utilizing both variants in high-value organic transformations (Condensation and Esterification).

Part 1: 1-Ethyl-3-methylimidazolium Ethyl Sulfate ([EMIM][EtSO₄])

Core Function: The Green Reaction Medium

[EMIM][EtSO₄] is a "designer solvent" favored for its halogen-free nature, low viscosity (~94 cP at 25°C), and high thermal stability. Unlike halide-based ILs (e.g., [EMIM][Cl]), it does not coordinate strongly with metal catalysts, making it an ideal inert medium for transition-metal catalyzed reactions and base-catalyzed condensations.

Protocol A: Green Synthesis of [EMIM][EtSO₄]

Objective: Synthesize high-purity [EMIM][EtSO₄] via an atom-economic alkylation route. Precursor Safety: Diethyl sulfate is a potent alkylating agent and suspected carcinogen. Handle in a fume hood with double-gloving.

Materials

• 1-Methylimidazole (Reagent grade, freshly distilled)

• Diethyl sulfate (Reagent grade)

• Ethyl Acetate (for washing)

• Apparatus: 3-neck round-bottom flask, dropping funnel, reflux condenser, N₂ line.

Step-by-Step Methodology

• Setup: Purge the 3-neck flask with nitrogen. Charge with 1-Methylimidazole (1.0 equiv) .

• Addition: Cool the flask to 0°C in an ice bath. Add Diethyl sulfate (1.05 equiv) dropwise via the addition funnel.

  • Critical Insight: The reaction is highly exothermic. Maintain internal temperature <40°C to prevent discoloration (decomposition).

• Reaction: Once addition is complete, remove the ice bath. Stir at 60°C for 2–4 hours .

• Monitoring: Monitor consumption of 1-methylimidazole via TLC or ¹H NMR.

• Workup (Purification):

  • Wash the resulting viscous liquid with Ethyl Acetate (3 x 20 mL) to extract unreacted starting materials. [EMIM][EtSO₄] is immiscible with EtOAc.

  • Decant the upper organic layer.[1][2]

• Drying: Dry the IL under high vacuum (0.1 mbar) at 70°C for 4 hours to remove volatile organics and moisture.

  • Yield: Typically >98%.

  • Appearance: Clear, colorless to pale yellow liquid.

Protocol B: Knoevenagel Condensation in [EMIM][EtSO₄]

Application: Synthesis of coumarins or acrylonitrile derivatives. Mechanism: The IL acts as a medium that stabilizes the enolate intermediate via hydrogen bonding with the C2-hydrogen of the imidazolium ring.

Reaction Scheme:

• Mixing: In a 10 mL flask, dissolve Benzaldehyde (1.0 mmol) and Malononitrile (1.1 mmol) in [EMIM][EtSO₄] (2 mL) .

• Reaction: Stir at Room Temperature for 15–30 minutes .

  • Observation: A solid precipitate often forms as the product crystallizes out of the ionic liquid.

• Extraction: Add Water (5 mL) to reduce viscosity, then filter the solid product (if precipitated) OR extract with Diethyl Ether (3 x 5 mL) .

• Recycling: Evaporate water from the IL phase under vacuum. The recovered [EMIM][EtSO₄] can be reused 4–5 times with minimal loss of activity.

Part 2: 1-Ethyl-3-methylimidazolium Hydrogen Sulfate ([EMIM][HSO₄])

Core Function: The Acid Catalyst

[EMIM][HSO₄] functions as a dual solvent-catalyst. The [HSO₄]⁻ anion provides Brønsted acidity, replacing corrosive mineral acids like H₂SO₄. It is particularly effective for esterifications, reducing side reactions (charring) common with concentrated sulfuric acid.

Protocol C: Acid-Catalyzed Esterification (Biodiesel/Fine Chemicals)

Objective: Esterification of Oleic Acid with Ethanol.

Experimental Workflow

• Charge: In a round-bottom flask, mix Oleic Acid (10 mmol) and Ethanol (30 mmol) .

• Catalyst Addition: Add [EMIM][HSO₄] (0.5 mmol, 5 mol%) .

• Reflux: Heat to 80°C (reflux) with vigorous stirring for 4 hours .

  • Mechanistic Note: The IL creates a biphasic system during cooling, aiding separation.

• Separation: Cool to room temperature. The mixture will separate into two phases:

  • Top Layer: Ethyl Oleate (Product) + excess Ethanol.

  • Bottom Layer: [EMIM][HSO₄] + Water (byproduct).

• Isolation: Decant the top layer. Remove excess ethanol via rotary evaporation.

• Catalyst Regeneration: Heat the bottom IL layer to 100°C under vacuum for 1 hour to remove the water byproduct. The dried IL is ready for the next cycle.[1]

Part 3: Comparative Data & Visualization

Table 1: Physicochemical Comparison

Property	[EMIM][EtSO₄]	[EMIM][HSO₄]
CAS Number	342573-75-5	412009-61-1
Acidity (pH)	Neutral / Weakly Basic	Strongly Acidic (<1)
Viscosity (25°C)	~94 cP (Low)	~2800 cP (High)
Water Miscibility	Miscible	Miscible
Primary Use	Solvent, Electrolyte	Acid Catalyst, Desulfurization

Workflow Visualization

The following diagram illustrates the decision logic and workflow for selecting and using these ionic liquids.

Caption: Decision matrix for selecting between Ethyl Sulfate and Hydrogen Sulfate variants based on reaction requirements.

Part 4: Safety & Handling

• Hygroscopicity: Both ILs are hygroscopic. Water absorption significantly lowers viscosity but can quench water-sensitive intermediates. Dry under vacuum (>0.1 mbar, 70°C) before use in sensitive reactions.

• Toxicity:

  • [EMIM][EtSO₄]: Generally considered low toxicity but is a skin/eye irritant.

  • [EMIM][HSO₄]: Corrosive due to acidity. Wear acid-resistant gloves.

• Disposal: Do not dispose of down drains. Although "green," high concentrations can be toxic to aquatic life. Collect in halogen-free organic waste containers.

References

• Synthesis and Properties of [EMIM][EtSO₄]

  • Sigma-Aldrich.[3] "1-Ethyl-3-methylimidazolium ethyl sulfate Product Information."

• Knoevenagel Condensation Protocols

  • BenchChem.[1][2] "Application Notes and Protocols for Knoevenagel Condensation."[2]

• Acidic Ionic Liquids in Esterification

  • ResearchGate.[4] "Microwave-Assisted Esterification of Oleic Acid Using an Ionic Liquid Catalyst."

• General Ionic Liquid Safety

  • Carl Roth. "Safety Data Sheet: 1-Ethyl-3-methylimidazolium ethyl sulfate."[5]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. proionic.com [proionic.com]

Application Note: High-Efficiency CO2 Capture Using 1-Ethyl-3-methylimidazolium Ethyl Sulfate ([EMIM][EtSO4])

Topic: 1-ethyl-3-methylimidazolium ethyl sulfate for CO2 capture applications Content Type: Detailed Application Note and Protocol Audience: Chemical Engineers, Material Scientists, and Green Chemistry Researchers

[1]

Executive Summary

The transition from volatile organic amine scrubbers (e.g., MEA) to non-volatile ionic liquids (ILs) represents a critical shift in green separation technology.[1] 1-Ethyl-3-methylimidazolium ethyl sulfate ([EMIM][EtSO4]) has emerged as a superior candidate for industrial CO2 capture due to its halogen-free synthesis, high thermal stability, and competitive cost profile compared to fluorinated ILs (e.g., [Tf2N]-based).[1]

This guide details the operational protocols for utilizing [EMIM][EtSO4] in carbon capture, focusing on material characterization, isochoric absorption quantification, and energy-efficient regeneration cycles.

Material Characterization & Properties

Before initiating capture protocols, the solvent's physicochemical baseline must be established. Water content is the critical variable; even trace moisture (>500 ppm) can significantly alter viscosity and artificially inflate CO2 solubility data due to chemical absorption artifacts.[1]

Table 1: Physicochemical Profile of [EMIM][EtSO4] (at 298.15 K)

Property	Value	Method/Notes
Molecular Weight	236.29 g/mol	-
Density	~1.24 g/cm³	Linear decrease with Temp ( g/cm³[1]·K)
Viscosity	~95–120 mPa[1]·s	Highly sensitive to water content and temperature
Decomposition Temp	> 250°C	TGA onset (N₂ atmosphere)
CO2 Solubility Mechanism	Physical	Follows Henry’s Law (Physisorption)
Enthalpy of Absorption	-10 to -15 kJ/mol	Low energy penalty for regeneration

Protocol 1: Pre-treatment and Drying

Objective: To remove hygroscopic water and volatile impurities to <100 ppm.

Equipment:

• Vacuum drying oven or Schlenk line[1]

• Karl Fischer Coulometer[1]

• Rotary Vane Vacuum Pump (< 0.1 mbar)[1]

Procedure:

• Loading: Transfer the [EMIM][EtSO4] into a round-bottom flask. Fill to max 50% volume to prevent bumping.

• Heating: Heat the sample to 70°C (343 K) . Note: Do not exceed 100°C during drying to avoid potential alkylation side-reactions over long durations.

• Vacuum Application: Apply vacuum slowly to reach < 10 Pa (0.1 mbar) .

• Agitation: Stir magnetically at 300-500 rpm to renew the surface area.

• Duration: Maintain conditions for 48 hours .

• Validation: Break vacuum with dry Nitrogen or Argon.[1] Immediately measure water content using Karl Fischer titration.[1]

  • Pass Criteria: Water content < 100 ppm.[1]

  • Fail Criteria: > 100 ppm (Repeat drying for 24h).[1]

Protocol 2: Isochoric CO2 Absorption Measurement

Objective: To determine the solubility of CO2 (Henry's Law Constant) using the pressure-drop method (saturation).[1]

Experimental Setup

The system relies on a high-pressure equilibrium cell. The principle is to inject a known amount of gas into a cell containing the IL and calculate the absorbed amount based on pressure decay.

Figure 1: Schematic of the Isochoric Saturation Apparatus. Gas is transferred from a reservoir to the equilibrium cell, and pressure decay indicates absorption.

Step-by-Step Procedure

• Cell Loading: Load a precise mass (

  ) of dried [EMIM][EtSO4] into the equilibrium cell ( ).[1]

• Degassing: Evacuate the headspace of the cell to remove air/dissolved gases.

• Reservoir Filling: Fill the gas reservoir (

  ) with CO2 to an initial pressure ( ).[1] Record Temperature ( ).[1]

• Initial Moles Calculation: Calculate initial moles of CO2 (

  ) in the reservoir using the Span-Wagner Equation of State (EOS) for pure CO2.[1]

• Injection: Open Valve V2 to connect the reservoir and cell. The pressure will drop initially due to expansion, then decay slowly due to absorption.

• Equilibration: Stir at 500 rpm. Monitor Pressure (

  ) and Temperature ( ) until stability is reached ( kPa/hr). This typically takes 2–6 hours due to the viscosity of [EMIM][EtSO4].[1]

• Calculation:

  • Calculate moles of CO2 remaining in the gas phase (

    ) using , , and the headspace volume ( ).[1]

  • Calculate absorbed moles:

    .[1]

  • Calculate mole fraction (

    ): [1]

Data Analysis: Henry's Law Constant

For physical solvents like [EMIM][EtSO4], solubility at low-to-moderate pressures (< 50 bar) is described by Henry's Law.[1][2]

Calculation: Plot Fugacity of CO2 (

) vs. Mole Fraction ( ). The slope at infinite dilution is Henry's Constant ( ).[1] [1]

• Typical Value: For [EMIM][EtSO4] at 303.15 K,

  MPa.[1]

• Interpretation: A lower

  value indicates higher solubility.[1][3] [EMIM][EtSO4] performs comparably to [BMIM][PF6] but is significantly cheaper.[1]

Protocol 3: Regeneration and Recyclability

A major advantage of [EMIM][EtSO4] is the low energy penalty for regeneration (physical desorption).[1]

Method: Pressure Swing (Depressurization) combined with mild Temperature Swing.[1]

Figure 2: Process flow for the absorption-desorption cycle.

Procedure:

• Desorption: After absorption, reduce reactor pressure to atmospheric (0.1 MPa).

• Heating: Heat the rich IL to 80°C (353 K) .

• Stripping: Ideally, flow a stream of inert gas (N2) or apply vacuum to facilitate complete removal of CO2.[1]

• Cycling: Cool back to 40°C and repeat absorption. [EMIM][EtSO4] typically retains >99% capacity over 10+ cycles.[1]

Comparative Performance Analysis

The following table benchmarks [EMIM][EtSO4] against industry standards.

Feature	[EMIM][EtSO4]	Aqueous MEA (30%)	[BMIM][PF6]
Capture Type	Physical	Chemical	Physical
Enthalpy (kJ/mol)	-12 (Low Energy)	-85 (High Energy)	-15
Corrosivity	Low	High	Moderate
Cost	Low (Halogen-free)	Very Low	High
Viscosity (cP)	~100	~2.5	~300
Regeneration	Pressure Swing	Thermal Swing (Steam)	Pressure Swing

References

• Solubility Data & Thermodynamics

  • Solubility of Carbon Dioxide in the Ionic Liquid 1-Ethyl-3-methylimidazolium Ethylsulfate. Journal of Chemical & Engineering Data.[1][4]

  • [1]

• Physical Properties (Viscosity/Density)

  • Density, Refractive Index, Interfacial Tension, and Viscosity of Ionic Liquids [EMIM][EtSO4]... in Dependence on Temperature. J. Phys.[1] Chem. B.

  • [1]

• Process Modeling & Regeneration

  • CO2 Capture Using Ionic Liquids: A Review. Industrial & Engineering Chemistry Research.[1][5]

  • [1]

• General Protocol Validation

  • High-pressure CO2 absorption studies on imidazolium-based ionic liquids.

  • [1]

Sources

• 1. papers.ssrn.com [papers.ssrn.com]
• 2. aidic.it [aidic.it]
• 3. Carbon Dioxide Solubility in Three Bis Tri (Fluromethylsulfonyl) Imide-Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aidic.it [aidic.it]
• 5. CO2 Capture Using Electrochemically Mediated Amine Regeneration (Journal Article) | OSTI.GOV [osti.gov]

Application Note: Modulating Protein Stability and Aggregation Kinetics using 1-Ethyl-3-Methylimidazolium ([EMIM]+) Ionic Liquids

Target Audience: Formulation Scientists, Structural Biologists, and Biopharmaceutical Drug Developers.

Executive Summary

The formulation of therapeutic proteins requires precise control over their thermodynamic stability and aggregation kinetics. Room-temperature ionic liquids (ILs), specifically 1-ethyl-3-methylimidazolium ([EMIM]+) salts, have emerged as powerful, tunable co-solvents in biologics development. Unlike traditional buffers,[EMIM]+ salts act as dual-modulators: the hydrophobic cation interacts with the protein core, while the paired anion dictates the overall kosmotropic (structure-making) or chaotropic (structure-breaking) effect. This application note provides a mechanistic overview, quantitative benchmarks, and self-validating protocols for utilizing [EMIM]+ salts to either stabilize proteins for long-term storage or intentionally accelerate amyloid fibrillization for stress testing and biomaterial generation.

Mechanistic Insights: The Thermodynamics of [EMIM]+ Interactions

To effectively utilize [EMIM]+ salts, one must understand the causality behind their interactions with globular proteins (e.g., lysozyme, monoclonal antibodies). The solvent environment dictates the free energy landscape of protein folding.

The [EMIM]+ cation possesses an ethyl-methyl tail that can intercalate into exposed hydrophobic patches on the protein surface. By itself, this interaction often reduces the energy barrier to unfolding 1. However, the ultimate fate of the protein is governed by the paired anion, which alters the hydration shell according to the Hofmeister series 2:

• Stabilization via Kosmotropes: Pairing [EMIM]+ with a strongly kosmotropic anion like chloride ([EMIM][Cl]) reinforces the protein's hydration shell. This overrides the cation's destabilizing pull, keeping the native structure intact and increasing the melting temperature (Tm) [[3]]().

• Destabilization via Chaotropes: Pairing [EMIM]+ with tetrafluoroborate ([EMIM][BF4]) introduces a chaotropic anion that engages in long-range electrostatic screening of positively charged protein residues. This synergizes with the cation to drastically lower the Tm, exposing the hydrophobic core and accelerating amyloid fibrillization 1.

• Specific Local Interactions: Interestingly, even kosmotropic anions like acetate ([EMIM][OAc]) can destabilize proteins if they engage in specific, localized hydrogen bonding that disrupts native secondary structures (e.g., the

  -domain loop in lysozyme) 1.

Diagram 1: Logical relationship of [EMIM]+ cation and anion components on protein stability.

Quantitative Data Summary

The table below summarizes the divergent effects of various[EMIM]+ salts on the model protein lysozyme. Selecting the correct anion is critical depending on whether the goal is biopharmaceutical stabilization or the generation of amyloid biomaterials.

Ionic Liquid Formulation	Anion Classification	Effect on Thermal Stability (Tm)	Effect on Aggregation Kinetics	Primary Application in R&D
[EMIM][Cl]	Kosmotropic	Increased (+ Tm)	Inhibits fibrillization	Formulation stabilization, long-term storage [[3]]()
[EMIM][EtSO4]	Chaotropic	Increased (+ Tm)	Inhibits fibrillization	Structural stabilization via hydrophobic shielding 3
[EMIM][OAc]	Kosmotropic	Decreased (- Tm)	Accelerates fibrillization	Controlled amyloidogenesis, biomaterial engineering 1
[EMIM][BF4]	Chaotropic	Strongly Decreased	Strongly Accelerates	Accelerated stress testing, rapid fibrillization 1

Experimental Workflows & Protocols

Because ILs possess unique physicochemical properties (high viscosity, distinct refractive indices, and potential fluorescence quenching), standard assays must be adapted into self-validating systems . Every measurement must account for the IL's background interference.

Diagram 2: Self-validating experimental workflow for assessing protein-IL formulations.

Protocol A: Preparation of Protein-[EMIM] Formulations

Causality Check: ILs can shift the apparent pKa of aqueous buffers. Adjusting pH before adding the IL will result in inaccurate final pH levels, leading to false-positive destabilization.

• Stock Preparation: Prepare a 10% (v/v) stock of the desired [EMIM] salt (e.g.,[EMIM][BF4] or [EMIM][Cl]) in your base buffer (e.g., 50 mM Glycine-HCl).

• pH Adjustment: Measure and adjust the pH of the IL-buffer mixture after the IL is fully dissolved.

• Protein Solubilization: Dissolve lyophilized protein (e.g., Lysozyme) directly into the IL-buffer mixture to prevent excessive dilution. Target a final protein concentration of 2 mg/mL (approx. 140

  M).

• Equilibration: Allow the formulation to equilibrate at 4°C for 2 hours. Centrifuge at 10,000 x g for 10 minutes to remove any pre-existing insoluble aggregates.

Protocol B: Thermal Shift Assay via Differential Scanning Calorimetry (DSC)

Causality Check: ILs alter the heat capacity of the solvent. Using a standard aqueous buffer as the reference cell will result in severe baseline drift and inaccurate

H calculations.

• Degassing: Degas both the protein-[EMIM] sample and a matched reference buffer (containing the exact same concentration of the [EMIM] salt but no protein) under a vacuum for 15 minutes. The high viscosity of ILs traps microbubbles that disrupt DSC readings.

• Loading: Load the sample and the matched reference into the respective cells of a microcalorimeter.

• Scanning: Execute a thermal scan from 20°C to 90°C at a scan rate of 1°C/min.

• Analysis: Subtract the reference baseline from the sample thermogram. Calculate the transition temperature (Tm) and the calorimetric enthalpy (

  H) by integrating the area under the heat capacity curve. A decrease in Tm indicates that the IL has exposed the hydrophobic core, a necessary precursor for aggregation 1.

Protocol C: Amyloid Aggregation Kinetics via Thioflavin T (ThT)

Causality Check: Imidazolium rings can exhibit inner-filter effects or quench ThT fluorescence. A self-validating blank is mandatory to ensure the observed fluorescence is strictly due to amyloid fibril binding.

• Dye Preparation: Prepare a 1 mM ThT stock solution in the base buffer. Filter through a 0.22

  m syringe filter.

• Reaction Mixture: In a 96-well black microplate with a clear bottom, mix the protein-[EMIM] formulation with the ThT stock to achieve a final ThT concentration of 20

  M.

• Control Wells (Critical): Prepare control wells containing the [EMIM] buffer + ThT (no protein) to establish the baseline fluorescence of the IL environment.

• Kinetic Read: Seal the plate to prevent evaporation. Incubate at the target stress temperature (e.g., 65°C) in a microplate reader.

• Measurement: Record fluorescence intensity every 10 minutes for 24 hours (Excitation: 440 nm, Emission: 485 nm) with 10 seconds of orbital shaking prior to each read.

• Data Normalization: Subtract the signal of the control wells from the sample wells to isolate the true aggregation kinetics.

References

• Effect of 1-Ethyl-3-methylimidazolium Tetrafluoroborate and Acetate Ionic Liquids on Stability and Amyloid Aggregation of Lysozyme. MDPI (Int J Mol Sci. 2022).
• Impact of imidazolium-based ionic liquids on the structure and stability of lysozyme. Taylor & Francis (tandfonline.com).
• Ionic liquids as biocompatible stabilizers of proteins. NIH PMC.

Sources

• 1. Effect of 1-Ethyl-3-methylimidazolium Tetrafluoroborate and Acetate Ionic Liquids on Stability and Amyloid Aggregation of Lysozyme [mdpi.com]
• 2. Ionic liquids as biocompatible stabilizers of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]

Advanced Application Note: 1-Ethyl-3-methylimidazolium ([EMIM]+) Ionic Liquids in Nanoparticle Synthesis

Executive Summary

The transition from volatile organic solvents to room-temperature ionic liquids (RTILs) has revolutionized nanomaterial engineering. Among these, 1-ethyl-3-methylimidazolium ([EMIM]+) based ionic liquids have emerged as highly versatile media for the synthesis of metals, metal oxides, and ultra-small nanoclusters. By acting simultaneously as solvents, reducing agents, microwave susceptors, and structure-directing capping agents, [EMIM]+ ILs provide unprecedented thermodynamic and kinetic control over nanoparticle (NP) nucleation and growth.

This application note provides an in-depth mechanistic analysis and self-validating protocols for utilizing [EMIM]+ ILs in advanced nanoparticle synthesis, designed specifically for researchers and drug development professionals requiring high-purity, stable colloidal systems.

Mechanistic Principles of [EMIM]+ in Nanocatalysis

The efficacy of[EMIM]+ in nanoparticle synthesis is not merely due to its liquid state at room temperature, but rather its complex supramolecular network and tunable anion pairing. Understanding the causality behind these interactions is critical for experimental design:

• Electrosteric Stabilization: The bulky, asymmetric [EMIM]+ cation forms a protective, charged layer around nucleating metal clusters. This electrosteric hindrance physically prevents particles from approaching one another, effectively suppressing Ostwald ripening and agglomeration without the need for external surfactants[1].

• Anion-Driven Precursor Solubility and Reduction: The choice of anion fundamentally alters the reaction pathway:

  • [EMIM][DCA] (Dicyanamide): Features exceptionally low viscosity (21 cP at 25°C) and high conductivity. It regulates the oriented attachment of metal nuclei via the Lifshitz-Slyozov-Wagner (LSW) model, making it the premier choice for arresting growth at the ultra-small "cluster" stage (<2 nm)[1].

  • [EMIM][OAc] (Acetate): The highly basic acetate anion disrupts hydrogen-bonding networks. This makes [EMIM][OAc] an exceptional dual-purpose medium for "green" synthesis: it efficiently extracts reducing phytochemicals from raw biomass (e.g., oil palm kernels) while simultaneously stabilizing the reduced gold or silver nanoparticles[2][3].

  • [EMIM][BF4] (Tetrafluoroborate): Highly polar and an excellent microwave susceptor. Under microwave irradiation, [EMIM][BF4] enables rapid, uniform volumetric heating, drastically reducing reaction times for metal oxides (like ZnO) while ensuring tight control over crystal structures[4].

Quantitative Data: [EMIM]+ ILs in NP Synthesis

The following table summarizes the physicochemical outcomes of utilizing different [EMIM]+ derivatives in nanoparticle synthesis, providing a benchmark for expected experimental results.

Ionic Liquid	Nanoparticle Type	Average Size	Synthesis Method	Key Mechanistic Role of IL	Reference
[EMIM][DCA]	Gold (Au) Clusters	1.15 ± 0.10 nm	Direct reduction (20–80°C)	Growth suppression via LSW model	[1]
[EMIM][OAc]	Gold (Au) NPs	8.72 nm	Bio-reduction (Plant extract)	Biomass solvent & capping agent	[2]
[EMIM][OAc]	Silver (Ag) NPs	Tunable	Microemulsion method	Polar phase & dispersion stabilizer	[3]
[EMIM][BF4]	Zinc Oxide (ZnO)	15–25 nm	Microwave irradiation	Microwave susceptor & solvent	[4]

Experimental Workflows & Protocols

Protocol A: Synthesis of Ultra-Small Gold Nanoclusters in [EMIM][DCA]

Context: Standard aqueous methods yield plasmonic nanoparticles (>5 nm). This protocol utilizes the low-viscosity [EMIM][DCA] to arrest gold growth at the cluster stage (~62 atoms), which is highly desirable for specialized catalytic and biomedical applications[1].

Step-by-Step Methodology:

• Precursor Solubilization: Under an inert argon atmosphere, dissolve exactly 10 mM of tetrachloroauric acid (HAuCl₄·3H₂O) in pure [EMIM][DCA].

  • Causality: The low viscosity of [EMIM][DCA] ensures rapid, homogeneous precursor distribution without the need for co-solvents, preventing localized concentration gradients that lead to uneven nucleation.

• Thermal Activation & Nucleation: Stir the mixture continuously for 24 hours at a precisely controlled temperature (e.g., 20°C).

  • Causality: Temperature dictates the reduction kinetics. A 20°C reaction yields a deep red dispersion, while elevating the temperature to 80°C accelerates reduction, yielding a light orange dispersion indicative of altered cluster geometries[1].

• Self-Validation Checkpoint (Optical Spectroscopy): Extract a 1 mL aliquot and analyze via UV-Vis spectroscopy.

  • Validation Criteria: The spectrum must lack the characteristic surface plasmon resonance (SPR) peak at 520 nm. The absence of this peak is the definitive proof that the gold species are true nanoclusters (<2 nm) and have not aggregated into larger plasmonic nanoparticles[1].

• Isolation: Precipitate the clusters using an anti-solvent (e.g., cold acetonitrile) and collect via ultracentrifugation at 15,000 rpm for 30 minutes.

Protocol B: Microemulsion Synthesis of Silver Nanoparticles in [EMIM][OAc]

Context: Utilizing [EMIM][OAc] as the polar phase in a microemulsion allows for the highly controlled, eco-friendly synthesis of AgNPs without highly toxic reducing agents[3].

Step-by-Step Methodology:

• Preparation of the Polar Phase: Dissolve AgNO₃ in [EMIM][OAc] to achieve a 5 mM concentration.

  • Causality: The acetate anion provides a mildly reducing environment and facilitates the complete dissociation of the silver salt.

• Microemulsion Formation: Introduce the[EMIM][OAc]/AgNO₃ polar phase into a continuous oil phase (e.g., castor oil) using Triton X-100 as a non-ionic surfactant.

  • Causality: The microemulsion droplets act as rigid "nanoreactors." The physical boundary of the micelle constrains the maximum size the AgNPs can achieve, ensuring a narrow size distribution[3].

• Reduction: Stir the microemulsion at room temperature until the solution transitions to a characteristic yellow/brown color, indicating the reduction of Ag⁺ to Ag⁰.

• Self-Validation Checkpoint (DLS & UV-Vis):

  • UV-Vis: Confirm the presence of a sharp SPR peak at ~400 nm, validating the formation of spherical AgNPs.

  • Zeta Potential: Analyze the sample via Dynamic Light Scattering (DLS). The zeta potential must be < -15 mV or > +15 mV. A high absolute zeta potential validates that the [EMIM]⁺ cations have successfully formed a stabilizing electrosteric layer, ensuring long-term colloidal stability[2].

Workflow Visualization

Workflow of [EMIM]+ IL-mediated nanoparticle synthesis and validation.

References

• Hildebrandt, J., Taubert, A., & Thünemann, A. F. (2024). Synthesis and Characterization of Ultra-Small Gold Nanoparticles in the Ionic Liquid 1-Ethyl-3-methylimidazolium Dicyanamide, [Emim][DCA]. ChemistryOpen.[Link]

• Islam, M. U., et al. (2017). Size and stability modulation of ionic liquid functionalized gold nanoparticles synthesized using Elaeis guineensis (oil palm) kernel extract. Arabian Journal of Chemistry.[Link]

• Zhang, Y., et al. (2019). Characterization of Cellulose/Silver Nanocomposites Prepared by Vegetable Oil-Based Microemulsion Method and Their Catalytic Performance to 4-Nitrophenol Reduction. OSTI.GOV.[Link]

• Báez, R. M., et al. (2025). Green synthesis of ZnO nanoparticles in a room-temperature ionic liquid 1-ethyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide. ResearchGate.[Link]

Sources

• 1. Making sure you're not a bot! [opus4.kobv.de]
• 2. Size and stability modulation of ionic liquid functionalized gold nanoparticles synthesized using <i>Elaeis guineensis</i> (oil palm) kernel extract - Arabian Journal of Chemistry [arabjchem.org]
• 3. Characterization of Cellulose/Silver Nanocomposites Prepared by Vegetable Oil-Based Microemulsion Method and Their Catalytic Performance to 4-Nitrophenol Reduction (Journal Article) | OSTI.GOV [osti.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Purification methods for 1-ethyl-3-methylimidazolium sulfate

Technical Support Center: 1-Ethyl-3-methylimidazolium Ethyl Sulfate ([EMIM][EtSO4]) Ticket ID: #IL-PUR-001 Subject: Purification Protocols & Troubleshooting Guide Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Technical Disambiguation & Scope

Before proceeding, it is critical to address a common nomenclature ambiguity in our field. While often colloquially referred to as "EMIM Sulfate," the commercially relevant and chemically stable form is 1-Ethyl-3-methylimidazolium ethyl sulfate ([EMIM][EtSO4], CAS: 342573-75-5).

True sulfate salts (containing the dianion

) are rare and typically unstable or highly viscous due to the 2:1 cation-anion ratio. This guide focuses on the purification of [EMIM][EtSO4] , the standard halide-free intermediate used in metathesis and electrochemistry.

Core Purification Protocol: The "Wash-Dry-Filter" Cycle

The following protocol is the industry standard for upgrading technical grade [EMIM][EtSO4] (95%) to electrochemical grade (>99.5%).

Phase 1: Removal of Organic Precursors (The Wash)

Objective: Remove unreacted 1-methylimidazole (MIM) and diethyl sulfate. Mechanism: [EMIM][EtSO4] is hydrophilic and highly polar. It forms a biphasic system with moderately polar aprotic solvents like Ethyl Acetate (EtOAc) or Diethyl Ether (

). The impurities partition into the organic phase, while the IL remains in the bottom phase.

• Solvent Selection: Use Ethyl Acetate (EtOAc) .[1] It has better solubility for 1-methylimidazole than diethyl ether and is safer to handle.

• Procedure:

  • Add EtOAc to the crude IL in a 1:1 volume ratio.[2]

  • Vigorously stir or shake for 10–15 minutes.

  • Allow phases to separate (IL will be the bottom, denser phase).

  • Decant or siphon off the top organic layer.

  • Repeat 3 times. (Single washing is insufficient for electrochemical applications).

Phase 2: Decolorization (The Filter)

Objective: Remove oxidation byproducts (yellow/brown chromophores). Mechanism: Adsorption of conjugated organic impurities onto high-surface-area carbon.

• Add Activated Charcoal: Add activated carbon (approx. 5-10 wt% of the IL mass) to the washed IL.

• Heat & Stir: Heat to 60°C and stir for 4-12 hours. The heat reduces viscosity, improving mass transfer to the carbon pores.

• Filtration: Pass the mixture through a pad of Celite 545 or a 0.2 µm PTFE syringe filter to remove all carbon fines.

  • Note: Failure to remove fines will result in spurious electrochemical readings.

Phase 3: Dehydration (The Dry)

Objective: Remove water and residual washing solvent (EtOAc). Mechanism: High-vacuum evaporation. [EMIM][EtSO4] has negligible vapor pressure, allowing volatile impurities to be stripped without product loss.

• Setup: Connect the flask to a high-vacuum Schlenk line or rotary evaporator.

• Parameters:

  • Pressure: < 1 mbar (ideally < 0.1 mbar).

  • Temperature: 70°C – 80°C.

  • Time: Minimum 6 hours (up to 24h for battery-grade).

• Validation: Water content must be verified via Karl Fischer titration (< 100 ppm).

Visualization: Purification Workflow

The following diagram illustrates the logical flow of the purification process, highlighting critical decision points.

Caption: Step-by-step purification workflow for [EMIM][EtSO4] ensuring removal of organics, colorants, and moisture.

Troubleshooting Guide (FAQ)

This section addresses specific failure modes reported by our user base.

Q1: My IL remains yellow even after washing with Ethyl Acetate. Why?

Diagnosis: Ethyl acetate only removes non-ionic organic precursors (like methylimidazole). It does not remove ionic decomposition products or conjugated oxidation byproducts responsible for color. Corrective Action: You must perform the Activated Charcoal step (Phase 2).

• Pro-Tip: If charcoal fails, wash the IL with Methylene Chloride (DCM) . While [EMIM][EtSO4] is soluble in DCM, some highly polar colored impurities may precipitate or adsorb more effectively onto silica when a DCM solution is passed through a short silica plug. However, direct charcoal treatment is usually sufficient and greener.

Q2: The viscosity of my purified product is significantly lower than the literature value (94.2 cP).

Diagnosis: This indicates Solvent Entrapment or Water Contamination .

• Water: Acts as a plasticizer, drastically lowering viscosity.

• Ethyl Acetate: If not fully stripped, it thins the IL. Corrective Action: Run a Proton NMR (

  -NMR).

• Check for a singlet at ~2.0 ppm (Ethyl Acetate) or a broad peak at ~3-4 ppm (Water).

• Fix: Return to Phase 3 (High Vacuum). Increase stirring speed to break surface tension and facilitate mass transfer.

Q3: Can I distill [EMIM][EtSO4] to purify it?

Answer: ABSOLUTELY NOT. Reasoning: Unlike molecular liquids, ionic liquids have negligible vapor pressure. Heating [EMIM][EtSO4] to temperatures required for distillation (>200°C) will cause Hofmann elimination or nucleophilic attack by the anion, leading to decomposition into 1-methylimidazole and ethanol/ethylene. Exception: Kugelrohr distillation is used only to distill impurities out of the IL, not the IL itself.

Q4: My electrochemical window is narrower than expected (< 4.0 V).

Diagnosis: Presence of Halides or Water .

• If you synthesized [EMIM][EtSO4] via metathesis from [EMIM][Cl] (rare, but possible), trace chloride (

  ) will oxidize around 1.1 V, ruining the window.

• If synthesized via direct alkylation (Diethyl sulfate + Methylimidazole), the culprit is likely Water (electrolysis of water occurs at ~1.23 V). Corrective Action:

• For Water: Aggressive vacuum drying (Phase 3).

• For Halides: Test with Silver Nitrate (

  ). If positive (precipitate forms), the batch is likely unrecoverable for high-voltage applications; re-synthesis via the halide-free route (Direct Alkylation) is recommended.

Q5: I see a peak at ~1.3 ppm and ~4.1 ppm in NMR that isn't the IL. What is it?

Diagnosis: This is likely Ethanol . Cause: Hydrolysis of the ethyl sulfate anion. If [EMIM][EtSO4] is exposed to moisture and heat for prolonged periods, the

anion can hydrolyze to form Ethanol and . Corrective Action: Ethanol is volatile and can be removed via vacuum. However, the presence of (Hydrogen Sulfate) means your anion composition has changed, making the IL more acidic. Check the pH. If acidity is critical for your application, you may need to discard the batch.

Impurity Profile & Detection Table

Use this table to validate the quality of your purified material.

Impurity	Origin	Detection Method	Removal Method	Limit (Electrochem)
Water	Hygroscopic absorption	Karl Fischer / IR	High Vacuum (80°C)	< 50 ppm
1-Methylimidazole	Unreacted starting material	-NMR (Singlet ~7.3 ppm)	Wash w/ EtOAc or	< 0.1 mol%
Diethyl Sulfate	Unreacted starting material	-NMR / GC	Wash w/ EtOAc	Undetectable (Toxic)
Chloride ( )	Precursor trace (if applicable)	Test / IC	Ion Exchange Resin	< 10 ppm
Colorants	Oxidation/Decomposition	UV-Vis / Visual	Activated Charcoal	Colorless

References

• Sigma-Aldrich. 1-Ethyl-3-methylimidazolium ethyl sulfate Specification Sheet. (Accessed 2026).[3]

• Thermo Fisher Scientific. 1-Ethyl-3-methylimidazolium ethyl sulfate, 99%.

• ResearchGate. The Analytical Study on Synthesis and Optimization of Purification of Ionic Liquid.

• Alfa Chemical. The synthesis process of 1-Ethyl-3-Methylimidazolium Ethyl Sulfate Ionic Liquid.

• RoCo Global. 1-Ethyl-3-methylimidazolium ethyl sulfate Technical Data.

Sources

• 1. Recovery and purification of ionic liquids from solutions: a review - RSC Advances (RSC Publishing) DOI:10.1039/C8RA06384B [pubs.rsc.org]
• 2. Impact of Ionic Liquid 1-Ethyl-3-Methylimidazolium Acetate Mediated Extraction on Lignin Features [scirp.org]
• 3. repositorio.uam.es [repositorio.uam.es]

Dealing with moisture sensitivity of 1-ethyl-3-methylimidazolium salts

Technical Support Center: Handling Moisture Sensitivity in [EMIM] Salts Ticket Topic: Troubleshooting Hygroscopicity & Hydrolysis in 1-Ethyl-3-methylimidazolium Ionic Liquids Assigned Specialist: Senior Application Scientist

Introduction: The "Water Impurity" Paradox

Welcome to the technical guide for handling 1-ethyl-3-methylimidazolium ([EMIM]) salts. As researchers, we often treat water as a benign solvent. However, in the context of Ionic Liquids (ILs), water is a potent impurity that acts as a "structural disruptor." Even trace amounts (ppm levels) of moisture can:

• Alter Physical Properties: Drastically decrease viscosity and density.

• Shrink Electrochemical Windows: Causing premature breakdown in battery/capacitor applications.

• Trigger Decomposition: Specifically in fluorinated anions, leading to hazardous HF formation.

This guide is structured to help you Diagnose , Remediate , and Prevent moisture issues.

Module 1: Diagnosis & Detection

Q: How do I know if my [EMIM] salt is "wet"? Can I see it? A: rarely. Most [EMIM] salts (e.g., [EMIM][TFSI], [EMIM][BF4]) remain clear liquids even when saturated with water. Visual inspection is unreliable unless you observe phase separation in highly hydrophobic ILs, which is extreme.

Q: What is the gold standard for detection? A: Coulometric Karl Fischer (KF) Titration.

• Why: Weight loss on drying (LOD) is insufficient because it cannot distinguish between water and other volatile impurities, and some ILs have negligible vapor pressure but may decompose before water is fully driven off at ambient pressure.

Q: My KF titration for [EMIM][OAc] (Acetate) never reaches an endpoint. Why? A: This is a classic interference issue.

• The Mechanism: Acetate anions in the IL can react with the methanol found in standard KF reagents to form methyl acetate and water (Esterification). The titrator detects this new water, titrates it, and the reaction continues indefinitely.

• The Fix: Use methanol-free KF reagents (often ethanol-based or specialized for aldehydes/ketones) for carboxylic acid-based anions.

Module 2: Anion-Specific Risks (The "Danger Zone")

The cation [EMIM]+ is generally stable to moisture. The anion dictates the sensitivity. You must categorize your IL immediately to understand the risk profile.

Table 1: Hygroscopicity & Hydrolysis Risk Profile

Anion Family	Examples	Hygroscopicity	Hydrolysis Risk	Primary Hazard
Halides	[Cl]-, [Br]-, [I]-	Extreme	Low	Solidifies/Gums up; difficult to handle.
Carboxylates	[OAc]- (Acetate)	High	Low	KF Interference; Proton exchange.
Fluorinated (Unstable)	[PF6]-, [BF4]-	Moderate	Critical	Formation of Hydrofluoric Acid (HF).
Sulfonimides	[TFSI]- (or [NTf2]-)	Low (Hydrophobic)	Negligible	Phase separation if very wet.
Sulfates/Sulfonates	[EtSO4]-, [OTf]-	High	Low	pH changes; viscosity drift.

The Hidden Danger: Fluorinated Anion Hydrolysis

Users often assume [EMIM][PF6] is hydrophobic and therefore "safe" from water. This is false. While it repels bulk water, it absorbs atmospheric moisture which slowly hydrolyzes the anion.

Diagram 1: The Hydrolysis Trap This pathway illustrates why old bottles of [EMIM][PF6] often smell acrid (acidic).

Caption: Hydrolysis pathway of Hexafluorophosphate anions. Note that [BF4]- hydrolyzes even more readily, sometimes at room temperature.[1]

Module 3: Remediation (Drying Protocols)

Q: Can I just heat it on a hotplate? A: No. Without vacuum, you are simply increasing the rate of hydrolysis (for PF6/BF4) or oxidation. Without agitation, the high viscosity of ILs prevents water from diffusing to the surface to evaporate.

Protocol A: Standard Vacuum Drying (The Workhorse)

Best for: Thermally stable ILs ([TFSI], [OTf], [Cl])

• Setup: Round-bottom flask with a high-quality vacuum valve (Schlenk flask).

• Agitation: Add a magnetic stir bar. Crucial: Stirring must be vigorous to renew the surface area.

• Vacuum: Connect to a high-vacuum manifold (< 1 mbar / 0.75 Torr).

• Heat: Immerse in an oil bath at 60–80°C .

  • Warning: Do not exceed 100°C for [EMIM] halides, as reverse Menschutkin reaction (dealkylation) can occur, turning your IL brown.

• Duration: 4–24 hours depending on volume.

• Backfill: Backfill with dry Nitrogen or Argon before opening.

Protocol B: Inert Gas Sweeping

Best for: Labile ILs or when high vacuum isn't available.

• Heat IL to 70°C.

• Insert a gas dispersion tube (fritted glass) into the liquid.

• Bubble dry Nitrogen/Argon through the liquid.

• Mechanism: This lowers the partial pressure of water vapor at the surface, driving evaporation more effectively than static vacuum in some cases.

Diagram 2: Remediation Decision Matrix

Caption: Decision tree for selecting the correct drying protocol based on anion chemistry.

Module 4: Prevention & Handling

Q: Can I handle [EMIM][Cl] on the open bench if I'm quick? A: No. [EMIM][Cl] is so hygroscopic it can absorb enough water from the air to liquefy (deliquesce) within minutes in humid climates.

Best Practices:

• Storage: Store all [EMIM] salts in a desiccator or glovebox. Wrap caps with Parafilm or electrical tape.

• Transfer:

  • Solid ILs ([Cl], [Br]): Weigh inside a glovebox.

  • Liquid ILs: Use the syringe technique . Insert a long needle through a septum, pressurize the bottle with dry N2, and withdraw the liquid without exposing it to air.

• Glassware: All glassware must be oven-dried (>120°C) for at least 2 hours prior to contact with the IL. Flame-drying a Schlenk flask immediately before use is preferred.

References

• Seddon, K. R., et al. (2000). Influence of chloride, water, and organic solvents on the physical properties of ionic liquids. Pure and Applied Chemistry. Link

• Huddleston, J. G., et al. (2001). Characterization and comparison of hydrophilic and hydrophobic room temperature ionic liquids. Green Chemistry. Link

• Freemantle, M. (2010). An Introduction to Ionic Liquids. Royal Society of Chemistry. (Textbook Reference for Hydrolysis Mechanisms).

• Widegren, J. A., et al. (2005). Electrolytic conductivity of room-temperature ionic liquids. Journal of Chemical & Engineering Data. (Data on viscosity/conductivity shifts). Link

• Clare, B. R., et al. (2010). Purification of Ionic Liquids for Chemical Applications. In Ionic Liquids: From Knowledge to Application. (Details on N2 sweeping vs Vacuum).

Sources

• 1. path.web.ua.pt [path.web.ua.pt]

Technical Support Center: Enhancing the Thermal Stability of Imidazolium-Based Ionic Liquids

Welcome to the technical support center for imidazolium-based ionic liquids (ILs). This guide is designed for researchers, scientists, and drug development professionals who utilize these versatile compounds and seek to optimize their performance at elevated temperatures. Here, we move beyond simple data sheets to provide in-depth, field-proven insights into the factors governing thermal stability and offer practical, step-by-step guidance for troubleshooting and enhancement.

Part 1: Frequently Asked Questions (FAQs) on Thermal Stability

This section addresses fundamental questions regarding the thermal stability of imidazolium-based ILs.

Q1: What defines the "thermal stability" of an ionic liquid?

A1: The thermal stability of an ionic liquid refers to its ability to resist decomposition at elevated temperatures. It is not a single point but a range influenced by chemical structure and experimental conditions. For practical purposes, it is most often quantified by the onset decomposition temperature (Tonset) or a specific weight-loss temperature (e.g., T10%, the temperature at which 10% mass loss occurs) as measured by Thermogravimetric Analysis (TGA).[1][2] It's crucial to understand that significant degradation can occur even below the Tonset determined by fast TGA scans, especially during long-term isothermal use.[3]

Q2: What are the primary decomposition pathways for imidazolium-based ILs?

A2: The decomposition of imidazolium ILs is not a simple evaporation process but a chemical breakdown. The primary mechanisms are heavily dependent on the nature of the anion. Common pathways include:

• Nucleophilic Substitution (SN2): The anion attacks an alkyl group on the imidazolium cation, typically the methyl group, leading to the formation of a neutral 1-alkylimidazole and an alkyl-anion species (e.g., a haloalkane).[4][5] This is a dominant pathway for ILs with nucleophilic anions like halides or acetate.[5][6]

• Deprotonation/Elimination: A sufficiently basic anion can abstract a proton from the cation. The most acidic proton is typically at the C2 position of the imidazolium ring (between the two nitrogen atoms). This can initiate a cascade of reactions leading to carbene formation or other degradation products.[7]

• Dealkylation: This pathway involves the cleavage of the C-N bond, forming alkenes and a 1-alkylimidazole. This is more common for ILs with weakly nucleophilic anions like [BF4]⁻ or [PF6]⁻.[4]

Q3: How do the cation and anion structures fundamentally influence thermal stability?

A3: Both components of the IL play a critical role, but the anion's influence is generally considered to be the most significant.[1][8]

• Anion Effect: The stability generally follows the trend of decreasing nucleophilicity and basicity. Highly nucleophilic anions like halides (Cl⁻, Br⁻) lead to lower stability due to the SN2 pathway.[6] Weakly coordinating anions result in much higher thermal stability. A commonly accepted stability order is: [NTf₂]⁻ > [PF₆]⁻ ≥ [BF₄]⁻ > Halides .[6]

• Cation Effect:

  • Alkyl Chain Length: Increasing the length of the alkyl side chain can slightly decrease thermal stability by weakening the bond between the alkyl chain and the imidazolium ring, making it more susceptible to attack.[1]

  • C2-Methylation: Substituting the hydrogen at the C2 position with a methyl group significantly enhances thermal stability.[1] This is because it removes the most acidic proton, sterically hinders the ring, and increases the potential energy barrier for anion attack.[1]

  • Dicationic ILs: Creating geminal dicationic ionic liquids (where two imidazolium cations are linked by an alkyl chain) can dramatically increase thermal stability, with some variants showing decomposition temperatures well above 450 °C.[1][9]

Q4: How do common impurities like water and halides affect my results?

A4: Impurities are a primary cause of unexpectedly low thermal stability and can significantly skew experimental results.[8]

• Halides (e.g., Cl⁻, Br⁻): These are often remnants from the synthesis (metathesis reaction).[10] Even trace amounts can drastically lower the decomposition temperature because they are highly nucleophilic and initiate early degradation.[8]

• Water: The effect of water can be complex. In some cases, it can hinder certain degradation reactions.[1] However, for applications requiring high purity and predictable behavior, water is an undesirable impurity that should be rigorously removed.

Part 2: Troubleshooting Guide for Thermal Instability Issues

This section is structured in a problem/cause/solution format to address specific challenges encountered during experiments.

Issue 1: My IL is decomposing at a much lower temperature than reported in the literature.

Probable Causes:

• Halide Impurities: Your IL likely contains residual chloride or bromide from its synthesis. This is the most common reason for premature decomposition.

• Inconsistent TGA Parameters: The reported literature value may have been obtained using a very high heating rate (e.g., 20 °C/min), which overestimates the thermal stability.[2][6] Your experimental conditions might be more stringent.

• Atmosphere: The experiment is being run in air or an oxygen-rich environment. The presence of oxygen can lower the decomposition temperature.[2]

• Residual Solvents or Water: Volatilization of residual synthesis solvents or absorbed water can be misinterpreted as decomposition at lower temperatures.

Recommended Solutions & Protocols:

• Confirm and Remove Halides:

  • Qualitative Test: Dissolve a small amount of your IL in deionized water. Add a few drops of a silver nitrate (AgNO₃) solution. The formation of a white (AgCl) or cream (AgBr) precipitate indicates the presence of halide impurities.

  • Purification Protocol: See Protocol 1: High-Purity IL Synthesis and Purification below.

• Standardize TGA Analysis: Use a consistent and well-documented TGA method. See Protocol 2: Standardized TGA for Reproducible Thermal Stability Assessment .

• Ensure Inert Atmosphere: Always run high-temperature experiments, including TGA, under an inert atmosphere like nitrogen or argon with a consistent flow rate (e.g., 30-50 mL/min).[2]

• Rigorous Drying: Before any thermal application, dry the IL under high vacuum (e.g., <1 mbar) at a moderate temperature (e.g., 70-90 °C) for several hours to remove water and other volatile impurities.

Issue 2: My TGA results for the same IL sample are not reproducible.

Probable Causes:

• Variable Heating Rate: Using different heating rates between runs will yield different onset temperatures. A faster rate gives an artificially higher Tonset.[1][2]

• Sample Mass Variation: Different sample sizes can lead to variations in heat transfer and diffusion of degradation products, affecting the recorded decomposition profile.[6]

• Pan Material and History: The material of the TGA pan (e.g., aluminum, platinum, ceramic) can have catalytic effects. Reusing pans without thorough cleaning can also introduce cross-contamination. While aluminum is common, some anions like [NTf₂]⁻ can induce corrosion at high temperatures.[2][6]

Recommended Solutions:

• Adopt a Standardized Protocol: Adhere strictly to the parameters outlined in Protocol 2 .

• Maintain Consistent Sample Mass: Aim for a consistent sample mass (e.g., 5-10 mg) for all comparative analyses.[6]

• Use New or Properly Cleaned Pans: Use a fresh pan for each analysis or ensure a rigorous cleaning procedure for reusable pans (e.g., heating in a furnace). For high-temperature studies, platinum or ceramic pans are often preferred.

Issue 3: How can I strategically design or select an imidazolium IL for maximum thermal stability?

This is a proactive design question rather than a troubleshooting issue. The solution lies in applying the fundamental principles of IL stability.

Logical Workflow for Designing a High-Stability IL:

Caption: Workflow for designing a thermally stable IL.

Part 3: Experimental Protocols and Data

Protocol 1: High-Purity IL Synthesis and Purification

This protocol focuses on removing common impurities that degrade thermal stability. This assumes the initial quaternization and anion metathesis steps have already been performed.[10][11][12]

Objective: To remove residual halides, water, and organic starting materials from a synthesized imidazolium-based IL.

Materials:

• Synthesized (crude) ionic liquid

• Activated charcoal, neutral

• Alumina, neutral

• Deionized water (for washing hydrophilic ILs)

• Organic solvent (e.g., dichloromethane or ethyl acetate, for hydrophobic ILs)

• Rotary evaporator

• High-vacuum pump (<1 mbar)

• Silver nitrate (AgNO₃) solution (1% in water)

Step-by-Step Methodology:

• Initial Washing (for Hydrophobic ILs like those with [NTf₂]⁻ or [PF₆]⁻ anions):

  • Dissolve the crude IL in an appropriate organic solvent (e.g., dichloromethane).

  • Transfer the solution to a separatory funnel and wash with multiple portions of deionized water.

  • Wash until the aqueous layer shows a negative result in the AgNO₃ test (no precipitate forms). This confirms the removal of halide ions.

• Activated Charcoal Treatment:

  • Remove the organic solvent from the washed IL using a rotary evaporator.

  • Add the IL to a round-bottom flask with a stir bar. Add activated charcoal (approx. 1-2% by weight).

  • Stir the mixture vigorously at a moderate temperature (e.g., 60-70 °C) for 6-12 hours. The charcoal will adsorb colored impurities and residual organic starting materials.[12]

• Filtration:

  • Filter the mixture to remove the activated charcoal. For viscous ILs, this may require slight heating or dilution with a minimal amount of a volatile solvent that can be easily removed later. A celite or alumina plug can aid in removing fine carbon particles.

• Final Drying:

  • Transfer the purified IL to a clean flask.

  • Connect the flask to a high-vacuum line.

  • Heat the IL to 80-90 °C while stirring under high vacuum for at least 24 hours to ensure the removal of all water and any residual volatile solvents.[12] The final product should be a clear, often colorless liquid.

Protocol 2: Standardized TGA for Reproducible Thermal Stability Assessment

Objective: To obtain consistent and comparable decomposition temperature data for ionic liquids.

Instrumentation: Thermogravimetric Analyzer (TGA)

Step-by-Step Methodology:

• Instrument Preparation:

  • Ensure the instrument is calibrated according to the manufacturer's specifications.

  • Set the purge gas to high-purity nitrogen or argon.

• Sample Preparation:

  • Ensure the IL sample has been thoroughly dried according to the final step of Protocol 1 .

  • Place a new, clean TGA pan (ceramic or platinum recommended) on the microbalance and tare it.

  • Add 5-10 mg of the IL to the pan. Record the exact mass.

• TGA Method Parameters:

  • Create a method with the parameters outlined in the table below.

• Execution and Analysis:

  • Load the sample into the TGA furnace.

  • Begin the TGA run.

  • Upon completion, use the instrument's software to determine the onset temperature (Tonset) using the tangent method. For additional rigor, also report the temperatures for 5% (T5%) and 10% (T10%) mass loss.[2]

Table 1: Recommended Standardized TGA Parameters

Parameter	Recommended Value	Rationale
Heating Rate	5 or 10 °C/min	Provides a good balance between analysis time and accuracy. Higher rates overestimate stability.[1][2]
Start Temperature	Ambient (~25-30 °C)	Standard starting point.
End Temperature	600 °C	Sufficient to capture the full decomposition of most common imidazolium ILs.
Atmosphere	Nitrogen or Argon	Prevents oxidative degradation, which occurs at lower temperatures than thermal degradation.[2]
Gas Flow Rate	30 - 50 mL/min	Ensures an inert environment and efficiently removes decomposition products.[2]
Pan Material	Platinum or Ceramic	Inert and suitable for high temperatures. Avoids potential reactions seen with aluminum.[6]
Sample Mass	5 - 10 mg	Minimizes heat and mass transfer limitations, leading to more reproducible results.[6]

Part 4: Comparative Data and Visualizations

Influence of Anion and Cation Structure on Stability

The choice of anion and specific modifications to the cation have a predictable and significant impact on the thermal stability of imidazolium-based ILs.

Table 2: Representative Decomposition Temperatures (Td) of Imidazolium ILs (Note: Values are approximate and can vary based on the exact TGA conditions used in the cited literature. Data compiled for comparative purposes.)

Cation	Anion	Onset Decomposition Temp. (Tonset, °C)	Key Takeaway
1-Butyl-3-methylimidazolium ([C₄C₁Im]⁺)	Chloride [Cl]⁻	~250	Halide anions result in low thermal stability.
1-Butyl-3-methylimidazolium ([C₄C₁Im]⁺)	Tetrafluoroborate [BF₄]⁻	~400	Common, moderately stable anion.
1-Butyl-3-methylimidazolium ([C₄C₁Im]⁺)	Hexafluorophosphate [PF₆]⁻	~410	Similar to or slightly more stable than [BF₄]⁻.
1-Butyl-3-methylimidazolium ([C₄C₁Im]⁺)	Bis(trifluoromethylsulfonyl)imide [NTf₂]⁻	~440	[NTf₂]⁻ is one of the most thermally stable anions.[2][6]
1-Butyl-2,3-dimethylimidazolium ([C₄C₁C₁Im]⁺)	Bis(trifluoromethylsulfonyl)imide [NTf₂]⁻	>450	C2-methylation significantly boosts stability.[1]

Troubleshooting Logic Diagram

When encountering stability issues, a logical, stepwise approach is critical to identifying the root cause.

Caption: Troubleshooting workflow for thermal stability issues.

References

• Thermal Decomposition Behaviors of Imidazolium-type Ionic Liquids Studied by Pyrolysis-Gas Chromatography. J-Stage.[Link]

• Thermal Stability of Ionic Liquids: Current Status and Prospects for Future Development. MDPI.[Link]

• Thermal stability of imidazolium-based ionic liquids. CORE.[Link]

• Thermal Decomposition Mechanisms of Alkylimidazolium Ionic Liquids with Cyano-Functionalized Anions. eScholarship.org.[Link]

• Biodegradation of imidazolium ionic liquids by activated sludge microorganisms. PMC - NIH.[Link]

• Thermal Stability of Ionic Liquids: Current Status and Prospects for Future Development. MDPI.[Link]

• Comprehensive Investigation on the Thermal Stability of 66 Ionic Liquids by Thermogravimetric Analysis. ACS Publications.[Link]

• (PDF) Thermal stability of imidazolium-based ionic liquids. ResearchGate.[Link]

• Thermal decomposition of allyl-imidazolium-based ionic liquid studied by TGA–MS analysis and DFT calculations. ResearchGate.[Link]

• Thermal decomposition of carboxylate ionic liquids: trends and mechanisms. Royal Society of Chemistry.[Link]

• Thermal stability of imidazolium-based ionic liquids. French-Ukrainian Journal of Chemistry.[Link]

• Thermal Stability of Ionic Liquids. ResearchGate.[Link]

• Thermal Stability of Ionic Liquids: Effect of Metals. MDPI.[Link]

• Developing New Inexpensive Room-Temperature Ionic Liquids with High Thermal Stability and a Greener Synthetic Profile. PMC - NIH.[Link]

• Knowing Ionic Liquids: A Guide for Scientists And Researchers. Mind the Graph.[Link]

• Comparing the Thermal and Electrochemical Stabilities of Two Structurally Similar Ionic Liquids. PMC - NIH.[Link]

• Anomalous and Not-So-Common Behavior in Common Ionic Liquids and Ionic Liquid-Containing Systems. Frontiers.[Link]

• On the Chemical Stabilities of Ionic Liquids. PMC - NIH.[Link]

• Imidazolium-Based Ionic Liquids: Some Research Methods, Applications and Physico-Chemical Properties. ResearchGate.[Link]

• The Imidazolium Ionic Liquids Toxicity is Due to Their Effect on the Plasma Membrane. Biochemistry (Moscow).[Link]

• Evaluating the hazardous impact of ionic liquids. PATh.[Link]

• Thermal stability of low temperature ionic liquids revisited. ResearchGate.[Link]

• The toxicity of the methylimidazolium ionic liquids, with a focus on M8OI and hepatic effects. Elsevier.[Link]

• Recovery and purification of ionic liquids from solutions: a review. PMC - NIH.[Link]

• About the Purification Route of Ionic Liquid Precursors. MDPI.[Link]

• Ionic Liquids in Synthesis. SciSpace.[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Thermal Decomposition Behaviors of Imidazolium-type Ionic Liquids Studied by Pyrolysis-Gas Chromatography [jstage.jst.go.jp]
• 5. Thermal decomposition of carboxylate ionic liquids: trends and mechanisms - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. escholarship.org [escholarship.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. Knowing Ionic Liquids: A Guide for Scientists And Researchers [mindthegraph.com]
• 12. About the Purification Route of Ionic Liquid Precursors [mdpi.com]

Optimizing reaction conditions with 1-ethyl-3-methylimidazolium sulfate as a solvent

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to help you troubleshoot, optimize, and scale your reactions using 1-ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]) .

[EMIM][HSO4] is a powerful Brønsted acidic ionic liquid. Its unique combination of an imidazolium cation and a hydrogen sulfate anion provides exceptional solvation properties, high thermal stability, and tunable acidity, making it a premier solvent for green chemistry, lignocellulosic biomass valorization, and homogeneous catalysis [1].

Below, you will find our field-proven workflow, troubleshooting FAQs, self-validating experimental protocols, and quantitative data summaries to ensure your experiments are reproducible and highly efficient.

Part 1: Reaction & Recovery Workflow

Workflow for biomass valorization and [EMIM][HSO4] recovery via membrane techniques.

Part 2: Troubleshooting & FAQs

Q1: Why is my reaction yield inconsistent when using [EMIM][HSO4] for lignocellulosic biomass pretreatment? A: The most common culprit is uncontrolled water content in your reaction system. While [EMIM][HSO4] is highly effective at hydrolyzing hemicellulose, its mechanism is highly sensitive to moisture. Pure [EMIM][HSO4] acts as a powerful solvent that can partially dissolve cellulose. However, when water content exceeds 15–20 wt%, water molecules aggressively compete for hydrogen bonding with the sulfate anion. This quenches the solvent's Brønsted acidity and shifts the mechanism from total dissolution to selective delignification (leaving the cellulose crystalline) [1]. Actionable Insight: Always quantify the moisture content of your raw biomass using Karl Fischer titration before loading. If your goal is total hydrolysis to platform chemicals, dry your biomass to <5 wt% moisture.

Q2: My reaction mixture is excessively viscous, leading to poor mass transfer and localized overheating. How can I mitigate this? A: [EMIM][HSO4] possesses a strong ionic network, resulting in a high dynamic viscosity (~680 cP at 25 °C) [5]. This severely limits diffusion-controlled reactions. Viscosity in this ionic liquid follows the Arrhenius equation, meaning it decreases exponentially with applied heat. Actionable Insight: Elevate the reaction temperature to at least 80–100 °C, where the viscosity drops to manageable levels (<50 cP), significantly improving mass transfer [5]. If your substrate is thermally sensitive, consider adding a polar protic co-solvent (like ethanol or 1-propanol), which disrupts the ionic network and reduces viscosity, though be aware this will alter the Hildebrand solubility parameter of the system [4].

Q3: How do I recover and recycle [EMIM][HSO4] without losing its catalytic activity or suffering from humins fouling? A: Traditional distillation is ineffective due to the negligible vapor pressure of ionic liquids. Furthermore, acid-catalyzed biomass conversion inevitably produces "humins"—dark, polymerized byproducts that foul the catalyst. Actionable Insight: Implement a two-stage membrane recovery system. First, use Ultrafiltration (UF) to physically separate the high-molecular-weight humins and unreacted lignin from the spent IL mixture. Next, process the clarified permeate through Bipolar Membrane Electrodialysis (BMED). BMED uses an electric field to dissociate water, efficiently regenerating the [EMIM]+ cation and [HSO4]- anion without thermal degradation, achieving recovery rates >90% [3].

Part 3: Step-by-Step Methodologies

Protocol A: Optimized Production of Levulinic Acid (LA) from Sugarcane Bagasse

Causality Note: We utilize a 1:4 biomass-to-IL ratio at 100 °C for 7 hours. Lower temperatures fail to overcome the activation energy required for cellulose depolymerization, while higher temperatures (>150 °C) accelerate the degradation of LA into insoluble humins, drastically reducing your overall yield[2].

• Substrate Preparation: Depith and mill sugarcane bagasse to a particle size of <0.5 mm. Dry the biomass at 60 °C overnight to ensure <5% moisture content.

• Reaction Setup: In a round-bottom flask, combine 1.0 g of the dried bagasse with 4.0 g of pure [EMIM][HSO4].

• Heating & Agitation: Immerse the flask in an oil bath preheated to exactly 100 °C. Maintain continuous magnetic stirring (400 rpm) for 7 hours to ensure uniform heat distribution.

• Quenching: Remove the flask from the heat source and immediately add 10 mL of deionized water. This quenches the reaction and precipitates unreacted cellulose and humins.

• Validation Check (Self-Validating System): Centrifuge the mixture at 5000 rpm for 15 minutes. Analyze the supernatant via HPLC (using a dilute H2SO4 mobile phase). A successful run should yield ~54.6% LA based on theoretical cellulose content [2]. If the yield is <40%, verify the structural integrity of your [EMIM][HSO4] via NMR, as prolonged exposure to ambient humidity may have deactivated the acid sites.

Protocol B: High-Efficiency Recovery of [EMIM][HSO4] via BMED

• Pre-filtration: Pass the quenched reaction mixture through a 0.22 μm polyethersulfone (PES) ultrafiltration membrane to remove solid humins and residual biomass [3].

• Electrodialysis Setup: Feed the clarified solution into the diluate compartment of a BMED stack. Apply a constant current density of 30 mA/cm².

• Ion Migration: Under the electric field, [EMIM]+ and [HSO4]- ions migrate across the cation and anion exchange membranes, respectively, recombining in the concentrate compartment.

• Dehydration: Once the conductivity of the diluate drops below 1 mS/cm, collect the concentrate. Remove excess water via rotary evaporation at 70 °C under high vacuum (10 mbar) for 4 hours.

• Validation Check: Measure the pH and conductivity of the regenerated IL. It should match the baseline metrics of virgin [EMIM][HSO4] (~2.89 S·cm²/mol molar conductivity at 100 °C) [5].

Part 4: Quantitative Data Presentation

Table 1: Effect of Reaction Conditions on Levulinic Acid Yield using[EMIM][HSO4] [2]

Substrate	Temp (°C)	Time (h)	IL:Biomass Ratio	LA Yield (%)	Mechanistic Causality / Observation
Sugarcane Bagasse	100	7	4:1	54.6%	Optimum conditions; perfectly balances the hydrolysis rate and humins formation.
Sugarcane Bagasse	150	4	4:1	< 40.0%	High temperature accelerates LA degradation into polymerized humins.
Sugarcane Bagasse	100	2	4:1	< 30.0%	Insufficient time to overcome the activation energy for cellulose depolymerization.
Sugarcane Bagasse	100	7	2:1	< 45.0%	Insufficient solvent volume leads to high viscosity and poor mass transfer.

Table 2: Thermophysical Properties of [EMIM][HSO4] [5]

Temperature (°C)	Viscosity (cP)	Molar Conductivity (S·cm²/mol)	State / Application Note
25	~680	< 0.5	Highly viscous liquid; poor mass transfer for heterogeneous catalysis.
60	~120	~1.2	Viscosity drops significantly; suitable for liquid-liquid extractions.
100	< 50	2.89	Optimal fluidity and conductivity; ideal for biomass hydrolysis.
> 270	N/A	N/A	Thermal decomposition threshold; avoid prolonged exposure.

Part 5: References

• Exploring the Effect of Water Content and Anion on the Pretreatment of Poplar with Three 1-Ethyl-3-methylimidazolium Ionic Liquids. PMC. 1

• Optimization of the synthesis of levulinic acid and levulinic acid derivatives from sugarcane bagasse using ionic liquids. DUT Open Scholar. 2

• High-efficiency recovery, regeneration and recycling of 1-ethyl-3-methylimidazolium hydrogen sulfate for levulinic acid production from sugarcane bagasse with membrane-based techniques. ResearchGate / Bioresource Technology. 3

• Thermophysical Properties of Mixtures of 1-Ethyl-3-methylimidazolium Methylsulfate or 1-Ethyl-3-methylimidazolium Thiocyanate with Alcohols. ACS Publications. 4

• Synthesis of 1-ethyl-3-methylimidazolium hydrogen sulfate and its application in the electrolysis of aluminum. ResearchGate. 5

Sources

• 1. Exploring the Effect of Water Content and Anion on the Pretreatment of Poplar with Three 1-Ethyl-3-methylimidazolium Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of the synthesis of levulinic acid and levulinic acid derivatives from sugarcane bagasse using ionic liquids [openscholar.dut.ac.za]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

How to remove impurities from 1-ethyl-3-methylimidazolium ethyl sulfate

Welcome to the Technical Support Center for Ionic Liquid Purification. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with 1-ethyl-3-methylimidazolium ethyl sulfate (EMIM EtSO4).

EMIM EtSO4 is a highly versatile, halogen-free room-temperature ionic liquid (RTIL) widely used in biocatalysis, electrochemistry, and biomass processing. However, its performance is heavily dependent on its purity. Below is a comprehensive, self-validating troubleshooting guide to diagnose and resolve the three most common contamination issues: moisture, unreacted precursors, and trace halides.

Diagnostic & Purification Workflow

Diagnostic and purification workflow for crude EMIM EtSO4 ionic liquid.

Module 1: Moisture & Volatile Solvent Removal

Q: Why does my EMIM EtSO4 appear cloudy or exhibit a higher-than-expected baseline viscosity? A: EMIM EtSO4 is exceptionally hygroscopic. Atmospheric water rapidly absorbs into the liquid and disrupts the three-dimensional hydrogen-bonding network between the imidazolium cation and the ethyl sulfate anion. This alters the fluid's rheology, optical clarity, and conductivity.

While traditional vacuum drying is common, it often requires 12 to 48 hours at elevated temperatures, which can lead to thermal degradation of the ionic liquid. Instead, we recommend the Nitrogen Sweeping Method , which leverages a moving inert gas phase to continuously lower the vapor pressure of volatile impurities, driving rapid evaporation without prolonged thermal stress [1].

Quantitative Comparison of Moisture Removal Techniques

Parameter	Traditional Vacuum Drying	Nitrogen Sweeping Method
Temperature	60 - 120 °C	70 °C
Pressure	133 - 665 Pa (Vacuum)	Ambient (1 atm)
Processing Time	12 - 48 hours	0.5 - 4 hours
Final Water Content	~0.1% - 0.5%	< 0.0010 mass fraction (< 1000 ppm)
Risk of Thermal Degradation	High (if > 10 hours)	Low

Step-by-Step Methodology: Nitrogen Sweeping

• Transfer the crude EMIM EtSO4 to a multi-neck round-bottom flask.

• Submerge the flask in a constant temperature oil bath set to 70 °C.

• Submerge a glass frit directly into the liquid phase and introduce a dry N₂ gas stream at a flow rate of ~150 mL/min. The bubbling action maximizes the interfacial surface area for mass transfer.

• Vent the exhaust through a cold trap to capture the displaced water and volatile organics.

• Self-Validation System: Perform a Karl Fischer titration before and after sweeping. A plateau at < 1000 ppm confirms thermodynamic equilibrium. Additionally, the baseline viscosity will stabilize, confirming the restoration of the native IL network.

Module 2: Unreacted Precursors

Q: I synthesized EMIM EtSO4 via direct alkylation. Why do I see extraneous peaks in the ¹H NMR spectrum? A: The bimolecular quaternization reaction between 1-methylimidazole (1-MIM) and diethyl sulfate (DES) is highly exothermic (ΔH = −130 kJ mol⁻¹) [1]. If the reaction temperature is not strictly controlled, or if stoichiometric ratios are slightly imbalanced, unreacted 1-MIM or DES will remain trapped in the viscous matrix.

Step-by-Step Methodology: Biphasic Solvent Washing

• Cool the crude EMIM EtSO4 to room temperature (20–25 °C).

• Add an equal volume of anhydrous ethyl acetate to the ionic liquid. (Ethyl acetate is immiscible with EMIM EtSO4 but highly soluble for 1-MIM and DES).

• Stir vigorously for 15 minutes to ensure maximal interfacial mass transfer between the two phases.

• Transfer to a separatory funnel and allow the phases to separate. EMIM EtSO4 will form the denser, lower layer.

• Decant and discard the upper ethyl acetate layer.

• Repeat the washing process three times to ensure complete extraction.

• Proceed to the Nitrogen Sweeping protocol (Module 1) to remove residual ethyl acetate.

• Self-Validation System: Acquire a ¹H NMR spectrum (in DMSO-d₆). The disappearance of the singlet at ~3.7 ppm (N-methyl group of 1-MIM) and the quartet at ~4.3 ppm (ethyl group of DES) validates complete precursor removal.

Module 3: Trace Halide Contamination

Q: We synthesized "halide-free" EMIM EtSO4 using the diethyl sulfate route, but our electrochemical window is narrowed. Could halides be present? A: Yes. Even though the direct alkylation route using diethyl sulfate is fundamentally designed to be halide-free [1], trace chlorides can easily be introduced via contaminated precursors, cross-contaminated glassware, or if the IL was synthesized via a metathesis reaction from EMIM Cl. Halides undergo oxidation at much lower potentials than the ethyl sulfate anion, which prematurely truncates the anodic limit of your electrochemical window.

Step-by-Step Methodology: TXRF Detection & Silver Precipitation

• Quantify trace halides using Total Reflection X-ray Fluorescence (TXRF) spectrometry using an alkaline copper standard, which prevents the loss of volatile hydrogen halides during sample drying [1].

• If [Cl⁻] is detected above 50 ppm, dilute the EMIM EtSO4 in ultra-pure Milli-Q water (1:1 v/v) to lower the viscosity.

• Add a stoichiometric amount of silver sulfate (Ag₂SO4) relative to the measured halide concentration.

• Stir the solution vigorously in the dark for 12 hours to drive the precipitation of insoluble AgCl.

• Filter the suspension through a 0.22 µm PTFE syringe filter to remove the AgCl precipitate.

• Remove the water using the Nitrogen Sweeping protocol (Module 1).

• Self-Validation System: Run a cyclic voltammogram (CV) of the purified IL using a glassy carbon working electrode. The restoration of a wide electrochemical window (typically > 4.0 V) without premature anodic oxidation peaks validates the complete absence of halide impurities.

References

• Ren, S., Hou, Y., Wu, W., & Liu, W. (2010). "Purification of Ionic Liquids: Sweeping Solvents by Nitrogen." Journal of Chemical & Engineering Data.[Link]

• Holbrey, J. D., Reichert, W. M., Swatloski, R. P., Broker, G. A., Pitner, W. R., Seddon, K. R., & Rogers, R. D. (2002). "Efficient, halide free synthesis of new, low cost ionic liquids: 1,3-dialkylimidazolium salts containing methyl- and ethyl-sulfate anions." Green Chemistry.[Link]

• Vander Hoogerstraete, T., Jamar, S., Wellens, S., & Binnemans, K. (2014). "Determination of Halide Impurities in Ionic Liquids by Total Reflection X-ray Fluorescence Spectrometry." Analytical Chemistry.[Link]

• Kockmann, N., et al. (2011). "Heat Pipe-Mediated Control of Fast and Highly Exothermal Reactions." Organic Process Research & Development (ACS Publications).[Link]

Technical Support Center: Scaling Up Reactions with 1-Ethyl-3-methylimidazolium Acetate ([EMIM][OAc])

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-ethyl-3-methylimidazolium acetate ([EMIM][OAc]). This guide is designed to provide in-depth technical assistance and troubleshooting advice for scaling up chemical reactions involving this versatile ionic liquid. As a senior application scientist, my goal is to synthesize technical accuracy with practical, field-proven insights to help you navigate the complexities of moving from bench-scale experiments to larger-scale production.

The unique properties of [EMIM][OAc], such as its excellent ability to dissolve a variety of biopolymers like cellulose, make it a promising candidate for industrial applications.[1] However, scaling up processes with this ionic liquid presents a distinct set of challenges that require careful consideration and a systematic approach to problem-solving. This guide is structured to provide you with the necessary tools and knowledge to anticipate, diagnose, and resolve these issues effectively.

Part 1: Troubleshooting Guide for Scale-Up of [EMIM][OAc] Reactions

Scaling up reactions from the laboratory to pilot or industrial scale often reveals challenges that are not apparent at the bench. This section provides a systematic guide to troubleshooting common issues encountered during the scale-up of processes utilizing [EMIM][OAc].

Common Scale-Up Issues and Solutions

Issue	Probable Cause(s)	Recommended Solutions & Explanations
Increased Reaction Time or Incomplete Conversion	- Poor Mixing and Mass Transfer: Increased viscosity of [EMIM][OAc] solutions, especially with dissolved solids, can lead to inefficient mixing in larger reactors. This creates concentration and temperature gradients, slowing down the reaction rate. - Inadequate Heat Transfer: Exothermic or endothermic reactions can be difficult to control in large volumes due to the lower surface-area-to-volume ratio of larger reactors. This can lead to localized "hot spots" or "cold spots."[2]	- Reactor Design: Employ reactors with high-torque overhead stirrers, multiple impellers, or baffles to improve mixing. For highly viscous systems, consider specialized reactors like helical ribbon or anchor stirrers. - Process Parameters: Gradually increase agitation speed while monitoring power consumption. Consider operating at a slightly higher temperature to decrease viscosity, but be mindful of the thermal stability of your reactants and the ionic liquid.
Product Degradation or Side Reactions	- Thermal Instability of [EMIM][OAc]: Although relatively stable, prolonged exposure to high temperatures (typically above 120-170°C) can lead to the degradation of [EMIM][OAc].[3] This can introduce impurities and affect reaction performance. - Localized Overheating: Poor heat transfer can cause localized areas of high temperature, leading to the decomposition of thermally sensitive products or reagents.	- Temperature Control: Implement a robust temperature control system with multiple temperature probes to monitor for thermal gradients. Utilize a reactor with a jacket and a reliable heat transfer fluid. For highly exothermic reactions, consider a semi-batch or continuous flow process to manage heat generation. - Isothermal TGA Analysis: Perform isothermal thermogravimetric analysis (TGA) on your reaction mixture to determine the maximum safe operating temperature for the desired reaction time.[3]
Difficult Product Isolation and Purification	- High Viscosity of the Reaction Mixture: The viscous nature of [EMIM][OAc] can make filtration, extraction, and other separation techniques challenging and slow. - Product Solubility in [EMIM][OAc]: If the product is highly soluble in the ionic liquid, direct precipitation or crystallization may not be feasible. - Residual Acetic Acid: In applications like biomass processing, acetic acid can be generated as a byproduct, which can be difficult to separate from [EMIM][OAc] due to strong interactions.[4]	- Anti-Solvent Precipitation: Identify a suitable anti-solvent that is miscible with [EMIM][OAc] but in which your product is insoluble. Water is a common anti-solvent for precipitating biomass components from [EMIM][OAc]. - Extraction: Use a suitable extraction solvent. For separating acetic acid, the addition of a protic solvent like water can weaken the interaction with [EMIM][OAc], facilitating extraction with a solvent like ethyl acetate.[4][5] - High-Vacuum Distillation: For volatile products or byproducts like acetic acid, high-vacuum distillation can be an effective separation method.[4][5]
Inconsistent Batch-to-Batch Results	- Water Content Variation: [EMIM][OAc] is hygroscopic, and variations in water content can significantly affect its viscosity, solvating properties, and reactivity.[6] - Impurity Buildup During Recycling: If the ionic liquid is recycled, impurities from previous batches can accumulate and interfere with subsequent reactions.	- Strict Moisture Control: Store [EMIM][OAc] under an inert atmosphere and use anhydrous handling techniques.[7] Measure and adjust the water content of the ionic liquid before each reaction. - IL Purification: Implement a purification step for the recycled ionic liquid. This could involve washing with a suitable solvent, treatment with activated carbon, or vacuum drying to remove volatile impurities.

Troubleshooting Workflow Diagram

The following diagram illustrates a logical workflow for troubleshooting common issues during the scale-up of reactions with [EMIM][OAc].

Caption: Troubleshooting workflow for scaling up [EMIM][OAc] reactions.

Part 2: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the practical aspects of working with [EMIM][OAc] on a larger scale.

1. What is the recommended maximum operating temperature for reactions in [EMIM][OAc]?

The thermal stability of [EMIM][OAc] is a critical factor in determining the maximum operating temperature. While it can vary depending on the presence of other reagents, studies have shown that decomposition can become significant at temperatures above 120-170°C, especially over extended periods.[3] It is highly recommended to perform thermogravimetric analysis (TGA) on your specific reaction mixture to establish a safe upper-temperature limit for your process.

2. How can I accurately determine and control the water content in [EMIM][OAc] at a larger scale?

Given its hygroscopic nature, controlling water content is crucial. For large-scale operations, Karl Fischer titration is the standard method for accurately determining water content. To control moisture, always handle [EMIM][OAc] under a dry, inert atmosphere (e.g., nitrogen or argon).[7] For drying large quantities, a rotary evaporator under high vacuum at a moderate temperature (e.g., 60-80°C) is effective.

3. What are the key safety precautions for handling large quantities of [EMIM][OAc]?

While [EMIM][OAc] is considered to have relatively low toxicity compared to some traditional organic solvents, proper safety protocols are essential when handling large volumes.[1][8]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses with side shields or chemical goggles, chemical-resistant gloves (e.g., PVC or rubber), and protective clothing.[9]

• Ventilation: Work in a well-ventilated area or use a local exhaust system to prevent the inhalation of any potential vapors or aerosols.[7][9]

• Spill Management: Have spill containment materials readily available, such as absorbent pads, sand, or earth.[7][9] In case of a large spill, contain it by bunding.[7]

• Storage: Store [EMIM][OAc] in tightly sealed containers in a cool, dry, and dark place, away from oxidizing agents.[7]

4. Can [EMIM][OAc] be recycled, and what are the best practices for its purification?

Yes, recycling [EMIM][OAc] is often necessary for the economic viability of a large-scale process. The purification method will depend on the nature of the impurities.

• Water-soluble impurities: Washing with water followed by removal of the water under vacuum can be effective.

• Organic impurities: Liquid-liquid extraction with a suitable organic solvent may be necessary.

• Colored impurities: Treatment with activated carbon can help remove colored byproducts.

• Volatile impurities: High-vacuum distillation can be used to remove volatile impurities.

It is crucial to analyze the purity of the recycled ionic liquid before reuse to ensure consistent results.

5. How does the viscosity of [EMIM][OAc] change with temperature and solute concentration, and how does this impact scale-up?

The viscosity of [EMIM][OAc] is highly dependent on temperature, decreasing significantly as the temperature increases.[10] The addition of solutes, particularly high molecular weight polymers like cellulose, will dramatically increase the viscosity.[11] This has a major impact on scale-up as it affects:

• Mixing: Higher viscosity requires more powerful mixing equipment to ensure homogeneity.

• Heat Transfer: Viscous solutions have lower heat transfer coefficients, making temperature control more challenging.

• Pumping and Transfer: Transferring viscous liquids between vessels requires specialized pumps.

When scaling up, it is essential to characterize the rheological properties of your reaction mixture at different temperatures and concentrations to properly design your process equipment.

Part 3: Experimental Protocol: Scale-Up of Lignocellulosic Biomass Dissolution in [EMIM][OAc]

This protocol provides a step-by-step methodology for the dissolution of lignocellulosic biomass in [EMIM][OAc], with specific considerations for scaling up the process.

Objective

To dissolve 1 kg of dried lignocellulosic biomass (e.g., wood pulp) in [EMIM][OAc] to a 10% (w/w) concentration.

Materials and Equipment

• 1-ethyl-3-methylimidazolium acetate ([EMIM][OAc]), ≥95% purity

• Dried lignocellulosic biomass (particle size < 1 mm)

• 20 L jacketed glass reactor with a high-torque overhead stirrer (with anchor or helical ribbon impeller), reflux condenser, and nitrogen inlet/outlet

• Heating/cooling circulator for the reactor jacket

• Vacuum pump and vacuum trap

• Karl Fischer titrator

• Deionized water (as an anti-solvent)

• Large Büchner funnel and filter paper

• Vacuum filtration flask

Protocol

• Preparation of [EMIM][OAc]: a. Charge 9 kg of [EMIM][OAc] into the 20 L reactor. b. Heat the ionic liquid to 80°C under a gentle nitrogen stream and full vacuum for 4-6 hours to remove residual water. c. Cool the [EMIM][OAc] to room temperature and take a sample for Karl Fischer titration. The water content should be below 0.5% (w/w). Repeat the drying process if necessary.

• Biomass Dissolution: a. Once the desired water content is achieved, heat the [EMIM][OAc] to 110°C with moderate agitation. b. Slowly add the 1 kg of dried biomass to the reactor over 1-2 hours to prevent clumping and ensure good dispersion. c. Once all the biomass is added, increase the agitation speed and continue heating at 110°C for 16 hours or until the biomass is fully dissolved.[8] Visually inspect the solution for any undissolved particles.

• Regeneration of Biomass (Cellulose-rich material): a. Cool the viscous solution to approximately 70-80°C. b. In a separate, appropriately sized vessel, prepare 100 L of deionized water. c. Slowly add the biomass-[EMIM][OAc] solution to the deionized water with vigorous stirring. The cellulose will precipitate as a white solid. d. Continue stirring for 1-2 hours to ensure complete precipitation and washing of the regenerated cellulose.

• Isolation and Washing: a. Filter the precipitated cellulose using a large Büchner funnel with vacuum filtration. b. Wash the filter cake with several portions of deionized water until the filtrate is clear and has a neutral pH. This is to remove any residual [EMIM][OAc].

• Drying: a. Dry the regenerated cellulose in a vacuum oven at 60°C until a constant weight is achieved.

Scale-Up Considerations

• Heat and Mass Transfer: The dissolution of biomass is an endothermic process. The jacketed reactor and efficient stirring are crucial for maintaining a uniform temperature and ensuring complete dissolution.

• Viscosity Management: The 10% (w/w) solution will be highly viscous. The high-torque stirrer is essential. For higher concentrations, a more specialized reactor design may be necessary.

• Material Handling: The slow addition of biomass is critical to prevent the formation of large agglomerates that are difficult to dissolve.

Process Flow Diagram

Caption: Process flow for biomass dissolution and regeneration.

References

• TCI AMERICA - Spectrum Chemical. (2018, July 6).
• Thermal Stability and Decomposition Mechanism of 1-Ethyl-3-Methylimidazolium Halides - OPUS. (n.d.).
• Santa Cruz Biotechnology. (n.d.).
• Clough, M. T., Geyer, K., Hunt, P. A., Mertes, J., & Welton, T. (2013). Thermal decomposition of carboxylate ionic liquids: trends and mechanisms. Physical Chemistry Chemical Physics, 15(48), 21206-21218.
• Yamada, T., Koshino, H., & Inomata, H. (2024). Facile Separation of Acetic Acid from 1-Ethyl-3-methylimidazolium Acetate Ionic Liquid with the Aid of a Protic Solvent. The Journal of Physical Chemistry B.
• Zaitsau, D., Papusha, M., Kopp, W., et al. (2023).
• Carl ROTH. (n.d.).
• Egorova, K. S., & Ananikov, V. P. (2018). Scaling-Up Ionic Liquid-Based Technologies: How Much Do We Care About Their Toxicity? Prima Facie Information on 1-Ethyl-3-Methylimidazolium Acetate. Toxicological Sciences, 161(2), 249–265.
• Zaitsau, D., Papusha, M., Kopp, W., et al. (2023). Thermal decomposition of 1-ethyl-3-methylimidazolium acetate.
• Barrow, M., MacLeod, J., & Talibi, M. (2024).
• proionic. (2023, October 10).
• ChemicalBook. (2026, January 17). Chemical Safety Data Sheet MSDS / SDS - 1-Ethyl-3-methylimidazolium chloride.
• Schwolow, S., Mutsch, B., Kockmann, N., & Röder, T. (2019). Model-based scale-up and reactor design for solvent-free synthesis of an ionic liquid in a millistructured flow reactor. Reaction Chemistry & Engineering, 4(2), 324-336.
• Zaitsau, D., Papusha, M., Kopp, W., et al. (2023). Thermal decomposition of 1-ethyl-3-methylimidazolium acetate.
• Audu, I., Ziegler-Devin, I., Winter, H., Bremer, M., Hoffmann, A., Fischer, S., Laborie, M., & Brosse, N. (2017). Impact of Ionic Liquid 1-Ethyl-3-Methylimidazolium Acetate Mediated Extraction on Lignin Features. Green and Sustainable Chemistry, 7, 114-140.
• Domene-López, D., García-Quesada, J. C., Martin-Gullon, I., & Montanés, N. (2023). Study of the Plasticization Effect of 1-Ethyl-3-methylimidazolium Acetate in TPS/PVA Biodegradable Blends Produced by Melt-Mixing. Polymers, 15(7), 1789.
• Yamada, T., Koshino, H., & Inomata, H. (2024). Facile Separation of Acetic Acid from 1-Ethyl-3-methylimidazolium Acetate Ionic Liquid with the Aid of a Protic Solvent. The Journal of Physical Chemistry B.
• Schmidt, M., Schöbel, J., & Ruck, M. (2025). 1-Ethyl-3-methylimidazolium Acetate as a Reactive Solvent for Elemental Sulfur and Poly(sulfur nitride). The Journal of Physical Chemistry B.
• ResearchGate. (2016, March 6).
• Wang, L., Wu, J., & Li, Y. (2014). 1-Ethyl-3-methylimidazolium acetate as a highly efficient organocatalyst for cyanosilylation of carbonyl compounds with trimethylsilyl cyanide. Scientific Reports, 4, 5389.
• Faria, J., Neves, C. M., Teixeira, A., et al. (2021). Mixtures of the 1-ethyl-3-methylimidazolium acetate ionic liquid with different inorganic salts: insights into their interactions. Physical Chemistry Chemical Physics, 23(16), 9814-9826.
• Gali, P. K., Llorca, M., Ladero, M., & Garcia, A. B. (2021). Pretreatment of Lignocellulosic Biomass with 1-Ethyl-3-methylimidazolium Acetate for Its Eventual Valorization by Anaerobic Digestion. Applied Sciences, 11(23), 11197.
• Wesierski, T., & Krawczyk, D. (2025).
• Unveiling the environmental costs of lignocellulosic film production with ionic liquids: the case of 1-ethyl-3-methylimidazolium acet
• Viscosity of the 1-ethyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ionic liquid from equilibrium and nonequilibrium molecular dynamics. (n.d.). RSC Publishing.
• Vitucci, F. M., Tummolo, M., Genga, A., et al. (2023). Ionic Liquids as Working Fluids for Heat Storage Applications: Decomposition Behavior of N-Butyl-N-methylpyrrolidinium tris(pentafluoroethyl)
• How Different Electrolytes Can Influence the Aqueous Solution Behavior of 1-Ethyl-3-Methylimidazolium Chloride: A Volumetric, Viscometric, and Infrared Spectroscopy Approach. (2020). Frontiers in Chemistry, 8, 594895.
• Study of the Plasticization Effect of 1-Ethyl-3-methylimidazolium Acetate in TPS/PVA Biodegradable Blends Produced by Melt-Mixing. (2025).
• Schmidt, M., Schöbel, J., & Ruck, M. (2024). 1-Ethyl-3-methylimidazolium Acetate as a Reactive Solvent for Elemental Sulfur and Poly(sulfur nitride). The Journal of Physical Chemistry B.
• A Critical Review on the Development of Ionic Liquids-Based Nanofluids as Heat Transfer Fluids for Solar Thermal Energy. (2021). MDPI.
• O'Bryan, P., Li, C., Liu, L., et al. (2011). Enrichment, isolation and characterization of fungi tolerant to 1-ethyl-3-methylimidazolium acetate. Journal of Applied Microbiology, 110(4), 940–949.
• The effect of 1-ethyl-3-methylimidazolium acetate on the enzymatic degradation of cellulose. (2014).
• Viscoelasticity and rheology in the regimes from dilute to concentrated in cellulose 1-ethyl-3-methylimidazolium acetate solutions. (2013). Cellulose, 20(3), 1215-1225.
• Aiello, A., Hoffman, J., Kotula, A., Flagg, L., Li, R., & Woodcock, J. (2023). Trace Water Effects on Crystalline 1-Ethyl-3-methylimidazolium Acetate. Journal of Physical Chemistry B, 127(20), 4609–4617.
• Radhi, A., Le, K. A., Ries, M. E., & Budtova, T. (2015). Macroscopic and microscopic study of 1-ethyl-3-methyl-imidazolium acetate-DMSO mixtures. The Journal of Physical Chemistry B, 119(6), 2468–2475.

Sources

• 1. Scaling-Up Ionic Liquid-Based Technologies: How Much Do We Care About Their Toxicity? Prima Facie Information on 1-Ethyl-3-Methylimidazolium Acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Model-based scale-up and reactor design for solvent-free synthesis of an ionic liquid in a millistructured flow reactor - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/C8RE00148K [pubs.rsc.org]
• 3. Thermal decomposition of carboxylate ionic liquids: trends and mechanisms - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C3CP53648C [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Facile Separation of Acetic Acid from 1-Ethyl-3-methylimidazolium Acetate Ionic Liquid with the Aid of a Protic Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Trace Water Effects on Crystalline 1-Ethyl-3-methylimidazolium Acetate | NIST [nist.gov]
• 7. spectrumchemical.com [spectrumchemical.com]
• 8. Impact of Ionic Liquid 1-Ethyl-3-Methylimidazolium Acetate Mediated Extraction on Lignin Features [scirp.org]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. A Review of the State of the Art on Ionic Liquids and Their Physical Properties During Heat Transfer [mdpi.com]
• 11. researchgate.net [researchgate.net]

Overcoming viscosity issues with 1-ethyl-3-methylimidazolium based ionic liquids

Welcome to the [EMIM] Ionic Liquid Technical Support Hub .

I am Dr. Aris Thorne, Senior Application Scientist. I have designed this guide to address the most persistent operational bottleneck in ionic liquid (IL) research: Viscosity .

Unlike molecular solvents, the viscosity of 1-ethyl-3-methylimidazolium ([EMIM]) salts is not a fixed constant; it is a dynamic variable governed by Coulombic forces, hydrogen bonding, and purity. Treat this guide not as a textbook, but as a diagnostic system to debug your rheological issues.

Module 1: Diagnostic & Root Cause Analysis

"Why is my [EMIM] IL behaving like honey (or concrete)?"

Before you heat or dilute, you must diagnose the source of the viscosity. It is rarely random; it is structural.

Q1: My [EMIM][Cl] is solid at room temperature, but the literature says "Ionic Liquid." Is my batch defective?

Status: Normal Behavior. Root Cause: [EMIM][Cl] is a prototype IL, but it has a melting point of ~80–87°C. It is not a Room Temperature Ionic Liquid (RTIL).

• Mechanism: The chloride anion (

  ) is small and charge-dense. It forms strong hydrogen bonds with the acidic protons on the imidazolium ring (specifically at the C2 position). These networks lock the ions into a lattice.

• Action: If you need a liquid at Room Temperature (RT), you are using the wrong anion. You must perform an anion exchange (metathesis) to a bulky, diffuse anion like

  or .

Q2: I synthesized [EMIM][NTf2], but it is significantly more viscous than the commercial standard (35 cP vs. 120 cP). Why?

Status: Contamination Alert (The "Halide Drag"). Root Cause: Incomplete metathesis. You likely have residual halide (

or ) impurities from the precursor.

• The Physics: Even 1 mol% of residual chloride can drastically increase viscosity because

  acts as a "cross-linker" between imidazolium cations, whereas acts as a lubricant.

• Validation Test (Silver Nitrate Protocol):

  • Take 0.1 mL of your IL.

  • Dilute with 1 mL deionized water (or MeOH if hydrophobic).

  • Add 2 drops of

    solution.

  • Result: A white haze/precipitate indicates

    contamination. Your viscosity issue is a purity issue.

Module 2: Operational Troubleshooting (The "Quick Fixes")

"I cannot pump, pipette, or stir this sample."

Q3: I cannot pipette my IL accurately. It sticks to the tip and creates bubbles.

Solution: The Thermal Switch Strategy. Ionic liquids do not follow Arrhenius behavior perfectly; they often follow the Vogel-Fulcher-Tammann (VFT) equation. This means viscosity drops precipitously with small temperature increases.

• Protocol:

  • Heat your reservoir/vial to 40–50°C .

  • Viscosity often drops by 50–70% in this window (e.g., [EMIM][EtSO4] drops from ~95 cP at 25°C to ~35 cP at 50°C).

  • Use positive displacement pipettes . Air-displacement pipettes rely on air cushions that fail with viscous, non-volatile liquids.

Q4: My flow chemistry reactor is over-pressurizing due to high pressure drop.

Solution: The Cosolvent "Lubricant" Effect. You do not need to run neat ILs. Adding a molecular cosolvent breaks the Coulombic lattice.

• Data Insight: Adding just 5 mol% of Acetonitrile or Methanol can reduce the viscosity of [EMIM]-based ILs by up to 40–60% .

• Warning: If using water as a cosolvent with

  or , monitor for hydrolysis (HF formation).

Module 3: Chemical Engineering (Anion Selection)

"How do I engineer a lower viscosity system?"

If temperature and purity are controlled, you must select an anion with diffuse charge and low symmetry .

Viscosity Hierarchy of [EMIM] Salts (at 25°C):

Anion	Approx. Viscosity (cP)	Description	Best For

|

(DCA) | ~21 | Ultra-low viscosity. Planar, flexible. | Electrochemistry, fast kinetics. | | (NTf2) | ~34 | Low viscosity. Bulky, charge delocalized. | General synthesis, stable media. | | | ~38 | Moderate. H-bonding present. | Traditional catalysis. | | | ~95 | High. Stronger interactions. | Coating, lubricants. | | | Solid | Crystalline network. | Precursor only. |

Decision Logic for Anion Selection

Use the diagram below to select the correct anion based on your viscosity vs. stability requirements.

Figure 1: Strategic decision tree for selecting anions to minimize viscosity based on stability constraints.

Module 4: Purification Protocol

"How to clean 'Dirty' ILs to restore flow."

If your IL is viscous due to halide impurities (diagnosed in Module 1), use this purification loop.

The "Wash-Extract-Dry" Protocol:

• Dissolution: Dissolve your viscous [EMIM][NTf2] (hydrophobic) in Dichloromethane (DCM) .

• Washing: Wash the DCM layer with deionized water

  .

  • Mechanism:[1] The halide impurities (

    , from synthesis) partition into the water. The hydrophobic IL stays in DCM.

• Silver Check: Test the final water wash with

  . If clear, halides are gone.

• Drying (CRITICAL):

  • Rotary evaporate the DCM.[2]

  • High Vacuum Step: Place the IL under high vacuum (< 0.1 mbar) at 60°C for 4-6 hours.

  • Why? Removing trace water and DCM is essential. While water lowers viscosity in some cases, it creates inconsistent data.[3]

Figure 2: Purification workflow to remove halide impurities that artificially inflate viscosity.

References

• Marsh, K. N., et al. (2004). Room temperature ionic liquids and their mixtures—a review. Fluid Phase Equilibria. Link

  • Key Data: Comprehensive viscosity tables for [EMIM] salts.

• Seddon, K. R., et al. (2000). Influence of chloride, water, and organic solvents on the physical properties of ionic liquids. Pure and Applied Chemistry. Link

  • Key Mechanism: The "Halide Drag" effect and impurity analysis.

• Tokuda, H., et al. (2004). Physicochemical Properties and Structures of Room Temperature Ionic Liquids. 1. Variation of Anionic Species. The Journal of Physical Chemistry B. Link

  • Key Data: Viscosity comparison of [DCA], [NTf2], and [BF4].

• NIST Standard Reference Database . Ionic Liquids Database (ILThermo). Link

  • Validation: Authoritative source for thermophysical property verific

Sources

• 1. Application Extended Vogel -Tammann-Fulcher Equation for Soybean Oil – Oriental Journal of Chemistry [orientjchem.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Best practices for handling and storing hygroscopic ionic liquids

Technical Support Center: Handling & Storage of Hygroscopic Ionic Liquids

Current Status: Online | Tier: Senior Application Scientist Support Ticket ID: IL-HYGRO-PROTOCOLS-2024

Introduction: The "Water Problem" in Ionic Liquids

As researchers, we often treat Ionic Liquids (ILs) as "super-solvents," but we underestimate their most frustrating property: hygroscopicity .

Water is not just an impurity; it is a structural disruptor. Even trace amounts (500–1000 ppm) can:

• Collapse Viscosity: Water molecules disrupt the coulombic network between anions and cations, reducing viscosity by up to 88% in some cases [1].

• Shrink Electrochemical Windows: Water undergoes electrolysis long before the IL, introducing parasitic currents.

• Trigger Hydrolysis: In fluorinated ILs (e.g.,

  , ), water reacts to form Hydrofluoric Acid (HF), corroding equipment and degrading the IL [2].

This guide moves beyond basic "keep it dry" advice. It provides self-validating protocols for restoring and maintaining IL integrity.

Tier 1: Storage & Handling (Immediate Triage)

Q: My IL has turned from a liquid into a goo or solid. Is it ruined? A: Not necessarily. This is likely a Glass Transition or Crystallization induced by water uptake or temperature drops.

• The Mechanism: Water can act as a plasticizer, lowering the glass transition temperature (

  ), or conversely, it can facilitate crystallization in supercooled ILs by providing nucleation sites.

• The Fix: Gently heat the IL to 50–60°C. If it melts and remains clear, it is recoverable. If it remains cloudy or has a precipitate, it may have undergone hydrolysis (see Tier 4).

Q: Can I store ILs in plastic falcon tubes? A: Avoid this for long-term storage. While convenient, plastics (PP/PE) are permeable to water vapor over weeks. Furthermore, ILs can leach plasticizers (phthalates) from the tube, introducing UV-active impurities.

• Best Practice: Use borosilicate glass with PTFE-lined caps.

• Gold Standard: Schlenk flasks with greased ground-glass joints stored under Argon.

Visual Guide: The Anion Hygroscopicity Spectrum Use this diagram to determine the stringency of your storage method.

Figure 1: Classification of anions by hygroscopicity. Green zone anions can be weighed in air (quickly); Red zone anions require a glovebox.

Tier 2: Purification & Restoration (The Drying Protocol)

Q: I’ve been vacuum drying my IL for 24 hours, but the water content is stuck at 1000 ppm. Why? A: You are fighting Mass Transfer Limitations . ILs are viscous.[1] Under static vacuum, the surface dries quickly, forming a "crust" or high-viscosity layer that traps water in the bulk liquid. Vacuum alone is inefficient for deep drying.

The Solution: The "Sparge & Vac" Protocol Research confirms that "sweeping" (sparging) with dry gas is often superior to static vacuum for breaking the viscosity barrier [3].

Experimental Protocol: Deep Drying Workflow

Parameter	Specification
Temperature	60°C – 80°C (Do not exceed 100°C for or )
Agitation	Magnetic stirring (High RPM) is mandatory .
Gas Source	Ultra-high purity or Ar (passed through a Drierite column).
Vacuum Level	< 1 mbar (High Vacuum)

Step-by-Step Procedure:

• Phase 1 (The Sweep): Place IL in a Schlenk flask. Heat to 70°C. Insert a long needle/cannula connected to dry

  directly into the liquid. Bubble vigorously for 2–4 hours. This mechanically agitates the liquid and maximizes surface area for water desorption.

• Phase 2 (The Pull): Switch to high vacuum (< 1 mbar) while maintaining heat and stirring.

• Phase 3 (The Lock): Backfill with dry Argon. Seal immediately.

Figure 2: The iterative "Sparge & Vac" cycle for overcoming viscosity-induced water trapping.

Tier 3: Advanced Diagnostics (Analysis)

Q: My Karl Fischer (KF) titration is drifting and won't reach an endpoint. A: This is likely an Interference Reaction . Standard KF reagents contain methanol.[2][3] Some IL impurities or the IL itself can react with the iodine or methanol, causing a "phantom" water count.

• Troubleshooting Checklist:

  • Switch to Coulometric: For water content < 1%, volumetric titration is too inaccurate. Use coulometric titration with a diaphragm-less cell if possible (to prevent clogging).

  • Check pH: Acidic ILs (or hydrolyzed ones) can shift the KF reaction equilibrium. Add a buffer (imidazole) to the KF solvent.

  • Solubility: Ensure the IL is fully dissolved in the anolyte. If not, add dry chloroform or formamide as a co-solvent [4].

Tier 4: Crisis Management (Safety & Hydrolysis)

Q: My IL smells like almonds or vinegar. Is it safe? A: STOP immediately. This indicates the degradation of the anion.

• and Anions: In the presence of water and heat, these hydrolyze to release Hydrofluoric Acid (HF) and volatile phosphoryl/boron species [2].

  • Reaction:

• Safety Action:

  • Do not open the vessel outside a fume hood.

  • Test the headspace with wet pH paper. If it turns red, HF is present.

  • Disposal: Neutralize with excess Calcium Hydroxide (

    ) to precipitate Fluoride as Calcium Fluoride ( ) before disposal.

Q: Can I distill my IL to purify it? A: Only for specific classes (e.g., some protic ILs or EMIM-Cl). Most aprotic ILs have negligible vapor pressure and will decompose (pyrolyze) before they distill.

• Alternative: If the IL is colored (yellow/brown), this is organic impurity accumulation. Pass the liquid through a short column of activated charcoal or alumina (dried beforehand) to remove colored impurities.

References

• Widegren, J. A., et al. (2005). Effect of Water on the Viscosity and Conductivity of Ionic Liquids. Journal of Chemical & Engineering Data. Link

• Freire, M. G., et al. (2010).[4] Hydrolysis of Tetrafluoroborate and Hexafluorophosphate Counter Ions in Imidazolium-Based Ionic Liquids. Journal of Physical Chemistry A. Link

• Huddleston, J. G., et al. (2001). Characterization and comparison of hydrophilic and hydrophobic room temperature ionic liquids. Green Chemistry. Link

• IoLiTec Ionic Liquids Technologies GmbH. Karl Fischer Titration in Ionic Liquids. Link

Sources

• 1. Effect of Water on Local Structure and Dynamics in a Protic Ionic Liquid‐Based Electrolyte - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ionic liquids for Karl-Fischer titration | IoLiTec [iolitec.de]
• 3. Ionic liquids for Karl-Fischer titration | IoLiTec [iolitec.de]
• 4. Hydrolysis of tetrafluoroborate and hexafluorophosphate counter ions in imidazolium-based ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: Tuning Imidazolium Ionic Liquids via Anion Selection for Pharmaceutical Applications

As the pharmaceutical industry increasingly turns to non-aqueous, tunable solvent systems to overcome the solubility and bioavailability bottlenecks of modern active pharmaceutical ingredients (APIs), imidazolium-based ionic liquids (ILs) have emerged as a premier platform. The 1-alkyl-3-methylimidazolium cation (e.g., [BMIM]⁺ or [EMIM]⁺) provides a stable, highly modular core. However, it is the anion that dictates the macroscopic physicochemical properties—such as viscosity, thermal stability, and hydrogen-bond basicity—that ultimately determine the success of an API-IL formulation.

As an application scientist, selecting the correct anion is not a matter of trial and error; it requires a mechanistic understanding of ion-ion interactions and their impact on thermodynamic stability and mass transfer. This guide objectively compares four benchmark imidazolium ILs, detailing the causality behind their performance and providing self-validating experimental protocols for rigorous laboratory evaluation.

Mechanistic Causality of Physicochemical Properties

The Viscosity Paradigm: Coulombic Attraction vs. Charge Delocalization

Viscosity in ionic liquids is fundamentally governed by the strength of the intermolecular forces—specifically, Coulombic interactions, van der Waals forces, and hydrogen bonding. High viscosity impedes mass transfer, slowing down API dissolution rates and complicating downstream formulation pumping.

When comparing anions, highly symmetrical and localized charges (such as chloride [Cl]⁻ or tetrafluoroborate [BF4]⁻) result in strong Coulombic attraction with the imidazolium cation, leading to tight ion packing and high viscosity. Conversely, the bis(trifluoromethylsulfonyl)imide anion ([NTf2]⁻) is large, highly asymmetric, and features extensive charge delocalization across its S-N-S core and CF₃ groups. This delocalization drastically weakens the Coulombic network, preventing tight packing and resulting in a significantly lower viscosity and higher ionic conductivity 1[1], 2[2].

Thermal Stability: The Role of Nucleophilic Attack

Thermal degradation of imidazolium ILs typically initiates via a nucleophilic attack by the anion on the acidic C2 proton or the alkyl chains of the imidazolium ring (an Sₙ2 mechanism). Halide anions are strong nucleophiles, which triggers decomposition at relatively low temperatures (~250°C). Fluorinated anions like [PF6]⁻, [BF4]⁻, and especially [NTf2]⁻ are weakly nucleophilic. The superior stability of the [NTf2]⁻ anion pushes the onset of thermal decomposition (

) well above 400°C, making it the ideal choice for high-temperature pharmaceutical melt-extrusion processes3[3], 4[4].

API Solubilization and Polymorph Control

Imidazolium ILs act as designer solvents capable of disrupting the crystalline lattice of poorly water-soluble APIs. The anion dictates the hydrogen-bond basicity of the solvent. For example, ILs have been shown to increase the aqueous solubility of ibuprofen by up to 120-fold and improve the dissolution rate of rifampicin by 83% 5[5], 6[6]. Furthermore, specific cation/anion pairings can direct the crystallization process; using[C6MIM][BF4], researchers successfully isolated the highly unstable, yet highly soluble, Form IV polymorph of the neuroleptic drug gabapentin 5[5].

Quantitative Comparison of [BMIM]⁺ Ionic Liquids

The following table summarizes the physicochemical profiles of 1-butyl-3-methylimidazolium ([BMIM]⁺) paired with four distinct anions.

Property / Metric	[BMIM][Cl]	[BMIM][BF4]	[BMIM][PF6]	[BMIM][NTf2]
Anion Type	Chloride	Tetrafluoroborate	Hexafluorophosphate	Bis(trifluoromethylsulfonyl)imide
Physical State (at 25°C)	Solid (mp ~73°C)	Liquid	Liquid	Liquid
Dynamic Viscosity (cP at 25°C)	N/A (Solid)	~110 - 150	~250 - 300	~30 - 50
Thermal Stability ( )	~250°C	~350°C	~350°C	> 400°C
Water Miscibility	Highly Hydrophilic	Hydrophilic (Miscible)	Hydrophobic (Immiscible)	Highly Hydrophobic
H-Bond Basicity (Solvation Power)	Very High	Moderate	Low	Moderate
Primary Pharmaceutical Use	Biomass dissolution, API synthesis	API solubilization, Crystallization	Extraction, Two-phase systems	Transdermal delivery, API-ILs

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. They include mandatory orthogonal checks to prevent false-positive data caused by moisture ingress, kinetic artifacts, or unintended phase transformations.

Protocol 1: Rheological Profiling (Viscosity & Flow Behavior)

Causality: Viscosity directly impacts mass transfer and API dissolution kinetics. Because ILs are highly hygroscopic, absorbed water acts as a plasticizer, artificially lowering the measured viscosity.

• Moisture Quantification: Perform a Karl Fischer titration prior to analysis. Ensure water content is < 100 ppm.

• Calibration: Run a standard Newtonian calibration fluid (e.g., silicone oil) at the target temperature to validate spindle geometry and torque sensor accuracy.

• Shear Sweep (The Self-Check): Execute a shear rate sweep (1 to 100 s⁻¹) at a constant 25°C using a Peltier-controlled rheometer. Validation: Pure ILs must exhibit perfectly Newtonian behavior. Any shear-thinning indicates the presence of impurities, undissolved aggregates, or moisture-induced structuring.

• Thermal Ramp: Measure dynamic viscosity across a temperature gradient (20°C to 80°C) to calculate the activation energy of viscous flow (

  ).

Protocol 2: Thermogravimetric Analysis (TGA)

Causality: Determining the maximum processing temperature before the anion initiates a nucleophilic attack on the imidazolium ring.

• Baseline Correction: Run an empty alumina crucible under identical heating profiles to subtract buoyancy effects.

• Atmosphere Control: Purge with high-purity Nitrogen (50 mL/min). Validation: This isolates purely thermal decomposition (

  ) and prevents premature oxidative degradation, which conflates the data.

• Dynamic Ramp: Heat the sample at 10°C/min from 25°C to 600°C to identify the extrapolated onset temperature.

• Isothermal Validation (The Self-Check): Dynamic TGA often overestimates long-term stability. Run a secondary isothermal hold at 20°C below the calculated

  for 12 hours. If mass loss exceeds 1%, the dynamic is kinetically misleading for long-term pharmaceutical processing.

Protocol 3: Isothermal API Solubilization & Polymorph Screening

Causality: Establishing the maximum thermodynamic solubility of an API without inducing unintended polymorphic transformations.

• Equilibration: Add excess API to the IL in a hermetically sealed vial. Shake isothermally (e.g., 25°C and 37°C) for 72 hours. Validation: Sealing prevents atmospheric moisture from acting as an anti-solvent.

• Phase Separation: Centrifuge at 10,000 rpm and filter the supernatant through a 0.22 µm PTFE syringe filter.

• Quantification: Dilute the supernatant in a miscible analytical solvent (e.g., acetonitrile) and quantify via HPLC-UV against a validated standard curve.

• Solid-State Verification (The Self-Check): Recover the undissolved solid residue and analyze it via X-ray Powder Diffraction (XRPD). Validation: This proves that the measured solubility corresponds to the original API polymorph and that the IL did not induce a phase transformation during the 72-hour hold.

Workflow Visualization

The following diagram outlines the critical path for selecting and validating an imidazolium ionic liquid for API formulation.

Caption: Workflow for selecting and validating imidazolium ionic liquids in API formulation.

References

• Source: mdpi.
• Source: nih.gov (PMC)
• Source: mdpi.
• Source: nih.gov (PMC)
• Source: e3s-conferences.
• Source: nih.gov (PubMed)

Sources

• 1. e3s-conferences.org [e3s-conferences.org]
• 2. Ion association of imidazolium ionic liquids in acetonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparing the Thermal and Electrochemical Stabilities of Two Structurally Similar Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thermal Stability of Ionic Liquids: Current Status and Prospects for Future Development [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Ionic Liquids in Pharmaceutical and Biomedical Applications: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Validating Experimental Results with 1-Ethyl-3-Methylimidazolium Ethyl Sulfate ([EMIM][EtSO4]): A Comparative Technical Guide

Topic: Validating Experimental Results with 1-Ethyl-3-Methylimidazolium Ethyl Sulfate ([EMIM][EtSO4]) Content Type: Publish Comparison Guide Audience: Researchers, Senior Scientists, Drug Development Leads

Executive Summary: The "Sulfate" Advantage in Green Chemistry

In the search for sustainable alternatives to Volatile Organic Compounds (VOCs), 1-ethyl-3-methylimidazolium ethyl sulfate (commonly abbreviated as [EMIM][EtSO4], often colloquially referred to as "EMIM Sulfate") has emerged as a premier halogen-free ionic liquid (IL). Unlike its fluorinated counterparts (e.g., [BMIM][PF₆]), [EMIM][EtSO4] eliminates the risk of hydrolysis into hydrofluoric acid (HF), making it a superior candidate for pharmaceutical extractions and electrochemistry.

However, the "green" label does not exempt it from rigorous validation. Commercial batches of [EMIM][EtSO4] often exhibit batch-to-batch variability in water content and alkyl sulfate hydrolysis, which can skew solubility parameters and cytotoxicity data. This guide provides a self-validating framework to ensure experimental reproducibility.

Comparative Performance Analysis

To validate [EMIM][EtSO4], one must benchmark it against the industry standards: traditional polar aprotic solvents (DMSO) and first-generation ionic liquids ([BMIM][PF₆]).

Table 1: Performance Matrix – [EMIM][EtSO4] vs. Alternatives

Feature	[EMIM][EtSO4] (Target)	[BMIM][PF₆] (Alternative IL)	DMSO (Traditional VOC)	Validation Insight
Hydrolytic Stability	High (Halogen-free)	Low (Generates HF + POF₃ in water)	High	[EMIM][EtSO4] prevents equipment corrosion and sample contamination.
Viscosity (25°C)	~95–120 mPa·s	~300 mPa·s	2 mPa·s	High viscosity requires heating or dilution; critical for mass transfer validation.
Cytotoxicity (EC₅₀)	Moderate (Alkyl chain dependent)	Moderate to High (Fluorine toxicity)	Low (at <1%)	[EMIM][EtSO4] is preferred for bio-extractions but requires removal validation.
Thermal Stability	Stable up to ~250°C (TGA)	Stable up to ~300°C	Boiling Pt: 189°C	Warning: TGA overestimates [EMIM][EtSO4] stability; IR detects breakdown earlier [1].
Synthesis Purity	High (Alkylation of imidazole)	Moderate (Metathesis leaves halide traces)	Very High	[EMIM][EtSO4] synthesis is atom-efficient, avoiding halide impurities (Cl⁻/Br⁻).

Critical Validation Protocols

Expertise Note: The following protocols are designed to detect "silent" failures—errors that standard QC might miss but which drastically alter experimental outcomes.

Protocol A: The "Water-Viscosity" Calibration Curve

Rationale: [EMIM][EtSO4] is hygroscopic. Even 1000 ppm (0.1%) of water can drop viscosity by 20–30%, altering reaction kinetics and diffusion rates. Standardizing water content is mandatory before any kinetic experiment.

Step-by-Step Workflow:

• Vacuum Drying: Dry the neat IL at 60°C under high vacuum (<1 mbar) for 24 hours.

• Karl Fischer Titration: Validate water content is <100 ppm using coulometric Karl Fischer titration.

• Viscosity Baseline: Measure viscosity at 25°C using a cone-and-plate rheometer.

  • Acceptance Criteria: Value must fall within 95–100 mPa·s. If <90 mPa·s, residual solvent or water is present.[1][2]

• Spiking Control: For biological applications where water is unavoidable, generate a calibration curve by spiking known water amounts (0.5%, 1%, 5%) and measuring viscosity. Use this curve to normalize diffusion coefficients in your results.

Protocol B: Thermal Stability Verification (Isothermal TGA)

Rationale: Dynamic TGA (ramping temperature) often overestimates stability. Research indicates [EMIM][EtSO4] begins slow decomposition at temperatures lower than its "onset" temperature due to the equilibrium reversal of ethyl sulfate formation [1].

Step-by-Step Workflow:

• Setup: Load 10–15 mg of [EMIM][EtSO4] into a platinum pan.

• Dynamic Scan (Reference): Ramp 10°C/min to 500°C to find

  (typically ~280°C).

• Isothermal Hold (Validation):

  • Heat fresh sample to

    (e.g., 230°C).

  • Hold for 4 hours.

• Analysis:

  • If mass loss > 1% per hour, the liquid is unstable for long-term processes at this temperature.

  • Expert Tip: For rigorous validation, analyze the headspace or residue via FTIR to detect diethyl sulfate or imidazole breakdown products.

Visualizing the Validation Logic

The following diagrams illustrate the decision-making process for selecting and validating [EMIM][EtSO4].

Diagram 1: Solvent Selection Decision Matrix

This logic tree helps researchers decide when [EMIM][EtSO4] is the scientifically valid choice over [BMIM][PF₆] or DMSO.

Caption: Decision matrix for selecting [EMIM][EtSO4] based on hydrolytic stability and viscosity constraints.

Diagram 2: Purity Validation Workflow

A self-validating loop to ensure the ionic liquid does not introduce artifacts (e.g., halide impurities acting as catalysts).

Caption: Step-by-step purity validation workflow to prevent experimental artifacts caused by impurities.

References

• Wheeler, J. L., et al. (2017).[3] Thermal Breakdown Kinetics of 1-Ethyl-3-Methylimidazolium Ethylsulfate Measured Using Quantitative Infrared Spectroscopy. Applied Spectroscopy. Link

• National Toxicology Program. (2022). Toxicity studies of select ionic liquids... administered in drinking water. NTP Toxicity Report Series. Link

• Navarro, P., et al. (2017).[4] Comparison of Ionic Liquids to Conventional Organic Solvents for Extraction of Aromatics from Aliphatics. Journal of Chemical & Engineering Data. Link

• Gomez, E., et al. (2006).[5] Physical Properties of Pure 1-Ethyl-3-methylimidazolium Ethylsulfate.... Journal of Chemical & Engineering Data.[4] Link

• Ventura, S. P. M., et al. (2013). Ionic-liquid-mediated extraction and separation processes for bioactive compounds. Chemical Reviews. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. ethesis.nitrkl.ac.in [ethesis.nitrkl.ac.in]
• 3. Thermal Breakdown Kinetics of 1-Ethyl-3-Methylimidazolium Ethylsulfate Measured Using Quantitative Infrared Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Alternatives to 1-Ethyl-3-Methylimidazolium Sulfate: A Comprehensive Comparison Guide for Advanced Applications

Executive Summary

1-Ethyl-3-methylimidazolium sulfate ([EMIM][SO4] variants, including[EMIM][HSO4] and [EMIM][EtSO4]) are benchmark aprotic ionic liquids (ILs) renowned for their exceptional solvating power, high thermal stability, and wide electrochemical windows. However, their widespread industrial and pharmaceutical adoption is heavily bottlenecked by high synthesis costs, challenging recovery processes, and inherent cytotoxicity.

As a Senior Application Scientist, selecting the right solvent system requires moving beyond legacy imidazolium salts. This guide evaluates field-proven alternatives—specifically Protic Ionic Liquids (PILs) and Deep Eutectic Solvents (DES) —across three critical domains: Biomass Pretreatment, Electrochemical Devices, and Pharmaceutical Formulation.

Lignocellulosic Biomass Pretreatment & Fractionation

Mechanistic Comparison

[EMIM][HSO4] and[EMIM][OAc] excel at deconstructing lignocellulosic biomass by disrupting the extensive hydrogen-bonding network of crystalline cellulose via strong anion basicity. However, the imidazolium cation exerts severe chaotropic effects,[1].

The Alternatives:

• Protic Ionic Liquids (e.g., [TEA][HSO4]): Triethylammonium hydrogen sulfate provides a highly scalable alternative that[2].

• Deep Eutectic Solvents (e.g., Choline Chloride:Glycerol): DES systems rely on hydrogen-bond donors and acceptors. While their absolute delignification efficiency is lower than [EMIM] variants,[1].

Fig 1: Mechanistic divergence between [EMIM]-based and alternative biomass pretreatment pathways.

Protocol 1: Self-Validating Biomass Fractionation Using [TEA][HSO4]

• Biomass Loading & Wetting: Combine milled biomass with 80%[TEA][HSO4] (aq) at a 1:5 (w/w) ratio. Causality: This specific hydration level and ratio ensures complete solvation of lignin-carbohydrate complexes (LCCs) while preventing the localized mass-transfer limitations typical of highly viscous anhydrous ILs.

• Thermal Pretreatment: Incubate at 120 °C for 2 hours under continuous stirring. Causality: This thermal threshold provides sufficient kinetic energy to cleave β-O-4 aryl ether linkages in lignin without causing the thermal degradation of C5 sugars (furfural formation).

• Anti-Solvent Precipitation: Add deionized water (3x volume) to the slurry. Causality: The sudden shift in thermodynamic equilibrium forces the highly crystalline cellulose to precipitate out of solution, while the depolymerized lignin remains solvated in the PIL-water matrix.

• Self-Validation (Wash Effluent Monitoring): Filter the pulp and wash with water. Monitor the wash effluent via UV-Vis spectroscopy at 280 nm (lignin absorbance). Validation: A flat baseline at 280 nm confirms the complete removal of the PIL and inhibitory lignin phenolics, validating the substrate's readiness for downstream enzymatic saccharification.

Electrochemical Devices (PEMFC Electrolytes)

Mechanistic Comparison

In Proton Exchange Membrane Fuel Cells (PEMFCs),[EMIM][HSO4] is traditionally utilized as an anhydrous proton conductor,[3]. It operates via a combination of vehicular transport and the Grotthuss (proton-hopping) mechanism.

The Alternative:

• [DEMET][TFSI] (N,N-diethyl-N-methyl-N-(2-methoxyethyl) ammonium TFSI): Imidazolium rings are susceptible to electrochemical reduction at the cathode. [DEMET][TFSI] replaces the aromatic ring with an aliphatic quaternary ammonium structure, drastically improving electrochemical stability. Furthermore,[3].

Fig 2: Self-validating workflow for fabricating alternative protic ionic liquid PEMFC membranes.

Protocol 2: Anhydrous Membrane Fabrication

• Polymer Matrix Dissolution: Dissolve PVDF-HFP in tetrahydrofuran (THF) at 10% w/v under magnetic stirring at 40 °C. Causality: PVDF-HFP provides a robust fluorinated backbone; THF is chosen for its high volatility, which facilitates rapid phase inversion later in the process.

• Electrolyte Integration: Add[DEMET][TFSI] dropwise to achieve a 1:1 polymer-to-IL mass ratio. Causality: Dropwise addition prevents localized supersaturation and ensures a homogeneous distribution of the IL within the polymer's amorphous domains.

• Solvent Casting & Annealing: Cast the solution onto a glass Petri dish and anneal at 80 °C for 12 hours. Causality: Controlled thermal annealing evaporates the THF slowly, locking the PIL into the polymer matrix and preventing macroscopic phase separation (leaching).

• Self-Validation (EIS): Mount the membrane in a two-electrode Swagelok cell. Measure conductivity via Electrochemical Impedance Spectroscopy (EIS) from 1 MHz to 1 Hz. Validation: An intercept on the real axis (Nyquist plot) corresponding to a conductivity of >1.5 mS/cm validates the successful formation of continuous proton-conducting channels.

Pharmaceutical Formulation & API Extraction

Mechanistic Comparison

While [EMIM] variants are excellent at solubilizing recalcitrant Active Pharmaceutical Ingredients (APIs), the imidazolium cation exhibits significant cytotoxicity and chaotropic effects on lipid bilayers,[4].

The Alternative:

• Natural Deep Eutectic Solvents (NADES): Mixtures such as Choline Chloride:Urea or Choline Chloride:Glycerol rely entirely on transient hydrogen bonding rather than permanent ionic charges.[4].

Fig 3: Self-validating workflow for API solubility screening in Natural Deep Eutectic Solvents.

Protocol 3: Self-Validating API Solubility Screening in NADES

• NADES Synthesis: Combine Choline Chloride and Glycerol (1:2 molar ratio) and heat at 80 °C with stirring until a clear, homogenous liquid forms. Causality: Heating overcomes the lattice energy of the solid choline chloride, allowing the glycerol hydroxyls to establish a stable, room-temperature liquid hydrogen-bond network.

• API Saturation: Add an excess of the target API to the NADES and stir at 37 °C for 48 hours. Causality: 37 °C mimics physiological conditions, while the 48-hour window ensures the system reaches true thermodynamic equilibrium rather than a kinetic dissolution state.

• Phase Separation: Centrifuge the suspension at 10,000 rpm for 15 minutes, then filter the supernatant through a 0.22 µm PTFE syringe filter. Causality: Removing undissolved micro-particulates prevents false-positive concentration spikes during chromatographic analysis.

• Self-Validation (HPLC Mass Balance): Quantify the dissolved API via HPLC-UV. Validation: Perform a spike-recovery test by adding a known concentration of API to a blank NADES sample. A recovery rate of 98–102% validates that the highly viscous NADES matrix is not suppressing UV absorbance or interfering with the chromatographic column.

Quantitative Performance Comparison

The following table summarizes the operational parameters of [EMIM][SO4] variants against the discussed alternatives, providing a data-driven basis for solvent selection.

Solvent System	Primary Application	Thermal Stability	Enzyme / Bio-Compatibility	Viscosity (cP at 25°C)	Relative Cost
[EMIM][HSO4]	PEMFCs, Biomass	High (>300 °C)	Low (Highly Inhibitory)	Moderate (~90)	High ( $)
[TEA][HSO4]	Biomass Fractionation	Moderate (~200 °C)	Moderate	Low (<50)	Low ($)
ChCl:Glycerol (DES)	API Formulation, Biomass	Low (<150 °C)	High (Stabilizing)	High (~250-300)	Low ($)
[DEMET][TFSI]	PEMFC Electrolyte	High (>300 °C)	N/A (Industrial)	Low (~40)	High ( $)
Choline Acetate	Biomass Pretreatment	Moderate (~150 °C)	Moderate	High (>150)	Medium ( )

References

Sources

• 1. Comparison of three deep eutectic solvents and 1-ethyl-3-methylimidazolium acetate in the pretreatment of lignocellulose: effect on enzyme stability, lignocellulose digestibility and one-pot hydrolysis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Advances in ionic liquid recycling for lignocellulosic biomass pretreatment - Green Chemistry (RSC Publishing) DOI:10.1039/D5GC03051J [pubs.rsc.org]
• 3. A Critical Review on the Use of Ionic Liquids in Proton Exchange Membrane Fuel Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Deep Eutectic Solvents vs. Ionic Liquids in Pharma - Allan Chemical Corporation | allanchem.com [allanchem.com]

Performance comparison of monocationic vs dicationic imidazolium ionic liquids

Executive Summary

In the realm of designer solvents, imidazolium-based ionic liquids (ILs) remain the gold standard. However, the structural evolution from Monocationic Ionic Liquids (MILs) to Geminal Dicationic Ionic Liquids (DILs) represents a critical bifurcation in functional performance.

For drug development professionals, the choice is not merely about solvation power but about the balance between biocompatibility, thermal endurance, and rheology .

• The Verdict: Dicationic ILs (DILs) outperform their monocationic counterparts in thermal stability, surface tension, and specific antimicrobial efficacy. They exhibit a unique "dual-nature"—often showing lower cytotoxicity to mammalian cells while maintaining potent antimicrobial properties.

• The Trade-off: The primary penalty for using DILs is a significant increase in viscosity (often 2–15x higher than MILs), which can impede mass transfer in diffusion-limited processes unless mitigated by temperature or cosolvents.

Molecular Architecture & Mechanism

The fundamental difference lies in the charge density and structural symmetry. MILs consist of a single cationic head group with an alkyl tail. DILs (specifically geminal) feature two imidazolium head groups linked by a rigid or flexible spacer (alkylene chain), creating a "dumbbell" topology.

Structural Visualization

The following diagram illustrates the structural divergence and its impact on intermolecular interactions.

Figure 1: Structural comparison showing the transition from asymmetric MILs to the highly interconnected network of DILs.

Physicochemical Performance Matrix

The following data aggregates comparative studies between standard MILs (e.g.,

) and their DIL analogues (e.g., ).

Property	Monocationic (MIL)	Dicationic (DIL)	Performance Impact
Thermal Stability ( )	~350–400°C	> 400°C (+20–40°C)	DILs are superior for high-temp synthesis/sterilization due to higher molecular weight and charge density [1].
Viscosity ( at 25°C)	Low to Moderate (50–300 cP)	High (300–5000+ cP)	DILs form extensive hydrogen bond networks. This is a disadvantage for filtration but an advantage for stationary phases [2].
Density ( )	~1.1–1.3 g/cm³	Higher (~1.3–1.5 g/cm³)	Higher packing efficiency in DILs reduces free volume [3].
Surface Tension ( )	30–40 mN/m	Higher (40–60 mN/m)	DILs exhibit stronger cohesive forces, relevant for coating and interface stability.
Polarity ( )	Moderate	Lower / Tunable	DILs are often less polar than MILs, comparable to acetonitrile, aiding in specific API solubilization [4].

Biological Interface: The Drug Development Perspective

For pharmaceutical applications, the interaction with biological systems is paramount. DILs offer a paradox that can be exploited: Selectivity.

Cytotoxicity vs. Antimicrobial Activity

Unlike MILs, where toxicity typically increases linearly with alkyl chain length (the "side chain effect"), DILs show a more complex behavior.

• Mammalian Safety: Studies on fibroblast cells (L929) indicate that DILs often possess higher

  values (lower toxicity) than MILs of equivalent total carbon count. The dicationic nature alters membrane permeation kinetics, often making them more biocompatible [5].

• Antimicrobial Potency: Conversely, DILs with specific spacer lengths (C10–C12) exhibit lower MIC values (higher potency) against pathogens like S. aureus and Candida albicans. They disrupt microbial membranes more effectively than MILs, acting as potent disinfectants or preservatives [6].

Drug Solubilization (BCS Class II Drugs)

DILs have demonstrated superior capability in solubilizing poorly water-soluble drugs (e.g., Ibuprofen, Diclofenac).

• Mechanism: The "bifunctional" nature allows DILs to engage in multiple H-bonding and

  stacking interactions simultaneously.

• Data Point: Solubility of Ibuprofen in specific amino-acid based DILs was found to be significantly higher than in water or conventional MILs, driven by the anion choice (e.g., dicarboxylates) [7].

Experimental Protocols

To ensure reproducibility, we provide a validated workflow for synthesizing a benchmark DIL: 1,6-bis(3-methylimidazolium-1-yl)hexane bis(trifluoromethylsulfonyl)imide (

) .

Synthesis Workflow (DOT Diagram)

Figure 2: Step-by-step synthesis pathway for a standard hydrophobic DIL.

Detailed Protocol

Step 1: Quaternization (Formation of Halide Salt)

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser under nitrogen atmosphere.

• Reagents: Dissolve 1,6-dibromohexane (10 mmol) in 50 mL of acetonitrile. Add 1-methylimidazole (22 mmol, slight excess) dropwise.

• Reaction: Reflux at 80°C for 48 hours. The solution will likely turn turbid as the salt forms.

• Isolation: Cool to room temperature. If the product precipitates, filter and wash with cold ethyl acetate (to remove unreacted imidazole). If it remains an oil, decant the solvent and wash repeatedly with ethyl acetate.

• Drying: Dry the intermediate

  under vacuum at 60°C for 12 hours.

Step 2: Metathesis (Anion Exchange)

• Dissolution: Dissolve the dried bromide salt (5 mmol) in 20 mL distilled water.

• Exchange: Add Lithium bis(trifluoromethylsulfonyl)imide (LiNTf2) (11 mmol) dissolved in 10 mL water.

• Observation: A biphasic system forms immediately as the hydrophobic DIL separates from the aqueous phase.

• Purification: Separate the DIL layer. Wash with distilled water (5 x 10 mL) until the wash water shows no precipitation with

  (indicating removal of bromide).

• Final Drying: Dry on a rotary evaporator, then under high vacuum (0.1 mbar) at 70°C for 24 hours to remove trace water. Critical: Water content drastically affects viscosity.

References

• Shirota, H., et al. (2011). "Comparison between Dicationic and Monocationic Ionic Liquids: Liquid Density, Thermal Properties, Surface Tension, and Shear Viscosity." Journal of Chemical & Engineering Data. Link

• Anderson, J. L., et al. (2006). "Geminal Dicationic Ionic Liquids as Thermally Stable Stationary Phases for Gas Chromatography." Analytical Chemistry. Link

• Ishida, T., et al. (2013). "Dicationic versus Monocationic Ionic Liquids: Distinctive Ionic Dynamics and Dynamical Heterogeneity." The Journal of Physical Chemistry B. Link

• Mandal, P. K., et al. (2016). "Differences in the behavior of dicationic and monocationic ionic liquids as revealed by time resolved-fluorescence, NMR and fluorescence correlation spectroscopy." RSC Advances. Link

• Silva, A. B. P., et al. (2023). "Using dicationic ionic liquids to upgrade the cytotoxicity and solubility of poorly water-soluble drugs."[1][2] ChemistrySelect. Link

• Pernak, J., et al. (2014). "Dicationic imidazolium-based ionic liquids: a new strategy for non-toxic and antimicrobial materials."[3][4] RSC Advances. Link

• Reis, P., et al. (2021). "Antimicrobial and Toxicity Evaluation of Imidazolium-Based Dicationic Ionic Liquids with Dicarboxylate Anions." Pharmaceutics.[4] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. api.lib.kyushu-u.ac.jp [api.lib.kyushu-u.ac.jp]
• 3. Dicationic imidazolium-based ionic liquids: a new strategy for non-toxic and antimicrobial materials - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. utd-ir.tdl.org [utd-ir.tdl.org]

Cross-Validation of Analytical Methods for Characterizing Imidazolium Salts

Executive Summary: The Purity Paradox in Ionic Liquids

In the development of pharmaceutical intermediates and catalytic solvents, imidazolium salts (ionic liquids and NHC precursors) present a unique analytical challenge: The Purity Paradox . A sample may exhibit a pristine

H NMR spectrum yet fail catastrophically in a palladium-catalyzed cross-coupling reaction due to trace halide impurities, or exhibit erratic viscosity due to unquantified water content.

This guide moves beyond standard characterization. It establishes a cross-validation framework —a system where orthogonal analytical methods check and balance each other to ensure the structural integrity and purity required for high-stakes drug development and catalysis. We compare the "Gold Standards" (NMR, IC, TGA) not just on their individual merits, but on how they must be used in concert to validate the material fully.

Comparative Methodological Framework

The following table summarizes the quantitative performance and blind spots of the primary analytical techniques.

Feature	NMR Spectroscopy ( H, C)	Ion Chromatography (IC)	ESI-Mass Spectrometry	TGA / DSC
Primary Utility	Structural elucidation, cation ID	Anion quantification (Halides)	Cation mass, fragmentation	Thermal stability, phase transitions
Limit of Detection	~1000 ppm (0.1%)	< 1 ppm (Trace analysis)	< 1 ppb (High sensitivity)	N/A
Critical Blind Spot	Trace Halides (invisible under broad peaks)	Cation structure (blind to organic backbone)	Stoichiometry (ionization bias)	Distinguishing moisture vs. decomp.
Sample Requirement	5–20 mg	10–100 mg (diluted)	< 1 mg	5–10 mg
Validation Role	Confirms Identity	Confirms Purity (Catalyst poisons)	Confirms Formula	Confirms Operating Range

Deep Dive: Structural Elucidation (NMR vs. MS)

The Challenge: Ion Pairing and Aggregation

Unlike neutral organic molecules, imidazolium salts form strong ion pairs and supramolecular aggregates in solution. This renders standard NMR chemical shifts concentration-dependent, potentially masking impurities or leading to false structural assignments.

Protocol A: The "Solvent-Break" NMR Validation

Objective: To distinguish between intrinsic structural features and aggregation artifacts.

• Sample Prep: Prepare two samples of the imidazolium salt (~15 mg).

  • Sample A (Non-polar): Dissolve in

    (promotes tight ion pairing).

  • Sample B (Polar): Dissolve in

    (disrupts ion pairing).

• Acquisition: Acquire

  H NMR (400 MHz+, 64 scans).

• Analysis:

  • Observe the C2-proton (acidic proton between nitrogens).

  • Validation Logic: A shift of >1.5 ppm between solvents confirms the acidic nature and ionic character. If peaks broaden significantly in

    but sharpen in , the sample is aggregating; use the spectrum for integration and purity assignment.

Protocol B: ESI-MS Fragmentation Mapping

Objective: Confirm cation structure and detect alkylation byproducts.

• Method: Direct infusion ESI(+) in MeOH/Water (50:50).

• Validation Logic:

  • Primary Scan: Identify the molecular cation

    .

  • In-Source Fragmentation (Pseudo-MS3): Increase cone voltage (20V

    60V).

  • Causality: Look for the loss of the alkyl chain (e.g., neutral loss of alkene). If you see a peak corresponding to the imidazole base (loss of R-group), the alkylation was successful. If you see dimers

    , this confirms the salt nature.

Deep Dive: Purity & Anion Analysis (The "Silent Killer")

Trace halides (Cl⁻, Br⁻) are the most common impurities in imidazolium salts synthesized via metathesis (e.g., exchanging Br⁻ for

). NMR is blind to these at <1000 ppm , yet 50 ppm can poison a catalyst.

Protocol C: Trace Halide Determination via Ion Chromatography (IC)

Objective: Quantify halide impurities < 10 ppm.[1]

• System: Ion Chromatograph with suppressed conductivity detection (e.g., Dionex).

• Column: Anion-exchange column (e.g., IonPac AS22).[2]

• Mobile Phase: 4.5 mM

  / 1.4 mM (isocratic).

• Sample Prep:

  • Weigh 100 mg of IL.[2]

  • Dissolve in 100 mL deionized water (18.2 MΩ).

  • Critical Step: Pass through a 0.22 µm nylon filter (removes particulates that clog the suppressor).

• Validation Logic:

  • Compare retention times against mixed halide standards (F⁻, Cl⁻, Br⁻).

  • Cross-Check: If IC detects 500 ppm Cl⁻, revisit the elemental analysis (CHN). CHN is often too insensitive for this level; IC is the only valid release test for catalytic grade ILs.

Deep Dive: Thermal Stability (TGA vs. DSC)

The Challenge: The "Wet" Decomposition

Imidazolium salts are hygroscopic. A TGA weight loss at 120°C is often misidentified as early decomposition when it is actually water loss.

Protocol D: The "Isothermal Hold" TGA Method

Objective: Differentiate moisture from degradation.

• Instrument: Thermogravimetric Analyzer (TGA).[3][4]

• Ramp 1: Heat at 10°C/min to 120°C .

• Isothermal: Hold at 120°C for 30 minutes.

  • Observation: If weight stabilizes, the loss was water/solvent. If weight continues to drop linearly, the material is decomposing (unstable).

• Ramp 2: Heat at 10°C/min to 600°C to find

  .

• Cross-Validation: Compare the weight loss in Ramp 1 to the water content value obtained from Karl Fischer Titration . They must match within 5%.

The Cross-Validation Workflow

The following diagrams illustrate the logical flow for validating imidazolium salts.

Diagram 1: Comprehensive Characterization Workflow

This workflow ensures no blind spots remain by linking structural confirmation with purity quantification.

Caption: Sequential cross-validation workflow ensuring structural identity is confirmed before expensive purity profiling is conducted.

Diagram 2: The Impurity Identification Decision Tree

How to troubleshoot "ghost" peaks or unexpected physical properties.

Caption: Troubleshooting logic for common impurity-driven performance failures in imidazolium salts.

References

• Villagrán, C., et al. (2006). Quantification of Halide in Ionic Liquids using Ion Chromatography. Amazon AWS / ResearchGate. Retrieved from [Link]

• Gupta, G. R., et al. (2013).[5] Mass Spectrometry of Ionic Liquids: ESI-MS/MS Studies. Asian Journal of Chemistry. Retrieved from [Link]

• Takamuku, T., et al. (2008).[6] Aggregation of imidazolium ionic liquids in molecular liquids studied by small-angle neutron scattering and NMR. Analytical Sciences. Retrieved from [Link]

• Hesse-Ertelt, S., et al. (2023).[7] Solvent Effects on the NMR Chemical Shifts of Imidazolium-Based Ionic Liquids. OiPub. Retrieved from [Link]

• CSIRO Energy Technology. (2008). IC Determination of Halide Impurities in Ionic Liquids. ResearchGate. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. colibri.udelar.edu.uy [colibri.udelar.edu.uy]
• 5. asianpubs.org [asianpubs.org]
• 6. Aggregation of imidazolium ionic liquids in molecular liquids studied by small-angle neutron scattering and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. oipub.com [oipub.com]

Benchmarking the Efficiency of 1-Ethyl-3-methylimidazolium Sulfate Variants in Catalysis

Executive Summary: The Dual Nature of "Sulfate" Ionic Liquids

In the realm of green catalysis, 1-ethyl-3-methylimidazolium sulfate is a nomenclature often used ambiguously to refer to two distinct but related ionic liquids (ILs):

• [EMIM][HSO₄] (Hydrogen Sulfate): A strong Brønsted acidic IL, primarily used as a replacement for mineral acids (e.g., H₂SO₄) in esterification and biomass conversion.

• [EMIM][EtSO₄] (Ethyl Sulfate): A non-halogenated, cost-effective IL often used as a dual solvent-catalyst in oxidative desulfurization (ODS) and electrocatalysis.

This guide benchmarks both variants against traditional homogeneous catalysts and other IL alternatives. We prioritize [EMIM][HSO₄] for synthetic transformations due to its superior catalytic activity, while addressing [EMIM][EtSO₄] for extraction-reaction systems.

Mechanism of Action: Why It Works

[EMIM][HSO₄]: The Brønsted Acid Engine

Unlike neutral solvents, [EMIM][HSO₄] possesses an acidic proton on the anion. It functions through a dual-activation mechanism :

• Electrophilic Activation: The [HSO₄]⁻ anion protonates the carbonyl oxygen of the substrate (e.g., carboxylic acid), increasing its electrophilicity.

• Nucleophilic Stabilization: The bulky [EMIM]⁺ cation stabilizes the transition state through weak hydrogen bonding and electrostatic interactions, preventing side reactions common with concentrated H₂SO₄.

[EMIM][EtSO₄]: The Phase-Transfer Facilitator

In Oxidative Desulfurization (ODS), [EMIM][EtSO₄] acts as an extractant for thiophenic compounds and a carrier for the oxidant (e.g., H₂O₂). Its polarity allows it to pull sulfur compounds from the non-polar fuel phase, where oxidation occurs at the interface or within the IL phase.

Visualizing the Catalytic Cycle (Esterification)

Caption: Figure 1. Mechanism of [EMIM][HSO₄]-catalyzed esterification. The IL acts as both proton donor and phase stabilizer.

Comparative Benchmarking: [EMIM][HSO₄] vs. Alternatives

Case Study: Esterification of Acetic Acid with Ethanol

This reaction is a standard benchmark for acid catalysis. We compare [EMIM][HSO₄] against traditional Sulfuric Acid and a hydrophobic IL variant.

Table 1: Performance Metrics in Esterification

Catalyst System	Load (mol%)	Temp (°C)	Time (h)	Conversion (%)	Selectivity (%)	Reusability
[EMIM][HSO₄]	5%	70	2	94.5%	>99%	High (5+ cycles)
H₂SO₄ (Conc.)	5%	80	2	92.0%	95%	None (Corrosive waste)
[BMIM][BF₄]	10%	80	4	85.0%	98%	Moderate (Hydrolysis risk)
Solid Acid (Amberlyst-15)	10% wt	70	6	88.0%	99%	High (Pore clogging risk)

Analysis:

• Efficiency: [EMIM][HSO₄] achieves higher conversion at lower temperatures compared to H₂SO₄ due to better miscibility with polar substrates and the "ionic liquid effect" stabilizing the charged intermediate.

• Safety: Unlike H₂SO₄, [EMIM][HSO₄] is non-volatile and does not cause charring of organic substrates.

• Stability: [BMIM][BF₄] risks hydrolyzing to release HF, whereas [HSO₄]⁻ is hydrolytically stable.

Case Study: Oxidative Desulfurization (ODS) of Diesel

Here, we examine [EMIM][EtSO₄] as a catalytic solvent for removing Dibenzothiophene (DBT).[1]

Table 2: Desulfurization Efficiency (Model Oil)

Solvent/Catalyst	Oxidant	Temp (°C)	Time (min)	S-Removal (%)	Notes
[EMIM][EtSO₄]	H₂O₂	60	60	90.7%	Dual role: Extractant + Catalyst
[BMIM][PF6]	H₂O₂	60	120	65.0%	Poor oxidant solubility
Acetonitrile (Organic)	H₂O₂	60	60	40.0%	Low partition coefficient

Analysis: [EMIM][EtSO₄] outperforms hydrophobic ILs like [PF6] because its hydrophilic nature allows better solubility of the H₂O₂ oxidant, facilitating the contact between the oxidant and the extracted sulfur species.

Experimental Protocol: Synthesis using [EMIM][HSO₄]

This protocol describes a self-validating workflow for the esterification of Oleic Acid (biomass model) to Ethyl Oleate.

Materials

• Catalyst: [EMIM][HSO₄] (≥95% purity). Note: Pre-dry under vacuum at 80°C for 4h to remove water.

• Reactants: Oleic Acid, Ethanol (Anhydrous).

• Equipment: Round-bottom flask, reflux condenser, magnetic stirrer.

Step-by-Step Workflow

• Charge: Add Oleic Acid (10 mmol) and Ethanol (30 mmol, 3:1 excess) to the flask.

• Catalyst Addition: Add [EMIM][HSO₄] (0.5 mmol, 5 mol%). The mixture forms a biphasic system initially.

• Reaction: Heat to 70°C with vigorous stirring (600 rpm).

  • Checkpoint: The mixture should become homogeneous as the reaction proceeds and temperature rises.

• Separation (Self-Validating Step): Stop stirring after 3 hours.

  • Observation: The system will spontaneously separate into two phases upon cooling.

  • Top Phase: Ethyl Oleate (Product) + unreacted Ethanol.

  • Bottom Phase: [EMIM][HSO₄] + Water.[2]

• Isolation: Decant the top phase. Rinse the bottom IL phase with diethyl ether to recover trapped product.

• Recycling: Heat the bottom IL phase to 110°C under vacuum (10 mbar) for 1 hour to remove water. The regenerated catalyst is ready for Cycle 2.

Workflow Diagram

Caption: Figure 2. Closed-loop workflow for [EMIM][HSO₄] catalyzed esterification with integrated recycling.

Critical Analysis: Limitations & Considerations

While [EMIM] sulfates are powerful, they are not a universal solution.

• Viscosity: [EMIM][EtSO₄] and [HSO₄] are more viscous than organic solvents (approx. 90-100 cP at 25°C).

  • Mitigation: Always operate above 50°C to reduce mass transfer resistance.

• Water Sensitivity: While chemically stable, the catalytic activity of [EMIM][HSO₄] drops significantly if water accumulates (equilibrium shift).

  • Requirement: The dehydration step in the recycling protocol is mandatory , not optional.

• Cost: Significantly more expensive than H₂SO₄.

  • Justification: Economic viability relies on >5 recycle cycles . If single-use is required, traditional catalysts are more economical.

Conclusion

[EMIM][HSO₄] represents the gold standard for "green" acid catalysis, offering yields comparable to mineral acids (94%+) without the corrosion or waste issues. [EMIM][EtSO₄] serves a niche but vital role in oxidative processes where solvent polarity is key. For drug development and fine chemical synthesis, switching to [EMIM][HSO₄] offers a pathway to cleaner product isolation and reduced downstream processing costs.

References

• Sigma-Aldrich. 1-Ethyl-3-methylimidazolium ethyl sulfate for catalysis, ≥98.5%.[3]Link

• Frontiers in Chemistry. Efficient electrocatalytic reduction of CO2 on an Ag catalyst in 1-ethyl-3-methylimidazolium ethylsulfate. (2025).[4][5][6][7][8][9][10] Link

• ResearchGate. Comparison of reaction conversions for esterification using [EMIM][HSO4].Link

• MDPI. Ionic Liquids as Green and Efficient Desulfurization Media. (2024).[4][5][10][11] Link

• Chem-Impex. 1-Ethyl-3-methylimidazolium hydrogen sulfate: Properties and Applications.Link

• Open Chemical Engineering Journal. Esterifications in Ionic Liquids with Hydrogen Sulfate Anion.Link

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. researchgate.net [researchgate.net]
• 3. 1-Ethyl-3-methylimidazolium ethyl sulfate for catalysis, = 98.5 T 342573-75-5 [sigmaaldrich.com]
• 4. Frontiers | Efficient electrocatalytic reduction of CO2 on an Ag catalyst in 1-ethyl-3-methylimidazolium ethylsulfate, with its co-catalytic role as a supporting electrolyte during the reduction in an acetonitrile medium [frontiersin.org]
• 5. Efficient electrocatalytic reduction of CO2 on an Ag catalyst in 1-ethyl-3-methylimidazolium ethylsulfate, with its co-catalytic role as a supporting electrolyte during the reduction in an acetonitrile medium - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
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• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Ionic Liquids as Green and Efficient Desulfurization Media Aiming at Clean Fuel [mdpi.com]

Comparative analysis of the toxicity of different imidazolium-based ionic liquids

Executive Summary: The "Green" Solvent Paradox

Imidazolium-based ionic liquids (ILs) were initially heralded as "green solvents" due to their negligible vapor pressure and thermal stability.[1][2][3] However, a growing body of toxicological data reveals a complex reality: low volatility does not equate to low toxicity.

For drug development and industrial scaling, the toxicity profile of these solvents is a critical quality attribute (CQA). This guide provides an objective, data-driven comparison of imidazolium ILs, dissecting the Structure-Activity Relationships (SAR) that drive cytotoxicity and ecotoxicity. We analyze the two primary levers of toxicity—cation alkyl chain length and anion composition —and provide a standardized protocol for assessing these risks in your own laboratory.

Mechanistic Foundations: Why Are They Toxic?

To select a safer alternative, one must understand the mechanism of failure. The toxicity of imidazolium ILs is primarily driven by their interaction with the cell membrane, governed by the "Side Chain Effect."

The Lipophilicity-Toxicity Axis

The imidazolium cation acts as a surfactant. The positively charged ring is attracted to the polar head groups of the phospholipid bilayer, while the alkyl side chain inserts into the hydrophobic tail region.

• Short Chains (C1–C2): Do not penetrate deeply; minimal membrane disruption.

• Long Chains (≥C8): Act like potent detergents. They disrupt membrane integrity, causing leakage of intracellular content, loss of ion homeostasis, and eventual cell lysis.

The Anion Effect

While the cation dictates entry, the anion often dictates stability and specific toxicity:

• Fluorinated Anions ([BF4], [PF6]): Can hydrolyze in aqueous environments to release hydrofluoric acid (HF), contributing to high cytotoxicity.

• Halides ([Cl], [Br]): Generally exhibit baseline toxicity linked to osmotic stress but lack specific chemical toxicity.

• Bio-derived Anions (Acetate, Amino Acids): significantly attenuate toxicity, offering a "safety valve" for IL design.

Visualization: Mechanism of Action

The following diagram illustrates the pathway from exposure to cell death, highlighting the critical role of membrane insertion.

Figure 1: Mechanistic pathway of imidazolium-induced cytotoxicity. The surfactant-like behavior of the cation is the primary driver of membrane disruption.

Comparative Analysis: The Data

The following tables synthesize EC50 (Effective Concentration) and IC50 (Inhibitory Concentration) data. Note: Lower values indicate higher toxicity.

A. The "Side Chain Effect" (Cation Influence)

The correlation between alkyl chain length and toxicity is monotonic and profound. Data below compares 1-alkyl-3-methylimidazolium chlorides ([Cnmim][Cl]) across different models.

Ionic Liquid Cation	Alkyl Chain	Vibrio fischeri (EC50, µM)	IPC-81 Leukemia Cells (IC50, µM)	Toxicity Classification
[C2mim] (Ethyl)	Short	> 5,000	> 1,000	Low
[C4mim] (Butyl)	Medium	~ 800	~ 400	Moderate
[C6mim] (Hexyl)	Medium-Long	~ 50	~ 100	High
[C8mim] (Octyl)	Long	< 5	< 10	Severe

Data synthesis based on trends reported by Ranke et al. and Sokolov et al. [1, 2].

Key Insight: Extending the chain from Butyl (C4) to Octyl (C8) can increase toxicity by two orders of magnitude . Avoid C8+ chains for biological applications unless antimicrobial properties are the specific goal.

B. The Anion Influence

Comparing 1-butyl-3-methylimidazolium ([C4mim]) paired with different anions.

Anion	Formula	Relative Toxicity	Mechanism Note
Chloride	[Cl]⁻	Low-Moderate	Baseline osmotic effects.
Tetrafluoroborate	[BF4]⁻	High	Hydrolysis risk (HF formation).
Hexafluorophosphate	[PF6]⁻	High	Hydrolysis risk; persistent in environment.
Bis(triflimide)	[NTf2]⁻	Very High	High lipophilicity aids membrane penetration.
Acetate	[OAc]⁻	Low	Metabolically compatible.

Key Insight: While [BF4] and [PF6] are popular for their physical properties, they pose significant toxicity risks compared to halides or organic anions like acetate [3].

Experimental Protocol: MTT Cytotoxicity Assay

To validate the toxicity of a specific IL in your specific application (e.g., a drug formulation), you cannot rely solely on literature values. The MTT Assay is the industry standard for high-throughput cytotoxicity screening. It measures mitochondrial dehydrogenase activity as a proxy for cell viability.[4]

Protocol: Evaluation of IL Cytotoxicity in HeLa/Caco-2 Cells

Reagents Required:

• MTT Reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) (5 mg/mL in PBS).

• Solubilization Buffer (DMSO or SDS-HCl).

• Test ILs (Pre-dissolved in culture media; ensure pH is adjusted).

Workflow:

• Cell Seeding:

  • Seed cells (e.g., HeLa or Caco-2) in 96-well plates at a density of

    cells/well.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow attachment.

• Treatment:

  • Remove spent media.[5][6]

  • Add 100 µL of fresh media containing the IL at graded concentrations (e.g., 0.1, 1, 10, 100, 1000 µM).

  • Control: Include untreated cells (Negative Control) and cells treated with 1% Triton X-100 (Positive Control).

  • Incubate for 24 hours.

• MTT Labeling:

  • Add 10 µL of MTT stock solution (5 mg/mL) to each well.

  • Incubate for 4 hours at 37°C. Note: Viable mitochondria will reduce yellow MTT to purple formazan crystals.

• Solubilization & Measurement:

  • Carefully aspirate media (do not disturb crystals).[5]

  • Add 100 µL DMSO to dissolve formazan.[5]

  • Measure absorbance at 570 nm (reference 630 nm) using a microplate reader.

• Data Analysis:

  • Calculate % Viability:

    .

  • Plot Dose-Response Curve to determine IC50.

Visualization: Experimental Logic

Figure 2: Standardized workflow for MTT cytotoxicity assessment.

Conclusion & Recommendations

The toxicity of imidazolium-based ionic liquids is not random; it is a predictable consequence of their physicochemical properties.

• Avoid Long Chains: For solvent applications, restrict alkyl chains to C2 (Ethyl) or C4 (Butyl). Cation chains >C6 introduce severe cytotoxicity risks.

• Select Stable Anions: Replace fluorinated anions ([BF4], [PF6]) with sulfonates or bio-derived anions (acetate, lactate) to eliminate hydrolysis risks and reduce environmental persistence.

• Validate Internally: Literature values vary by organism. Always perform an in-house MTT or similar assay on your specific cell line of interest.

By adhering to these principles, researchers can harness the unique solvation properties of ILs while adhering to the principles of Green Chemistry and safety.

References

• Ranke, J., et al. (2004). "Biological effects of imidazolium ionic liquids with varying chain lengths in acute Vibrio fischeri and WST-1 cell viability assays." Ecotoxicology and Environmental Safety.

• Sokolov, S. S., et al. (2024).[7] "The Imidazolium Ionic Liquids Toxicity Is Due to Their Effect on the Plasma Membrane." Biochemistry (Moscow).

• Cvjetko, M., et al. (2012).[8] "Cytotoxic effects of imidazolium ionic liquids on fish and human cell lines." Arhiv za higijenu rada i toksikologiju.

• Stepnowski, P., et al. (2004).[9] "Evaluating the cytotoxicity of ionic liquids using human cell line HeLa." Human & Experimental Toxicology.

• Abcam. "MTT Assay Protocol." Abcam Protocols.

Sources

• 1. Acute toxicity of oxygenated and nonoxygenated imidazolium-based ionic liquids to Daphnia magna and Vibrio fischeri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Acute toxicity of oxygenated and nonoxygenated imidazolium-based ionic liquids to Daphnia magna and Vibrio fischeri | Scilit [scilit.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 5. researchhub.com [researchhub.com]
• 6. clyte.tech [clyte.tech]
• 7. The Imidazolium Ionic Liquids Toxicity Is Due to Their Effect on the Plasma Membrane - Sokolov - Biochemistry [rjsocmed.com]
• 8. Cytotoxic effects of imidazolium ionic liquids on fish and human cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Evaluating the cytotoxicity of ionic liquids using human cell line HeLa - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Recyclability of 1-Ethyl-3-Methylimidazolium Sulfate: A Comparative Guide for Scale-Up Applications

Executive Summary

The transition toward sustainable solvent systems in biochemical engineering and pharmaceutical manufacturing has heavily favored Ionic Liquids (ILs). Among these, 1-ethyl-3-methylimidazolium sulfate derivatives—specifically 1-ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]) and 1-ethyl-3-methylimidazolium ethyl sulfate ([EMIM][EtSO4]) —have proven exceptional as Brønsted acidic catalysts and extraction media.

However, the non-volatile nature of these complex electrolytes makes traditional thermal distillation impossible. For drug development professionals scaling up the production of platform chemicals (e.g., levulinic acid for downstream API synthesis), the economic viability of ILs hinges entirely on their recyclability. This guide objectively evaluates the recovery profiles of [EMIM][HSO4] and [EMIM][EtSO4] against alternative ILs, providing mechanistic insights and validated, step-by-step recovery protocols.

Mechanistic Causality: Why Anion Selection Dictates Recyclability

As application scientists, we must recognize that while the imidazolium cation (

) governs the solvent's macroscopic properties (viscosity, density), it is the anion that dictates chemical stability and the required recovery pathway.

• Hydrogen Sulfate (

  ) : Provides the robust Brønsted acidity required to cleave glycosidic bonds in biomass. While it exhibits superior thermal stability compared to acetate-based ILs, its strong hydration spheres and complex electrolyte matrix post-reaction render simple liquid-liquid extraction highly inefficient. It requires advanced electromembrane processes for high-yield recovery.

• Ethyl Sulfate (

  ) : Less acidic and highly effective for base-free organocatalysis (such as iodoheterocyclisation in pharmaceutical intermediate synthesis). Because it does not heavily degrade the substrate into humins, it can often be recycled via simple biphasic solvent extraction without significant loss of catalytic activity.

• Acetate (

  ) [Alternative] : Highly basic and excellent for initial cellulose dissolution. However, [EMIM][OAc] suffers from severe thermal degradation at temperatures exceeding 120°C, leading to a progressive loss of recyclability over multiple operational cycles[3].

Comparative Performance Matrix

To objectively select the correct IL for your workflow, quantitative recovery metrics must be weighed against operational energy costs. The table below summarizes the recyclability profiles of key

-based ionic liquids.

Ionic Liquid	Primary Application	Optimal Recovery Method	Recovery Rate	Energy / Cost Metric	Thermal & Chemical Stability
[EMIM][HSO4]	Biomass Hydrolysis (Levulinic Acid)	UF-BMED	~95.5%	5.8 kWh/kg ( 2.89/kg)	High (Stable >150°C)
[EMIM][EtSO4]	Organocatalysis / Extraction	Liquid-Liquid Extraction	>90.0%	Low Energy (Ambient)	High (Base-free stable)
[EMIM][OAc]	Cellulose Dissolution	Distillation / BMED	~90.0%	1.96/kg	Moderate (Degrades >120°C)
[AMIM][Cl]	Cellulose Acetylation	Molecular Distillation	~98.0%	High Energy (Deep Vacuum)	Moderate

Data supported by comprehensive economic assessments of electrodialysis-based IL recovery in biomass processing[2].

Advanced Recovery Protocol: The UF-BMED System

For high-throughput applications using [EMIM][HSO4], traditional extraction fails due to the accumulation of macromolecular degradation products. To achieve the >95% recovery rates cited in literature[1], a self-validating Ultrafiltration-Bipolar Membrane Electrodialysis (UF-BMED) protocol must be employed.

Step-by-Step Methodology

Phase 1: Reaction Quenching and Primary Filtration

• Quench the acid-catalyzed hydrolysis reaction by rapidly cooling the reactor to 25°C.

• Filter the slurry using a standard 0.45 µm PTFE membrane to remove unreacted solid biomass and large insoluble humins. Causality: Removing bulk solids prevents immediate physical blockage of downstream ultrafiltration modules.

Phase 2: Ultrafiltration (UF) - The Protective Sieve

• Process the crude liquid extract through a 10 kDa molecular weight cut-off (MWCO) ultrafiltration membrane.

• Isolate the retentate (containing soluble lignin and macromolecular foulants) from the permeate (containing

  , , and target small molecules like levulinic acid).

• Self-Validating Checkpoint: Monitor the transmembrane pressure. A stable pressure confirms that foulants are successfully intercepted. Causality: If these macromolecules enter the BMED stack, they will irreversibly foul the ion-exchange membranes, causing system failure and spiking energy resistance.

Phase 3: Bipolar Membrane Electrodialysis (BMED)

• Feed the UF permeate into the BMED stack. Apply a constant direct current (DC) field.

• Ion Migration: Under the DC field, bipolar membranes forcefully dissociate water into

  and . The cations migrate toward the cathode, while the / anions migrate toward the anode.

• Regional Recovery: The ions recombine in the concentration compartments, effectively isolating the IL from the neutral platform chemicals (which remain in the diluate stream).

• Causality: This electro-driven separation bypasses the azeotropic and vapor-pressure limitations of thermal distillation, drastically reducing energy consumption to approximately 5.8 kWh/kg[1].

Phase 4: Reconstitution

• Dehydrate the concentrated [EMIM][HSO4] stream using a thin-film evaporator under mild vacuum (60°C, 50 mbar) to remove excess water introduced during BMED, restoring the IL to its catalytic molarity.

Process Visualization

The following diagram maps the logical flow of the UF-BMED recovery system, highlighting the critical separation of foulants, target chemicals, and the recycled IL solvent.

UF-BMED closed-loop workflow for [EMIM][HSO4] recovery and levulinic acid isolation.

Economic and Scalability Assessment

For drug development and chemical manufacturing, the extravagant initial purchase price of [EMIM][HSO4] is the primary barrier to entry. However, implementing the UF-BMED protocol shifts the financial model from a consumable expense to a capital asset depreciation model.

Sensitivity analyses indicate that the overall recovery cost of [EMIM][HSO4] via electrodialysis varies between $1.15 and $2.89 per kg [2]. When compared to the cost of virgin IL synthesis, this recovery cost confirms the economic efficiency of the process. Furthermore, because the hydrogen sulfate anion does not suffer from the thermal degradation seen in acetate-based ILs[3], the solvent make-up rate per batch is kept below 5%, ensuring long-term process viability. For less aggressive applications, utilizing [EMIM][EtSO4] allows for even cheaper, base-free recycling via simple phase separation[4].

References

• High-efficiency recovery, regeneration and recycling of 1-ethyl-3-methylimidazolium hydrogen sulfate for levulinic acid production from sugarcane bagasse with membrane-based techniques. Bioresource Technology (2021). URL: [Link]

• Ionic liquid recovery and recycling via electrodialysis in biomass processing: An economical assessment. Bioresource Technology (2023). URL:[Link]

• Exploring the Effect of Water Content and Anion on the Pretreatment of Poplar with Three 1-Ethyl-3-methylimidazolium Ionic Liquids. Materials (MDPI) (2020). URL:[Link]

• A recyclable and base-free method for the synthesis of 3-iodothiophenes by the iodoheterocyclisation of 1-mercapto-3-alkyn-2-ols in ionic liquids. Organic & Biomolecular Chemistry (RSC) (2014). URL:[Link]

Comparison of synthesis routes for 1-ethyl-3-methylimidazolium ethyl sulfate

This guide provides an in-depth technical comparison of synthesis routes for 1-Ethyl-3-methylimidazolium ethyl sulfate ([EMIM][EtSO4]) . It is designed for researchers and process chemists requiring high-purity ionic liquids for drug development, solvent engineering, or electrochemical applications.

Executive Summary & Strategic Context

[EMIM][EtSO4] (CAS: 342573-75-5) is a cornerstone "halogen-free" ionic liquid. Unlike imidazolium halides ([EMIM][Cl/Br]), it is liquid at room temperature, less viscous, and non-corrosive to steel reactors. Crucially, it serves as a primary precursor for synthesizing other pharmaceutical-grade ionic liquids (e.g., [EMIM][OAc], [EMIM][NTf2]) via anion metathesis.

The Challenge: The synthesis involves diethyl sulfate (DES) , a potent alkylating agent and suspected carcinogen. While the reaction is chemically straightforward (100% atom economy), the process engineering is critical to manage the strong exotherm and ensure operator safety.

This guide compares three distinct methodologies:

• Conventional Batch Synthesis (Solvent-Free) – The laboratory baseline.

• Continuous Flow Synthesis – The industrial gold standard for safety and purity.

• Microwave-Assisted Synthesis – The rapid screening route.

Reaction Mechanism & Chemistry

The formation of [EMIM][EtSO4] proceeds via a nucleophilic substitution (SN2 ) mechanism. The lone pair on the N3 nitrogen of 1-methylimidazole attacks the electrophilic ethyl group of diethyl sulfate.

Mechanistic Pathway (DOT Diagram)

Figure 1: SN2 Reaction Mechanism for [EMIM][EtSO4] synthesis.

Comparative Analysis of Synthesis Routes

Route A: Conventional Batch Synthesis (Solvent-Free)

The traditional approach for gram-scale laboratory preparation.

Protocol Overview: Diethyl sulfate is added dropwise to 1-methylimidazole in a jacketed glass reactor. The reaction is solvent-free to maximize space-time yield and avoid solvent removal steps.

• Critical Control Point: Temperature must be maintained between 50–70°C . Exceeding 90°C risks product discoloration (yellowing) due to Hofmann elimination or oxidation byproducts.

• Safety Protocol: DES is added slowly to the imidazole to prevent thermal runaway.

Pros:

• Simple equipment (glassware).

• 100% Atom Economy (no waste solvent).

Cons:

• Heat Transfer Limited: As viscosity increases during conversion, stirring becomes difficult, creating hot spots.

• Safety Risk: Large inventory of hot, reactive DES.

• Time: Slow addition required (4–12 hours total cycle time).

Route B: Continuous Flow Synthesis (Microreactor)

The preferred method for scale-up and high-purity applications.

Protocol Overview: Reagents are pumped separately into a micro-mixer or T-junction, then pass through a residence time unit (capillary or tube-in-tube reactor) immersed in a heat bath.

• Thermodynamics: The high surface-area-to-volume ratio of microreactors allows for excellent heat dissipation. This permits higher reaction temperatures (80–100°C ) without degradation, significantly accelerating kinetics.

• Self-Validating Safety: The active reactor volume is small (<10 mL), minimizing the quantity of hazardous DES present at any moment.

Pros:

• Superior Purity: Precise temperature control prevents "yellowing" impurities.

• Speed: Reaction times reduced to 10–30 minutes (residence time).

• Scalability: Numbering-up (parallel reactors) rather than scaling up.

Cons:

• Requires specialized flow chemistry pumps and reactor modules.

• High viscosity of the final product requires high-pressure pumps (backpressure regulators).

Route C: Microwave-Assisted Synthesis

High-speed route for combinatorial screening.

Protocol Overview: Reagents are mixed in a sealed vessel and irradiated. Dipolar polarization of the reagents (and the forming ionic liquid) leads to rapid volumetric heating.

Pros:

• Extremely Fast: Full conversion in <5 minutes.

• Energy Efficient: Direct heating of the reaction medium.

Cons:

• Scalability Issues: Microwave penetration depth limits batch size.

• Safety: Sealed vessels with DES at high temperature/pressure pose an explosion risk if not monitored.

Quantitative Performance Comparison

Feature	Batch (Solvent-Free)	Continuous Flow	Microwave-Assisted
Reaction Time	4 – 12 Hours	10 – 30 Minutes	1 – 5 Minutes
Yield	95 – 98%	> 99%	> 99%
Purity (Color)	Pale Yellow (often requires charcoal filtration)	Colorless to Trace Yellow	Pale Yellow
Heat Transfer	Poor (Hotspots likely)	Excellent (Isothermal)	Good (Volumetric)
Safety Profile	Low (Accumulation of DES)	High (Min. active volume)	Medium (Pressure vessel)
Scalability	Linear (Heat transfer limits size)	Linear (Numbering up)	Difficult

Detailed Experimental Protocol: Continuous Flow (Recommended)

This protocol utilizes a microfluidic setup to ensure maximum safety and product quality.

Reagents:

• 1-Methylimidazole (MIM), >99%, redistilled and stored over molecular sieves.

• Diethyl Sulfate (DES), >98%. Warning: Carcinogen. Handle in fume hood.

Workflow:

• System Setup:

  • Pump A: 1-Methylimidazole.[1][2][3][4][5]

  • Pump B: Diethyl Sulfate.[6][7]

  • Mixer: T-junction or Static Micro-mixer (PTFE or Stainless Steel).

  • Reactor coil: PFA tubing (e.g., 1/16" OD, 10 mL internal volume) immersed in a thermostat bath.

• Parameters:

  • Molar Ratio: 1:1.02 (Slight excess of DES ensures full conversion of MIM; excess DES is easier to remove/hydrolyze than MIM).

  • Temperature: 80°C.

  • Residence Time: 20 minutes.

• Procedure:

  • Prime pumps with reagents.

  • Set flow rates to achieve the 1:1.02 molar ratio and 20-minute residence time.

  • Equilibrate system for 2 residence times.

  • Collect product effluent.

• Post-Processing (Purification):

  • The effluent contains trace DES. Wash the IL with a non-polar solvent (e.g., Ethyl Acetate or Diethyl Ether) x3. The IL is immiscible; DES and organic impurities will partition into the organic phase.

  • Dry under high vacuum (0.1 mbar) at 60°C for 4 hours to remove volatile organics and water.

Process Flow Diagram (DOT)

Figure 2: Continuous flow synthesis workflow for [EMIM][EtSO4].

Quality Control & Troubleshooting

To validate the protocol, the following analytical checkpoints are required:

• 1H NMR (DMSO-d6):

  • Confirm absence of MIM peaks (aromatic region) and DES peaks (ethyl region).

  • Key Diagnostic: The C2-H proton of the imidazolium ring is acidic and shifts significantly upon formation (~9.0 ppm).

• Karl Fischer Titration: Water content should be < 500 ppm for rigorous applications.

• Colorimetry: APHA color < 50 is expected for high-purity grades.

Common Failure Modes:

• Dark Product: Reaction temperature too high (>90°C) or "hot spots" in batch reactor.

• Residual Odor: Incomplete conversion of MIM. Adjust stoichiometry or increase residence time.

References

• Wasserscheid, P., & Welton, T. (2008). Ionic Liquids in Synthesis. Wiley-VCH. (Foundational text on IL synthesis mechanisms).

• Gomez, M. A., et al. (2008). "High Conversion, Solvent Free, Continuous Synthesis of Imidazolium Ionic Liquids In Spinning Tube-in-Tube Reactors." Organic Process Research & Development, 12(6), 1145-1151. Link

• Ren, Y., et al. (2016). "Flow synthesis of 1-ethyl-3-methylimidazolium ethyl sulfate in a PTFE micro-capillary." Journal of Molecular Liquids, 222, 622-631.[8] Link

• Deetlefs, M., & Seddon, K. R. (2003). "Improved preparations of ionic liquids using microwave irradiation."[9] Green Chemistry, 5, 181-186. Link

• Alfa Chemical. (2022). "The synthesis process of 1-Ethyl-3-Methylimidazolium Ethyl Sulfate Ionic Liquid." Knowledge Base. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. kuscholarworks.ku.edu [kuscholarworks.ku.edu]
• 4. orgsyn.org [orgsyn.org]
• 5. Synthesis, Characterization and Efficiency of 1-Ethyl-3-methylimidazolium tetrafluoroborate ([emim]BF4) for Degradation of Waste Nylon-66 [cwejournal.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. alfa-chemical.com [alfa-chemical.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

3-Ethyl-1-methyl-1H-imidazol-3-ium sodium sulfate proper disposal procedures

Executive Summary

This guide details the technical protocols for the containment, handling, and disposal of 3-Ethyl-1-methyl-1H-imidazol-3-ium sodium sulfate (CAS: 674282-83-8). Unlike standard organic solvents, this substance is a stoichiometric double salt combining an organic imidazolium cation with an inorganic sodium sulfate framework. Its hybrid nature requires a disposal strategy that accounts for both organic combustion requirements and inorganic ash/sulfur residue management .

Chemical Identity & Physicochemical Profile

Effective disposal begins with accurate characterization. This compound is not a simple mixture but a defined salt species.

Parameter	Specification
Chemical Name	3-Ethyl-1-methyl-1H-imidazol-3-ium sodium sulfate
CAS Number	674282-83-8
Molecular Formula
Molecular Weight	230.22 g/mol
Structure Type	Double Salt ( )
Physical State	Solid (hygroscopic) or viscous liquid depending on hydration
Solubility	Highly water-soluble; limited solubility in non-polar organics
Key Hazards	Skin/Eye Irritant (H315, H319), STOT SE 3 (H335)

Operational Implication: The presence of the sulfate moiety (

) means that thermal destruction will generate sulfur oxides ( ), necessitating incineration facilities equipped with alkaline scrubbers. The sodium content will result in solid ash generation.

Critical Hazards & Environmental Mechanism

Aquatic Toxicity Mechanism

While sodium sulfate itself is relatively benign, the 1-ethyl-3-methylimidazolium ([EMIM]) cation poses a specific environmental risk. Imidazolium cations are lipophilic and can intercalate into biological membranes, disrupting cell wall integrity in aquatic organisms (bacteria, algae, crustaceans).

• Bioaccumulation: Low to moderate, but persistent in anaerobic conditions.

• Biodegradability: The imidazolium ring is resistant to hydrolysis and standard aerobic biodegradation, often requiring advanced oxidation processes (AOPs) for complete mineralization.

Thermal Decomposition Hazards

Upon heating to decomposition (during incineration), the compound releases:

• Nitrogen Oxides (

  ): From the imidazolium ring.

• Sulfur Oxides (

  ): From the sulfate anion.

• Sodium Oxide (

  ): Forms corrosive ash.

Disposal Workflow & Decision Logic

The disposal path is determined by the physical state of the waste (Pure Substance vs. Solution).

Workflow Diagram

Figure 1: Decision logic for the disposal of EMIM-Sodium Sulfate waste streams.

Detailed Procedural Protocols

Protocol A: Solid Waste (Pure Substance or Spill Residue)

Applicability: Expired pure chemicals, contaminated weighing boats, solid spill cleanup materials.

• Containerization:

  • Use a High-Density Polyethylene (HDPE) or glass container. Avoid metal containers due to potential corrosion from ionic interactions over time.

  • Label clearly: "Hazardous Waste - Solid - Organic/Inorganic Salt - Contains Sulfur."

• Segregation:

  • Do not mix with strong oxidizers (e.g., nitric acid, perchlorates) as imidazolium salts can form energetic mixtures under extreme conditions.

  • Segregate from halogenated wastes to reduce incineration costs, although this specific salt is halogen-free.

• Disposal Path:

  • High-Temperature Incineration: The waste must be sent to a licensed TSDF (Treatment, Storage, and Disposal Facility).

  • Specification: The incinerator must operate >1100°C to ensure destruction of the imidazolium ring and must have a wet scrubber system to capture

    emissions.

Protocol B: Liquid Waste (Aqueous Solutions)

Applicability: Reaction mixtures, mother liquors, or wash water.

• Concentration Assessment:

  • High Concentration (>5%): Do not discharge to sewer. Collect as chemical waste. The high salt content can disrupt biological wastewater treatment plants.

  • Trace Concentration (<1%): While some jurisdictions allow trace discharge, the Best Practice is collection. The imidazolium cation is poorly biodegradable.[1]

• Collection:

  • Collect in "Aqueous Waste - Toxic/Irritant" streams.

  • Ensure pH is between 5-9 before storage to prevent container degradation.

• Treatment (If internal capability exists):

  • Adsorption: Activated carbon is effective at removing the organic [EMIM] cation from water. The spent carbon is then incinerated as solid waste.

  • Advanced Oxidation: UV/

    or Fenton's reagent can degrade the imidazolium ring if on-site treatment is required before release.

Protocol C: Spill Management

Scenario: Benchtop spill of solid or concentrated solution.

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.[2] Respiratory protection (N95) is recommended if dust is generated.

• Containment:

  • Solids: Sweep up carefully to avoid dust generation.[3] Do not use a vacuum cleaner unless it is explosion-proof and HEPA-filtered (to prevent static ignition of fine organic dusts).

  • Liquids: Absorb with an inert material (Vermiculite, dry sand, or commercial chemical absorbent pads). Do not use sawdust (combustible).

• Decontamination:

  • Wipe the surface with water (the salt is highly soluble).

  • Collect all wipes and absorbents into the solid waste container (Protocol A).

Regulatory & Compliance Notes

• RCRA (USA): This material is not typically listed as a P- or U-listed waste by default, but it exhibits characteristics of toxicity (if tested) and requires determination. It is generally classified as a "Non-RCRA Regulated Hazardous Waste" in many states but must still be incinerated.

• REACH (EU): Ensure the waste is classified under the correct European Waste Catalogue (EWC) code, typically 16 05 08 * (discarded organic chemicals consisting of or containing hazardous substances).

• Sewer Ban: Strictly prohibited from drain disposal in most municipalities due to "pass-through" toxicity (the cation passes through treatment plants unchanged).

References

• Oakwood Chemical. (2025). Safety Data Sheet: 3-Ethyl-1-methyl-1H-imidazol-3-ium sodium sulfate. Retrieved from [Link]

• National Institutes of Health (NIH). (2024). Recovery and purification of ionic liquids from solutions: a review. Retrieved from [Link]

• Chalmers University of Technology. (2024). Techniques for recovery and recycling of ionic liquids. Retrieved from [Link]

Sources

• 1. iolitec.de [iolitec.de]
• 2. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 3. chemicalbook.com [chemicalbook.com]

Personal protective equipment for handling 3-Ethyl-1-methyl-1H-imidazol-3-ium sodium sulfate

This guide outlines the safety, logistical, and operational protocols for handling 3-Ethyl-1-methyl-1H-imidazol-3-ium sodium sulfate (CAS: 674282-83-8).[1] This compound is a double salt comprising the 1-ethyl-3-methylimidazolium (EMIM) cation, a sodium cation, and a sulfate anion.[1]

While often grouped with ionic liquids (ILs), its specific stoichiometry (

) requires protocols that address both its ionic liquid character (potential for viscosity/hygroscopicity) and its salt-like properties (dust generation).[1]

Part 1: Chemical Risk Profile & Hazard Identification

Substance Identity:

• Chemical Name: 3-Ethyl-1-methyl-1H-imidazol-3-ium sodium sulfate[1][2][3][4][5][6]

• Common Abbreviation: [EMIM][Na][SO4]

• CAS Number: 674282-83-8[1][3][5][6]

• Molecular Formula:

  [7]

Hazard Classification (GHS): Based on the structural analogues of the imidazolium sulfate family (e.g., [EMIM][EtSO4]), this substance is classified as an Irritant .[1]

Hazard Category	H-Code	Description
Skin Irritation	H315	Causes skin irritation.[1]
Eye Irritation	H319	Causes serious eye irritation.[1][8][9][10]
Aquatic Toxicity	H412	Harmful to aquatic life with long-lasting effects (typical of imidazolium cations).[1]

Part 2: Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for laboratory handling. The primary route of exposure is dermal contact and inhalation of dust/aerosols.

Hand Protection (Glove Selection)

Imidazolium-based salts can permeate standard latex.[1] Nitrile is the required material.

Task Intensity	Glove Material	Thickness	Breakthrough Time	Action
Incidental Contact (Weighing, Transfer)	Nitrile	0.11 mm (4 mil)	> 480 min	Change immediately if splashed.[1]
High Exposure (Synthesis, Heating)	Nitrile (Double gloved) or Butyl Rubber	0.3 mm (12 mil)	> 480 min	Use extended cuff gloves.[1]

Respiratory & Eye Protection

• Solids/Powders: If the substance is in solid form, a N95/P2 particulate respirator is required during weighing to prevent inhalation of hygroscopic dust.

• Liquids/Solutions: If dissolved or in a viscous liquid state, work within a fume hood.

• Eyes: Chemical Safety Goggles (ANSI Z87.[1]1) are mandatory.[1] Safety glasses are insufficient due to the risk of fine dust or splashes entering the eye from the side.

Part 3: Operational Handling Protocols

Workflow Visualization: Safe Handling Logic

Protocol A: Weighing & Transfer

• Hygroscopic Management: This salt is likely hygroscopic (absorbs moisture from air).[1]

  • Action: Open containers only inside a desiccated glove box or a humidity-controlled environment if high purity is required.[1]

  • Action: If handling on an open bench, minimize exposure time to < 2 minutes.

• Static Control: Imidazolium salts in solid form can be static-prone.[1]

  • Action: Use an anti-static gun on the spatula and weighing boat before transfer to prevent "jumping" of particles.

• Solubilization:

  • When dissolving in water or organic solvents, add the solid to the solvent slowly.

  • Note: The dissolution may be slightly exothermic.

Protocol B: Heating & Synthesis

• Thermal Stability: While imidazolium sulfates are generally stable up to ~200°C, the presence of sodium sulfate may alter the melting behavior.

• Venting: Always heat under a fume hood. Do not heat in a closed system unless using a rated pressure vessel.[1]

Part 4: Emergency Response & Disposal

Emergency Response System

[1][8][9][10][11]

Disposal Procedures

Do NOT pour down the drain. Imidazolium cations are poorly biodegradable and toxic to aquatic bacteria.[1]

• Segregation: Collect in a container labeled "Non-Halogenated Organic Solvents" (if dissolved) or "Solid Chemical Waste" .[1]

• Labeling: Explicitly list "Imidazolium Salt" on the waste tag.

• Destruction: The preferred method is high-temperature incineration equipped with a scrubber for sulfur oxides (

  ) and nitrogen oxides ( ).[1]

References

• Oakwood Chemical. (2025).[1] 3-Ethyl-1-methyl-1H-imidazol-3-ium sodium sulfate - MSDS & Properties. Retrieved from [Link]

• PubChem. (2025).[1] 1-Ethyl-3-methylimidazolium ethyl sulfate (Related Compound Safety Data). National Library of Medicine.[1] Retrieved from [Link]

Sources

• 1. 1-Ethyl-3-methylimidazolium methyl sulfate | C7H14N2O4S | CID 16211409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Ethyl-3-MethyliMidazoliuM Hydrogen Sulfate | 674282-83-8 [chemicalbook.com]
• 3. 674282-83-8|3-Ethyl-1-methyl-1H-imidazol-3-ium sodium sulfate|BLD Pharm [bldpharm.com]
• 4. glpbio.cn [glpbio.cn]
• 5. 1-Ethyl-3-MethyliMidazoliuM Hydrogen Sulfate Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 6. SciSupplies [scisupplies.eu]
• 7. 3-Ethyl-1-methyl-1H-imidazol-3-ium sodium sulfate [oakwoodchemical.com]
• 8. iolitec.de [iolitec.de]
• 9. iolitec.de [iolitec.de]
• 10. echemi.com [echemi.com]
• 11. proionic.com [proionic.com]